1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

• CAS: 850799-76-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential biological significance of the fluorinated chalcone derivative, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. Chalcones, belonging to the flavonoid family, are a class of organic compounds characterized by an open-chain structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system. The strategic introduction of a fluorine atom and a hydroxyl group into the chalcone scaffold can significantly modulate its electronic properties, bioavailability, and pharmacological activity. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details and field-proven insights into the characterization and potential applications of this promising molecule.

Introduction: The Strategic Importance of Fluorinated Hydroxychalcones

Chalcones and their derivatives are a significant class of natural and synthetic compounds that have garnered considerable interest in medicinal chemistry due to their broad spectrum of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The core structure of a chalcone, a 1,3-diaryl-2-propen-1-one, serves as a versatile scaffold for chemical modification.

The introduction of specific functional groups onto the aromatic rings can profoundly influence the molecule's physicochemical and biological properties. The presence of a hydroxyl group at the ortho-position of the A-ring, as in 2'-hydroxychalcones, is known to be critical for certain biological activities, such as antioxidant and anti-inflammatory effects. This is often attributed to its ability to form an intramolecular hydrogen bond with the adjacent carbonyl group, which can influence the molecule's conformation and reactivity.

Furthermore, the incorporation of fluorine atoms into drug candidates has become a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. The high electronegativity and small size of fluorine can alter the electronic properties of the molecule and facilitate its transport across biological membranes. Therefore, the compound 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one represents a molecule of significant interest, combining the key structural features of a 2'-hydroxychalcone with the strategic placement of a fluorine atom.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its development as a potential therapeutic agent. The following table summarizes the key physicochemical properties of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

Property	Value	Source
Molecular Formula	C₁₅H₁₁FO₂	-
Molecular Weight	242.25 g/mol	-
Appearance	Expected to be a yellow to orange crystalline solid	[1]
Melting Point	Not explicitly reported for this specific compound. Similar 2'-hydroxychalcones have melting points in the range of 80-180 °C. For example, (E)-1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one has a melting point of 90 °C.[2]	-
Solubility	Expected to be sparingly soluble in water, but soluble in common organic solvents such as ethanol, methanol, acetone, and DMSO. The starting material, 1-(5-Fluoro-2-hydroxyphenyl)-1-ethanone, is soluble in water at 0.68 g/L.[3]	-
pKa	The phenolic hydroxyl group is expected to have a pKa around 8-10.	-

Synthesis and Purification

The most common and efficient method for the synthesis of chalcones is the Claisen-Schmidt condensation, which involves the base-catalyzed reaction between an appropriate acetophenone and a benzaldehyde.

Reaction Scheme

The synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is achieved through the Claisen-Schmidt condensation of 1-(5-Fluoro-2-hydroxyphenyl)-1-ethanone and benzaldehyde in the presence of a strong base, such as sodium hydroxide or potassium hydroxide.

Caption: Synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

Detailed Experimental Protocol

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-(5-Fluoro-2-hydroxyphenyl)-1-ethanone (1 equivalent) and benzaldehyde (1 equivalent) in ethanol.

• Reaction Initiation: Cool the mixture in an ice bath. Slowly add an aqueous solution of sodium hydroxide (2 equivalents) or potassium hydroxide (2 equivalents) dropwise to the stirred mixture while maintaining the temperature below 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Once the reaction is complete, pour the reaction mixture into a beaker containing crushed ice and acidify with dilute hydrochloric acid until the pH is neutral. The precipitated solid is then collected by vacuum filtration.

• Purification: The crude product is washed thoroughly with cold water to remove any inorganic impurities and then dried. Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol or methanol, to yield the pure 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one as a crystalline solid.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and confirmation of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. Based on the closely related analogue, (E)-1-(2-Hydroxy-5-fluorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one, the following spectral features are predicted for the target molecule.[4]

¹H NMR (predicted):

• A singlet for the hydroxyl proton (O-H) in the downfield region (around δ 12.5 ppm) due to intramolecular hydrogen bonding with the carbonyl group.

• Two doublets for the vinylic protons (α-H and β-H) of the enone system, with a large coupling constant (J ≈ 15 Hz) confirming the trans configuration.

• A series of multiplets in the aromatic region (δ 6.8 - 8.0 ppm) corresponding to the protons on the two aromatic rings. The fluorine atom will cause splitting of the adjacent proton signals on the A-ring.

¹³C NMR (predicted):

• A signal for the carbonyl carbon (C=O) in the downfield region (around δ 193 ppm).

• Signals for the vinylic carbons (Cα and Cβ).

• A series of signals in the aromatic region, with the carbon atom attached to the fluorine atom showing a large C-F coupling constant.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The expected characteristic absorption bands for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one are:

• A broad O-H stretching band for the hydroxyl group.

• A sharp C=O stretching band for the conjugated ketone around 1640-1660 cm⁻¹.

• C=C stretching bands for the aromatic rings and the enone system.

• A C-F stretching band.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, the molecular ion peak [M]⁺ would be observed at m/z 242. The fragmentation pattern is expected to involve cleavages at the C-C bonds adjacent to the carbonyl group and within the propenone chain.

Potential Biological Activities and Mechanism of Action

Chalcones containing both fluoro and hydroxyl substituents are of significant interest due to their potential synergistic effects on biological activity.

Anti-inflammatory Activity

Many chalcone derivatives have demonstrated potent anti-inflammatory properties. The proposed mechanisms of action include the inhibition of key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the biosynthesis of prostaglandins and leukotrienes, respectively. The α,β-unsaturated ketone moiety in chalcones can act as a Michael acceptor, allowing for covalent interaction with nucleophilic residues (such as cysteine) in the active sites of these enzymes.

Caption: Potential anti-inflammatory mechanism of action.

Antioxidant Activity

The phenolic hydroxyl group in the A-ring of the chalcone is a key structural feature for its antioxidant activity. It can act as a hydrogen donor to scavenge free radicals, thereby terminating radical chain reactions. The antioxidant potential can be evaluated using in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.[5]

Anticancer and Cytotoxic Activity

Numerous studies have reported the cytotoxic and anti-proliferative effects of chalcones against various cancer cell lines.[6][7] The proposed mechanisms are diverse and include the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. The electrophilic α,β-unsaturated carbonyl system is believed to play a crucial role by reacting with cellular nucleophiles, including key proteins involved in cell proliferation and survival pathways, such as the mitogen-activated protein kinase (MAPK) pathway.[8]

Experimental Protocols for Biological Evaluation

In Vitro Anti-inflammatory Assay: COX Inhibition Assay

This assay measures the ability of the test compound to inhibit the activity of COX-1 and COX-2 enzymes.[9]

• Enzyme and Substrate Preparation: Prepare solutions of purified COX-1 and COX-2 enzymes and the substrate, arachidonic acid.

• Incubation: Incubate the enzyme with the test compound at various concentrations for a specified period.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid.

• Detection: Measure the production of prostaglandin E2 (PGE2) using an ELISA kit.

• Data Analysis: Calculate the IC₅₀ value, which is the concentration of the compound required to inhibit 50% of the enzyme activity.

In Vitro Antioxidant Assay: DPPH Radical Scavenging Assay

This assay is a rapid and simple method to evaluate the free radical scavenging activity of a compound.[10]

• Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol).

• DPPH Solution: Prepare a fresh solution of DPPH in methanol.

• Reaction: Mix various concentrations of the test compound with the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: Calculate the percentage of radical scavenging activity.

In Vitro Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[11]

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Conclusion

1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is a synthetically accessible chalcone derivative with significant potential for further investigation in the field of drug discovery. The presence of both a fluorine atom and a hydroxyl group on the A-ring provides a unique combination of electronic and steric properties that may lead to enhanced biological activity. This technical guide has provided a comprehensive overview of its physicochemical properties, a detailed protocol for its synthesis, and a discussion of its potential pharmacological applications. The experimental protocols outlined for the evaluation of its anti-inflammatory, antioxidant, and cytotoxic activities provide a solid foundation for researchers to explore the therapeutic potential of this promising molecule. Further studies, including in vivo efficacy and safety evaluations, are warranted to fully elucidate its potential as a lead compound in drug development.

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Unraveling the In Vitro Mechanism of Action of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one: A Technical Guide

Introduction

Chalcones, characterized by their 1,3-diphenyl-2-propen-1-one backbone, represent a significant class of polyphenolic compounds found widely in the plant kingdom.[1] These molecules are precursors in flavonoid biosynthesis and have garnered substantial interest in medicinal chemistry due to their straightforward synthesis and a broad spectrum of pharmacological activities, including anti-inflammatory, antioxidant, and antineoplastic properties.[1][2] The compound 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one belongs to this promising class. The incorporation of a fluorine atom and a hydroxyl group on the A-ring is of particular interest, as these substitutions have been shown to enhance biological activities. Specifically, the 2-hydroxyl group is considered critical for both antioxidant and anti-inflammatory effects, while fluorination can augment the overall potency of the molecule.[3]

This technical guide provides an in-depth exploration of the hypothesized in vitro mechanism of action of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, drawing upon the established activities of structurally related 4'-fluoro-2'-hydroxychalcones. We will delve into its potential roles as an anti-inflammatory, anticancer, and antioxidant agent, supported by detailed experimental protocols for validation. This document is intended for researchers, scientists, and drug development professionals seeking to understand and investigate the therapeutic potential of this chalcone derivative.

Part 1: Hypothesized Core Mechanisms of Action

Based on extensive studies of related 2'-hydroxychalcones and their fluorinated analogs, we propose a multi-faceted mechanism of action for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, primarily centered around the modulation of key inflammatory and oncogenic signaling pathways.

Anti-Inflammatory Activity: Targeting Key Mediators

Inflammation is a critical biological response, but its dysregulation can lead to chronic diseases. Chalcones are known to interfere with inflammatory cascades.[4] The primary proposed anti-inflammatory mechanisms for this compound involve the inhibition of cyclooxygenase (COX) enzymes and inducible nitric oxide synthase (iNOS).

• Cyclooxygenase (COX) Inhibition: The COX enzymes (COX-1 and COX-2) are responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation. Many nonsteroidal anti-inflammatory drugs (NSAIDs) function by inhibiting these enzymes.[4] Studies on similar 4'-fluoro-2'-hydroxychalcones have demonstrated their ability to inhibit COX enzymes.[5][6] Molecular docking studies suggest that chalcones can fit into the binding sites of COX-1 and COX-2.[7] The 1,3-diphenylprop-2-en-1-one scaffold is suitable for designing selective COX inhibitors.[7]

• Inhibition of Nitric Oxide (NO) Production: During inflammation, the enzyme iNOS is expressed in cells like macrophages, leading to a surge in nitric oxide (NO) production.[8] High levels of NO contribute to tissue damage. 2'-Hydroxychalcones have been shown to inhibit iNOS-catalyzed NO production in lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7.[8] This inhibition can occur through the downregulation of iNOS protein expression.[8]

The proposed anti-inflammatory signaling pathway is illustrated below:

Caption: Proposed Anti-Inflammatory Mechanism of Action.

Anticancer Activity: Induction of Apoptosis and Cell Cycle Arrest

The α,β-unsaturated carbonyl group in the chalcone scaffold is a key feature responsible for its antiproliferative properties.[1] This reactive group can interact with cellular nucleophiles, such as cysteine residues in key proteins, thereby modulating their function. The proposed anticancer mechanisms for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one involve the induction of programmed cell death (apoptosis) and halting the cell division cycle.

• Induction of Apoptosis: Many chalcone derivatives have been shown to induce apoptosis in various cancer cell lines.[9][10] This can be triggered through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. Key events include the activation of caspases, a family of proteases that execute the apoptotic program, and the degradation of cellular components.

• Cell Cycle Arrest: In addition to inducing apoptosis, this compound may also cause cancer cells to arrest at specific phases of the cell cycle, preventing their proliferation.[9] This allows time for DNA repair mechanisms to be activated or, if the damage is too severe, for apoptosis to be initiated.

The potential effects on cancer cell fate are outlined in the following diagram:

Caption: Hypothesized Anticancer Effects on Cellular Processes.

Antioxidant Activity: Radical Scavenging

The phenolic hydroxyl group on the A-ring of the chalcone is a key structural feature for antioxidant activity.[3] This group can donate a hydrogen atom to neutralize free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, thereby terminating damaging chain reactions.[8] The presence of the fluorine atom may also modulate the electronic properties of the molecule, potentially influencing its radical scavenging capacity.

Part 2: Experimental Protocols for Mechanistic Validation

To validate the hypothesized mechanisms of action, a series of in vitro assays are required. The following protocols are standard, well-validated methods in the field.

In Vitro Anti-Inflammatory Assays

This assay determines the compound's ability to inhibit the peroxidase activity of COX-1 and COX-2.

Protocol:

• Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0).

• Add purified COX-1 or COX-2 enzyme to the buffer.

• Add heme as a cofactor.

• Introduce various concentrations of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one (dissolved in DMSO) or a known inhibitor (e.g., celecoxib) to the reaction wells.

• Initiate the reaction by adding arachidonic acid (the substrate) and a chromogenic substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

• Monitor the oxidation of TMPD by measuring the absorbance at 590 nm over time using a plate reader.

• Calculate the percentage of inhibition for each concentration and determine the IC50 value.

This assay measures the compound's effect on NO production in LPS-stimulated macrophages using the Griess reagent.

Protocol:

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS.

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Stimulate the cells with lipopolysaccharide (LPS; e.g., 1 µg/mL) for 24 hours to induce iNOS expression and NO production.

• After incubation, collect the cell culture supernatant.

• Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Incubate in the dark at room temperature for 15 minutes.

• Measure the absorbance at 540 nm. The absorbance is proportional to the nitrite concentration, a stable product of NO.

• Create a standard curve using known concentrations of sodium nitrite to quantify the NO production.

In Vitro Anticancer Assays

This colorimetric assay assesses the compound's cytotoxic effects on cancer cells.

Protocol:

• Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate and allow them to attach.[11][12]

• Treat the cells with a range of concentrations of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one for 24, 48, or 72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals in a solubilizing agent (e.g., DMSO or isopropanol).

• Measure the absorbance at 570 nm.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Treat cancer cells with the compound at its IC50 concentration for a predetermined time (e.g., 24 hours).

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry.

  • Annexin V-negative/PI-negative: Viable cells.

  • Annexin V-positive/PI-negative: Early apoptotic cells.

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells.

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Protocol:

• Treat cancer cells with the compound as described above.

• Harvest the cells, wash with PBS, and fix them in cold 70% ethanol overnight at -20°C.

• Wash the fixed cells to remove the ethanol.

• Treat the cells with RNase A to prevent staining of RNA.

• Stain the cellular DNA with propidium iodide (PI).

• Analyze the DNA content of the cells by flow cytometry.

• The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases, allowing for quantification of cell cycle arrest.

The overall workflow for assessing anticancer activity is depicted below:

Caption: Experimental Workflow for In Vitro Anticancer Evaluation.

In Vitro Antioxidant Assay

This assay measures the ability of the compound to scavenge the stable free radical DPPH.

Protocol:

• Prepare a stock solution of DPPH in methanol.

• In a 96-well plate, add various concentrations of the test compound.

• Add the DPPH solution to each well and mix.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm. The reduction in absorbance indicates the scavenging of the DPPH radical.

• Use a known antioxidant like ascorbic acid or trolox as a positive control.

• Calculate the percentage of scavenging activity and the IC50 value.

Part 3: Data Summary and Interpretation

While specific data for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is not yet published, we can compile representative data for analogous compounds to establish expected potency ranges.

Table 1: Representative In Vitro Activities of Related Chalcones

Compound Class	Assay	Target/Cell Line	Result (IC50)	Reference
4'-Fluoro-2'-hydroxychalcones	COX-1/COX-2 Inhibition	Purified Enzymes	Varies with substitution	[5][6]
2'-Hydroxychalcones	iNOS Inhibition	RAW 264.7 cells	7.1–9.6 µM	[8]
5' Monosubstituted Chalcones	Cytotoxicity (MTT)	K562 (Leukemia)	1.97 µM	[9]
5' Monosubstituted Chalcones	Cytotoxicity (MTT)	HepG2 (Liver Cancer)	2.23 µM	[9]
4'-Fluoro-2'-hydroxychalcones	DPPH Scavenging	Chemical Assay	~190 µg/mL	[8]

The interpretation of experimental results should be systematic. A low IC50 value in the COX and iNOS assays would confirm anti-inflammatory potential. Significant cytotoxicity against cancer cell lines, coupled with positive results in the Annexin V and cell cycle assays, would validate the anticancer mechanism. Potent DPPH scavenging activity would confirm its antioxidant properties.

Conclusion

1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is a promising synthetic chalcone with a high potential for multifaceted biological activity. Based on the extensive body of research on related compounds, its primary in vitro mechanisms of action are hypothesized to involve the inhibition of key inflammatory mediators (COX-2, iNOS), the induction of apoptosis and cell cycle arrest in cancer cells, and the scavenging of free radicals. The experimental protocols detailed in this guide provide a robust framework for the systematic investigation and validation of these mechanisms. Further research into this compound is warranted to fully elucidate its therapeutic potential and to pave the way for its development as a novel anti-inflammatory or anticancer agent.

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A Technical Guide to the Biological Activity Screening of Fluorinated Hydroxychalcone Derivatives

Abstract

Chalcones, the biogenetic precursors to flavonoids, represent a privileged scaffold in medicinal chemistry due to their synthetic accessibility and broad spectrum of biological activities.[1] The strategic incorporation of fluorine atoms and hydroxyl groups into the chalcone backbone has emerged as a powerful strategy to modulate their pharmacokinetic and pharmacodynamic properties, often leading to enhanced therapeutic potential. This guide provides an in-depth technical overview of the methodologies employed in the biological activity screening of fluorinated hydroxychalcone derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but also the scientific rationale behind experimental choices, ensuring a robust and validated approach to screening. We will delve into the core assays for evaluating anticancer, antimicrobial, and anti-inflammatory activities, complete with step-by-step protocols, data interpretation guidelines, and illustrative workflows.

Introduction: The Scientific Rationale for Fluorinated Hydroxychalcones

Chalcones, characterized by a 1,3-diaryl-2-propen-1-one framework, are abundant in edible plants and have garnered significant interest for their diverse pharmacological effects, including anticancer, anti-inflammatory, antioxidant, and antimicrobial properties.[1][2] The introduction of specific functional groups can profoundly influence their biological activity.

Hydroxylation: The presence and position of hydroxyl groups on the aromatic rings are often critical for activity. For instance, a 2'-hydroxyl group on the A-ring is a common feature in many biologically active chalcones and can contribute to their antioxidant and anti-inflammatory effects.[3]

Fluorination: The incorporation of fluorine, a bioisostere of hydrogen, can significantly enhance a molecule's metabolic stability and bioavailability.[4] The high electronegativity of fluorine can also alter the electronic properties of the chalcone, potentially leading to stronger interactions with biological targets.[5] This strategic fluorination has been shown to improve the efficacy of chalcone derivatives in various therapeutic areas.[5][6]

This guide will explore the practical aspects of screening these promising compounds, providing a foundation for their development as next-generation therapeutics.

Synthesis of Fluorinated Hydroxychalcones: The Claisen-Schmidt Condensation

The cornerstone of chalcone synthesis is the Claisen-Schmidt condensation, a base-catalyzed reaction between an appropriately substituted acetophenone and a benzaldehyde.[1][7] This method is valued for its simplicity and efficiency.

Experimental Protocol: A Generalized Claisen-Schmidt Condensation

• Reactant Preparation: Dissolve equimolar amounts of a fluorinated hydroxyacetophenone and a substituted benzaldehyde in a suitable solvent, such as ethanol.[7]

• Base Addition: Slowly add a catalytic amount of a strong base, typically an aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH), to the reaction mixture.[7][8]

• Reaction Monitoring: Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[7]

• Work-up and Purification: Once the reaction is complete, neutralize the mixture with a dilute acid. The resulting precipitate, the chalcone derivative, is then filtered, washed, and purified, often by recrystallization from a suitable solvent.

Anticancer Activity Screening: Unveiling Cytotoxic Potential

Fluorinated hydroxychalcones have demonstrated significant potential as anticancer agents, acting through various mechanisms such as inducing apoptosis, causing cell cycle arrest, and inhibiting key signaling pathways.[2][9][10][11][12]

In Vitro Cytotoxicity Assays

The initial step in anticancer screening is typically to assess the compound's ability to inhibit cancer cell proliferation or induce cell death. The MTT and SRB assays are two of the most widely used colorimetric methods for this purpose.[13][14][15]

The MTT Assay: A Measure of Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt MTT to a purple formazan product.[16][17] The amount of formazan produced is directly proportional to the number of living cells.[16]

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the fluorinated hydroxychalcone derivatives for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for formazan crystal formation.[17]

• Solubilization: Add a solubilizing agent, such as DMSO or SDS, to dissolve the formazan crystals.[17]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

The Sulforhodamine B (SRB) Assay: A Measure of Total Protein Content

The SRB assay relies on the ability of the bright pink aminoxanthene dye, Sulforhodamine B, to bind to basic amino acid residues in cellular proteins under mildly acidic conditions.[16] The amount of bound dye is proportional to the total cellular protein mass.[16][17]

• Cell Seeding and Treatment: Follow the same initial steps as the MTT assay.

• Cell Fixation: After treatment, fix the cells with a solution like trichloroacetic acid (TCA).

• Staining: Stain the fixed cells with the SRB solution.

• Washing: Remove the unbound dye by washing with a dilute acetic acid solution.

• Dye Solubilization: Solubilize the protein-bound dye with a basic solution (e.g., Tris base).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically around 510 nm).

• Data Analysis: Similar to the MTT assay, calculate the percentage of cell viability and determine the IC50 value.

Apoptosis and Cell Cycle Analysis

Compounds that exhibit significant cytotoxicity are often further investigated to determine their mechanism of action. Flow cytometry is a powerful tool for analyzing apoptosis and cell cycle distribution. Chalcone derivatives have been shown to induce apoptosis and cause cell cycle arrest at different phases in cancer cells.[12]

Visualization: Anticancer Screening Workflow

Caption: Workflow for anticancer activity screening.

Antimicrobial Activity Screening: Combating Microbial Resistance

The emergence of multidrug-resistant pathogens necessitates the discovery of new antimicrobial agents. Fluorinated chalcones have shown promising activity against a range of bacteria and fungi.[5][18] The primary methods for in vitro antimicrobial susceptibility testing are broth and agar dilution, which are used to determine the Minimum Inhibitory Concentration (MIC).[19][20][21]

Broth Dilution Method

This method involves exposing a standardized inoculum of a microorganism to serial dilutions of the antimicrobial agent in a liquid growth medium.[19][21][22] The MIC is the lowest concentration of the compound that inhibits the visible growth of the microorganism.[20]

• Compound Preparation: Prepare a series of two-fold dilutions of the fluorinated hydroxychalcone derivatives in a 96-well microtiter plate containing a suitable broth medium.[19][23]

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., to a 0.5 McFarland standard).[19]

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension.[19]

• Incubation: Incubate the plates under appropriate conditions (e.g., temperature and time) for microbial growth.

• MIC Determination: After incubation, visually inspect the plates for microbial growth. The MIC is the lowest concentration of the compound in which no visible growth is observed.[20]

Agar Dilution Method

In the agar dilution method, varying concentrations of the antimicrobial agent are incorporated into an agar medium, which is then inoculated with the test microorganism.[19][21][22]

• Plate Preparation: Prepare a series of agar plates, each containing a different concentration of the fluorinated hydroxychalcone derivative.

• Inoculation: Spot-inoculate a standardized suspension of the test microorganism onto the surface of each agar plate.

• Incubation: Incubate the plates under conditions suitable for microbial growth.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the growth of the microorganism on the agar surface.[19]

Visualization: Antimicrobial Screening Workflow

Caption: Workflow for antimicrobial activity screening.

Anti-inflammatory Activity Screening: Modulating the Inflammatory Response

Chronic inflammation is a hallmark of many diseases. Chalcone derivatives have been shown to possess anti-inflammatory properties, often by inhibiting key enzymes and signaling pathways involved in the inflammatory cascade.[24][25][26]

In Vivo Anti-inflammatory Model: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model in rodents is a widely used and well-established method for evaluating the acute anti-inflammatory activity of compounds.[27][28][29][30][31]

• Animal Grouping and Compound Administration: Divide animals (typically rats or mice) into groups and administer the fluorinated hydroxychalcone derivatives orally or intraperitoneally. A control group receives the vehicle, and a positive control group receives a known anti-inflammatory drug (e.g., indomethacin).

• Induction of Inflammation: After a specific time, inject a solution of carrageenan into the sub-plantar region of the hind paw of each animal to induce localized inflammation and edema.[27][28]

• Measurement of Paw Edema: Measure the paw volume or thickness at regular intervals after carrageenan injection using a plethysmometer or calipers.

• Data Analysis: Calculate the percentage of inhibition of paw edema for the treated groups compared to the control group.

In Vitro Anti-inflammatory Assays

In vitro assays provide insights into the specific molecular targets of the compounds.

COX-1 and COX-2 are key enzymes in the synthesis of prostaglandins, which are potent inflammatory mediators.[32][33] LOX enzymes are involved in the production of leukotrienes, another class of inflammatory molecules.[32] The inhibitory activity of fluorinated hydroxychalcones on these enzymes can be determined using commercially available screening kits.[32]

Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) play a crucial role in the inflammatory response.[26][32] The ability of fluorinated hydroxychalcones to inhibit the production of these cytokines can be assessed in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).[26][32] The levels of cytokines in the cell culture supernatant can be quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.[26][32]

Visualization: Anti-inflammatory Screening Pathway

Caption: Pathway for anti-inflammatory activity screening.

Data Presentation and Interpretation

For a clear comparison of the biological activities of different fluorinated hydroxychalcone derivatives, it is essential to present quantitative data in a structured format.

Table 1: Representative Anticancer Activity Data

Compound	Cancer Cell Line	IC50 (µM)
Derivative 1	A549 (Lung)	5.2 ± 0.4
Derivative 2	MCF-7 (Breast)	8.1 ± 0.9
Derivative 3	HepG2 (Liver)	3.7 ± 0.3
Doxorubicin	-	Varies

Table 2: Representative Antimicrobial Activity Data

Compound	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)
Derivative 4	16	32	64
Derivative 5	8	16	32
Derivative 6	>128	>128	>128
Ciprofloxacin	Varies	Varies	-
Fluconazole	-	-	Varies

Table 3: Representative Anti-inflammatory Activity Data

Compound	Paw Edema Inhibition (%)	COX-2 IC50 (µM)	TNF-α Inhibition (%)
Derivative 7	55.2	2.5	68.4
Derivative 8	48.9	5.1	59.2
Derivative 9	62.1	1.8	75.3
Indomethacin	Varies	Varies	-

Conclusion

The biological activity screening of fluorinated hydroxychalcone derivatives is a multi-faceted process that requires a combination of robust in vitro and in vivo assays. This guide has provided a comprehensive overview of the key methodologies for assessing their anticancer, antimicrobial, and anti-inflammatory potential. By understanding the principles behind these assays and adhering to standardized protocols, researchers can effectively identify and characterize promising lead compounds for further drug development. The structural simplicity and synthetic tractability of chalcones, coupled with the advantageous properties imparted by fluorination and hydroxylation, position this class of compounds as a rich source of future therapeutic agents.

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A Technical Guide to the Preliminary In-Vitro Cytotoxicity Profiling of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Abstract

This technical guide provides a comprehensive framework for conducting the preliminary in vitro cytotoxicity assessment of the novel chalcone, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. Chalcones, as precursors to flavonoids, represent a privileged chemical scaffold in medicinal chemistry, and the strategic introduction of fluorine and hydroxyl moieties has been shown to enhance their biological activities.[1][2] This document details the rationale behind experimental design choices, provides validated, step-by-step protocols for cytotoxicity evaluation using the MTT assay, and outlines the necessary procedures for data analysis and interpretation, including the calculation of IC50 values and the Selectivity Index (SI). Furthermore, it explores potential mechanisms of action based on the established pharmacology of the chalcone class of compounds, supported by illustrative diagrams of experimental workflows and cellular pathways. This guide is intended for researchers, scientists, and drug development professionals engaged in the early-stage evaluation of novel chemical entities for oncology applications.

Introduction

Chalcones (1,3-diaryl-2-propen-1-one) are a class of naturally occurring compounds that serve as biosynthetic precursors to flavonoids.[1] Their simple, modifiable chemical structure has made them a subject of intense interest in medicinal chemistry, leading to the discovery of a wide spectrum of biological activities, including anti-inflammatory, antioxidant, and notably, anticancer properties.[3] The anticancer effects of chalcones are multifaceted, with documented mechanisms including the induction of apoptosis (programmed cell death), cell cycle arrest, and the modulation of key cellular signaling pathways.[1][3]

The biological activity of chalcones is profoundly influenced by the substitution patterns on their two aromatic rings.[4] The presence of a hydroxyl group at the 2'-position of the A-ring, as in the subject compound, has been reported as a critical feature for potent bioactivity.[2] Furthermore, the incorporation of fluorine atoms into therapeutic molecules is a well-established strategy in drug design to improve metabolic stability and cell membrane permeability, often enhancing pharmacological potency.[5] The title compound, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, combines these key structural features. While this specific molecule has been noted for its antiviral properties, its cytotoxic potential against cancer cells remains a critical area for investigation.[5]

The objective of this guide is to present a robust, self-validating methodology for the preliminary cytotoxicity screening of this compound. This initial screen is a foundational step in the drug discovery pipeline, serving as a critical filter to identify compounds with potential therapeutic efficacy and to deprioritize those with unfavorable toxicity profiles.[6][7]

Part I: Pre-Experimental Considerations & Compound Preparation

Rationale for Synthesis and Purity Verification

The most common and efficient method for synthesizing chalcones is the Claisen-Schmidt condensation, which involves the base-catalyzed reaction of an appropriate substituted acetophenone with a substituted benzaldehyde.[8][9] For the title compound, this involves the reaction between 1-(5-Fluoro-2-hydroxyphenyl)-1-ethanone and benzaldehyde.

Before any biological evaluation, the identity and purity of the synthesized compound must be rigorously confirmed using standard analytical techniques (e.g., ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and HPLC). A purity level of >95% is required to ensure that the observed biological effects are attributable to the compound of interest and not to impurities.

Preparation of Stock Solutions

The test compound is typically insoluble in aqueous media. Therefore, a high-concentration stock solution must be prepared in a suitable organic solvent, most commonly dimethyl sulfoxide (DMSO).

Protocol:

• Accurately weigh the required amount of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

• Dissolve the compound in 100% DMSO to create a stock solution of high concentration (e.g., 10-50 mM). Ensure complete dissolution, using gentle vortexing if necessary.

• Store the stock solution in small aliquots at -20°C to prevent degradation from repeated freeze-thaw cycles.

• Crucial Note: The final concentration of DMSO in the cell culture medium during the experiment should not exceed a non-toxic level, typically ≤0.5%, to avoid solvent-induced cytotoxicity.[7] A "vehicle control" (medium containing the highest concentration of DMSO used) must be included in all experiments to validate this.

Part II: Experimental Design for In Vitro Cytotoxicity Assessment

Selection of Cell Lines: The Principle of Selectivity

The primary goal of an anticancer agent is to selectively kill cancer cells while sparing normal, healthy cells. Therefore, the experimental design must incorporate a panel of cell lines to assess both potency and selectivity.

• Cancer Cell Lines: A panel representing diverse cancer types should be used. For a broad preliminary screen, common choices include:

  • MCF-7: Human breast adenocarcinoma (estrogen receptor-positive).

  • HeLa: Human cervical cancer.[7]

  • A549: Human lung carcinoma.

  • HepG2: Human liver carcinoma.[10]

• Non-Cancerous Control Cell Line: A normal, non-transformed cell line is essential for determining the compound's selectivity.

  • HEK293: Human embryonic kidney cells are a standard choice for this purpose.[11][12]

General Cell Culture and Maintenance

Standard aseptic cell culture techniques are mandatory.

• Culture Medium: Use the appropriate medium for each cell line (e.g., DMEM or RPMI-1640), supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Incubation: Maintain cells in a humidified incubator at 37°C with a 5% CO₂ atmosphere.[7]

• Subculturing: Passage cells upon reaching 70-80% confluency to maintain them in the logarithmic growth phase.

Experimental Workflow

The overall workflow for the cytotoxicity screening is a multi-step process that requires careful planning and execution.

Caption: Potential mechanisms of action for chalcone-based compounds.

Conclusion & Future Directions

This guide outlines a comprehensive and robust methodology for the preliminary in vitro cytotoxicity screening of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. The successful execution of these protocols will yield critical data on the compound's potency (IC₅₀) and cancer-cell selectivity (SI), which are essential for making informed decisions about its potential for further development as an anticancer agent.

Positive results from this initial screen (i.e., low micromolar IC₅₀ values against cancer cells and a favorable SI) would warrant progression to more detailed mechanistic studies. Future work could include:

• Confirmatory Assays: Using alternative methods like the LDH assay (for membrane integrity) or SRB assay (for total protein content).

• Apoptosis Assays: Employing techniques such as Annexin V/Propidium Iodide staining followed by flow cytometry to confirm apoptosis induction.

• Cell Cycle Analysis: Using flow cytometry to determine if the compound causes arrest at a specific phase of the cell cycle.

• Western Blotting: To investigate the compound's effect on the expression levels of key proteins in targeted signaling pathways (e.g., p53, caspases, Akt).

By following a logical and rigorous screening cascade, the therapeutic potential of this promising fluorinated chalcone can be systematically and efficiently evaluated.

References

• Klánicová, T., et al. (2021). Molecular Mechanisms of Antiproliferative Effects of Natural Chalcones. PMC - NIH. Available at: [Link]

• Salehi, B., et al. (2022). Two Important Anticancer Mechanisms of Natural and Synthetic Chalcones. MDPI. Available at: [Link]

• Wang, Y., et al. (2022). Chalcone Derivatives: Role in Anticancer Therapy. PMC - NIH. Available at: [Link]

• Pinto, M., et al. (2021). Chalcones as Promising Antitumor Agents by Targeting the p53 Pathway: An Overview and New Insights in Drug-Likeness. MDPI. Available at: [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Available at: [Link]

• Singh, P., et al. (2021). Chalcone Scaffolds as Anticancer Drugs: A Review on Molecular Insight in Action of Mechanisms and Anticancer Properties. Bentham Science Publishers. Available at: [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. NIH. Available at: [Link]

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• VNUHCM Journal of Science and Technology Development. (2024). Fluorine containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity against HepG2 cancer cells. VNUHCM. Available at: [Link]

• Singh, R., et al. (2020). Design, synthesis and antiproliferative activity evaluation of fluorine-containing chalcone derivatives. Taylor & Francis Online. Available at: [Link]

• Arkivoc. (2024). Solvent-free synthesis and in vitro cytotoxicity of fluorinated chalcones against HepG2 cells. Arkivoc. Available at: [Link]

• Wróblewska-Łuczka, P., et al. (2024). Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. PMC - NIH. Available at: [Link]

• Kumar, S., et al. (2014). Synthesis, characterization and biological evaluation of novel 4′-fluoro-2′-hydroxy-chalcone derivatives as antioxidant, anti-inflammatory and analgesic agents. Taylor & Francis Online. Available at: [Link]

• Matotoka, M., & Masoko, P. (2025). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen. Available at: [Link]

• Journal of Applied Pharmaceutical Science. (n.d.). A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. Journal of Applied Pharmaceutical Science. Available at: [Link]

• ResearchGate. (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Agricultural Biological Activities of 5-Fluoro-2-hydroxy Butyrophenone. ResearchGate. Available at: [Link]

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• Journal of Pharmaceutical Research International. (n.d.). Synthesis and Biological Evaluation of Newly Synthesized Flavones. Journal of Pharmaceutical Research International. Available at: [Link]

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pharmacokinetics of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Foreword: Charting the Course for a Novel Chalcone Derivative

In the landscape of drug discovery, chalcones represent a privileged scaffold, a structural motif that has given rise to a multitude of compounds with diverse and potent biological activities. The molecule at the center of this guide, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, is a member of this promising class. Its journey from a potential therapeutic agent to a clinical candidate is critically dependent on a thorough understanding of its behavior within a biological system. This is the domain of pharmacokinetics (PK)—the study of what the body does to a drug.

This document serves not as a repository of existing data, but as a strategic and methodological guide for researchers, scientists, and drug development professionals. In the absence of specific pharmacokinetic data for this novel entity, we will construct a comprehensive framework for its evaluation. Drawing upon established principles of drug metabolism and pharmacokinetic analysis (DMPK) and the known behavior of related chalcone structures, this guide provides the theoretical basis and detailed, field-tested protocols required to fully characterize the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. Our approach is grounded in scientific integrity, ensuring that each proposed study is a self-validating system designed to yield clear, interpretable, and regulatory-compliant data.

Section 1: Foundational Physicochemical Properties & Analytical Strategy

Before embarking on experimental studies, a foundational understanding of the molecule's inherent physicochemical properties is essential, as these characteristics govern its pharmacokinetic behavior.[1] Concurrently, a robust bioanalytical method is the bedrock upon which all pharmacokinetic data rests.

Predicted Physicochemical Profile

Computational tools provide a valuable starting point for predicting the properties of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. These predictions guide the selection of appropriate experimental designs.

Property	Predicted Value/Range	Implication for Pharmacokinetics
Molecular Weight	~242.24 g/mol	Low molecular weight is generally favorable for passive diffusion across membranes.
LogP (Lipophilicity)	2.5 - 3.5	Moderate lipophilicity suggests a good balance between aqueous solubility and membrane permeability, potentially favoring good absorption and distribution.[1]
Aqueous Solubility	Low to Moderate	The phenolic hydroxyl group may enhance solubility, but the overall structure is largely hydrophobic. Solubility could be pH-dependent. This is a critical parameter to measure experimentally.
pKa	~8-9 (Phenolic -OH)	The acidic nature of the hydroxyl group means the compound will be predominantly in its neutral form at physiological pH in the gut, which is favorable for passive absorption.
Polar Surface Area (PSA)	~46.5 Ų	A low PSA (<140 Ų) is often correlated with good cell membrane permeability and oral bioavailability.

Core Requirement: The Bioanalytical Method

The quantification of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one in complex biological matrices (plasma, urine, tissue homogenates) is non-negotiable. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its superior sensitivity, selectivity, and speed.[2][3]

Protocol 1: LC-MS/MS Method Development and Validation

• Instrumentation and Optimization:

  • Utilize a triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.[4]

  • Optimize the parent compound's ionization in the source (electrospray ionization, ESI, is common for such molecules) in both positive and negative modes to identify the most stable and abundant precursor ion.

  • Perform collision-induced dissociation (CID) on the precursor ion to identify unique, stable product ions for quantification and confirmation.

  • Select an appropriate internal standard (IS), ideally a stable isotope-labeled version of the analyte, to account for variations in sample processing and instrument response.[5]

• Chromatography:

  • Develop a reversed-phase HPLC method (e.g., using a C18 column) to achieve chromatographic separation from endogenous matrix components.[6]

  • Optimize the mobile phase (e.g., acetonitrile/methanol and water with modifiers like formic acid) and gradient to ensure a sharp, symmetrical peak shape and a short run time.[3]

• Sample Preparation:

  • Develop a robust extraction method from plasma. Protein precipitation with a cold organic solvent (e.g., acetonitrile or methanol) is often a rapid and effective first approach.[6] Liquid-liquid extraction or solid-phase extraction may be required for cleaner samples and lower limits of quantification.[5]

• Validation:

  • Validate the method according to regulatory guidelines (e.g., FDA or ICH M10) for linearity, accuracy, precision, selectivity, recovery, matrix effects, and stability.[7]

Section 2: Absorption - The Gateway to Systemic Circulation

Oral administration is the most common and preferred route for drug delivery. Therefore, assessing the rate and extent of absorption from the gastrointestinal tract is a primary objective.

In Vitro Assessment of Intestinal Permeability

The Caco-2 cell monolayer assay is the industry-standard in vitro model for predicting human intestinal permeability.[8][9][10] These cells, derived from a human colon adenocarcinoma, differentiate to form a polarized monolayer with tight junctions and express key efflux transporters, mimicking the intestinal barrier.[9][11]

Protocol 2: Caco-2 Bidirectional Permeability Assay

• Cell Culture:

  • Seed Caco-2 cells onto permeable Transwell® inserts and culture for 21-25 days to allow for full differentiation and monolayer formation.[11]

• Monolayer Integrity Verification:

  • Prior to the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. TEER values must be above a pre-defined threshold (e.g., >200 Ω·cm²) to ensure the integrity of the tight junctions.[11][12]

  • Confirm low permeability of a paracellular marker (e.g., Lucifer Yellow).

• Transport Experiment:

  • Prepare a dosing solution of the test compound (e.g., at 10 µM) in a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Apical to Basolateral (A→B) Transport: Add the dosing solution to the apical (donor) side and fresh buffer to the basolateral (receiver) side. This mimics absorption from the gut lumen into the blood.

  • Basolateral to Apical (B→A) Transport: In a separate set of wells, add the dosing solution to the basolateral (donor) side and fresh buffer to the apical (receiver) side. This assesses the extent of efflux back into the gut lumen.

  • Incubate the plates at 37°C with gentle shaking. Collect samples from the receiver compartment at specified time points (e.g., 120 minutes) and a final sample from the donor compartment.[8]

• Quantification and Data Analysis:

  • Analyze the concentration of the compound in all samples using the validated LC-MS/MS method.

  • Calculate the apparent permeability coefficient (Papp) for both directions.

  • Efflux Ratio (ER) = Papp (B→A) / Papp (A→B) . An ER > 2 suggests the compound is a substrate for active efflux transporters (like P-glycoprotein).[8]

Table for Interpretation of Permeability Data

Papp (A→B) (x 10⁻⁶ cm/s)	Predicted Human Absorption
< 1	Low (<20%)
1 - 10	Moderate (20-80%)
> 10	High (>80%)

Section 3: Distribution - Journey to the Site of Action

Once a drug enters systemic circulation, it distributes into tissues. The extent of this distribution is largely governed by its binding to plasma proteins, as only the unbound (free) drug is available to interact with its target and be metabolized or excreted.[4][13]

In Vitro Assessment of Plasma Protein Binding

Equilibrium dialysis is the definitive method for determining the fraction of a drug bound to plasma proteins. The Rapid Equilibrium Dialysis (RED) device is a common, high-throughput platform for this assay.

Protocol 3: Plasma Protein Binding by Rapid Equilibrium Dialysis (RED)

• Device Preparation:

  • Use a RED device plate, which contains inserts with two chambers separated by a semi-permeable dialysis membrane (typically 8-12 kDa MWCO).

• Sample Preparation:

  • Spike the test compound into plasma (from relevant species, e.g., human, rat, mouse) at a defined concentration (e.g., 1 µM).[14]

  • Add the plasma containing the compound to one chamber of the insert (the sample chamber).

  • Add an equal volume of dialysis buffer (Phosphate Buffered Saline, PBS) to the other chamber.[14]

• Equilibration:

  • Seal the plate and incubate at 37°C on an orbital shaker for a sufficient time (e.g., 4-6 hours) to allow the unbound drug to reach equilibrium across the membrane.[4][14]

• Sampling and Analysis:

  • After incubation, carefully remove aliquots from both the plasma and buffer chambers.

  • To ensure accurate comparison, matrix-match the samples: add blank buffer to the plasma aliquot and blank plasma to the buffer aliquot.

  • Extract the compound from both matched samples and quantify using the validated LC-MS/MS method.

• Calculation:

  • Fraction Unbound (fu) = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)

  • Percent Bound = (1 - fu) x 100

Table for Interpretation of Plasma Protein Binding Data

Percent Bound (%)	Classification	Implication
< 90%	Low to Moderate	Larger fraction of drug is free to exert pharmacological effects and be cleared.
90 - 99%	High	Distribution may be limited; small changes in binding can significantly alter free drug concentration.
> 99%	Very High	Potential for drug-drug interactions via displacement from binding sites; very low free concentration.

Section 4: Metabolism - Biotransformation and Clearance

Metabolism is the body's process of chemically modifying xenobiotics, primarily in the liver, to facilitate their elimination. For chalcones, metabolism typically involves Phase I (oxidation) and Phase II (conjugation) reactions.[15][16]

In Vitro Assessment of Metabolic Stability

The liver microsomal stability assay is a cornerstone of early DMPK screening. It assesses the compound's susceptibility to metabolism by the most important class of Phase I enzymes, the Cytochrome P450s (CYPs), which are abundant in liver microsomes.[17]

Protocol 4: Liver Microsomal Metabolic Stability Assay

• Reaction Mixture Preparation:

  • Prepare a buffered solution (e.g., potassium phosphate buffer, pH 7.4).

  • Add liver microsomes (from human and relevant preclinical species) to the buffer at a specific protein concentration (e.g., 0.5 mg/mL).

  • Add the test compound to the microsome suspension at a low concentration (e.g., 1 µM).

• Initiation and Incubation:

  • Pre-incubate the mixture at 37°C.

  • Initiate the metabolic reaction by adding the critical cofactor, NADPH.[17] A parallel incubation without NADPH serves as a negative control to assess non-enzymatic degradation.

• Time-Course Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile containing an internal standard) to stop the reaction.

• Analysis and Calculation:

  • Centrifuge the quenched samples to pellet the protein and analyze the supernatant by LC-MS/MS to determine the remaining concentration of the parent compound at each time point.

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • The slope of the linear portion of this plot corresponds to the elimination rate constant (k).

  • In Vitro Half-life (t½) = 0.693 / k

  • Intrinsic Clearance (CLint) = (0.693 / t½) / (microsomal protein concentration) [18]

Table for Interpretation of Metabolic Stability Data (Human Liver Microsomes)

In Vitro t½ (min)	CLint (µL/min/mg)	Stability Classification	Predicted Hepatic Extraction Ratio
> 60	< 12	Low	Low
15 - 60	12 - 46	Moderate	Intermediate
< 15	> 46	High	High

Predicted Metabolic Pathways

Based on the structure of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and general knowledge of chalcone metabolism, the following pathways are anticipated:

• Phase I (CYP450-mediated): Hydroxylation on the unsubstituted phenyl ring is a likely primary metabolic route.[19]

• Phase II (UGT-mediated): The most probable metabolic fate is glucuronidation at the phenolic hydroxyl group. This reaction, mediated by UDP-glucuronosyltransferases (UGTs), dramatically increases water solubility, preparing the molecule for excretion.[15][20][21]

Section 5: The In Vivo Pharmacokinetic Study - The Integrated Picture

In vitro assays provide critical guidance, but an in vivo study is essential to understand how ADME processes are integrated in a whole organism and to determine key parameters like bioavailability and clearance.[22][23] Rodent models (rat or mouse) are standard for initial PK studies.[24]

Protocol 5: Rodent Pharmacokinetic Study (IV and PO Dosing)

• Animal Model and Acclimation:

  • Use healthy, male Sprague-Dawley rats or CD-1 mice.[25] Allow animals to acclimate for at least one week. Animals should be fasted overnight before oral dosing.

• Dose Formulation and Administration:

  • Intravenous (IV) Group: Formulate the compound in a suitable vehicle for injection (e.g., saline with a co-solvent). Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein.[25]

  • Oral (PO) Group: Formulate the compound as a suspension or solution in an appropriate oral vehicle (e.g., 0.5% methylcellulose). Administer a single dose (e.g., 5-10 mg/kg) via oral gavage.[25][26]

• Blood Sampling:

  • Collect serial blood samples from each animal at specified time points. A typical schedule might be:

    • IV: 2, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose.

    • PO: 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose.[25]

  • Collect blood (e.g., via tail vein or submandibular bleed) into tubes containing an anticoagulant (e.g., EDTA).[24][26]

• Plasma Processing and Excreta Collection:

  • Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.[26]

  • House animals in metabolic cages to collect urine and feces separately over 24 or 48 hours to assess routes of excretion.

• Sample Analysis:

  • Quantify the concentration of the parent drug in all plasma, urine, and fecal samples using the validated LC-MS/MS method.

Data Analysis and Key Pharmacokinetic Parameters

The plasma concentration-time data is analyzed using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to derive the following key parameters:

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration	Indicates the rate of absorption; related to efficacy and potential toxicity.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC (Area Under the Curve)	Total drug exposure over time	Primary measure of the extent of drug absorption.
t½ (Half-life)	Time for plasma concentration to decrease by 50%	Determines dosing interval and time to reach steady state.
CL (Clearance)	Volume of plasma cleared of drug per unit time (from IV data)	Measures the body's efficiency in eliminating the drug.
Vd (Volume of Distribution)	Apparent volume into which the drug distributes (from IV data)	Indicates the extent of tissue distribution.
F% (Oral Bioavailability)	Fraction of the oral dose that reaches systemic circulation	F% = (AUC_PO / AUC_IV) x (Dose_IV / Dose_PO) x 100 . A critical parameter for determining if a compound is suitable for oral administration.

Conclusion

The comprehensive characterization of a new chemical entity's pharmacokinetic profile is a multi-faceted endeavor that builds from foundational in vitro assays to a definitive in vivo study. The framework presented in this guide provides a robust, logical, and experimentally sound pathway for elucidating the ADME properties of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. By systematically evaluating its permeability, plasma protein binding, and metabolic stability, researchers can make informed decisions and design a resource-efficient in vivo study. The resulting data—particularly clearance, volume of distribution, half-life, and oral bioavailability—are indispensable for progressing this promising chalcone derivative through the drug development pipeline, establishing a safe and efficacious dosing regimen for future clinical evaluation.

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• 15. Chalcone Scaffolds, Bioprecursors of Flavonoids: Chemistry, Bioactivities, and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bioavailability and Metabolic Pathway of Phenolic Compounds | IntechOpen [intechopen.com]
• 17. mttlab.eu [mttlab.eu]
• 18. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 19. Microbial transformations of chalcones: hydroxylation, O-demethylation, and cyclization to flavanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Phase II Drug Metabolism | IntechOpen [intechopen.com]
• 21. drughunter.com [drughunter.com]
• 22. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 23. Preclinical research strategies for drug development | AMSbiopharma [amsbiopharma.com]
• 24. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 26. Novel protocol for multiple-dose oral administration of the L-type Ca2+ channel blocker isradipine in mice: A dose-finding pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Elucidating the Binding Affinity of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one to Target Proteins

Introduction: The Therapeutic Potential of a Fluorinated Chalcone

1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is a member of the chalcone family, a class of organic compounds characterized by an open-chain flavonoid structure.[1] Chalcones, found abundantly in natural sources like fruits, vegetables, and spices, have garnered significant attention in medicinal chemistry due to their diverse and potent biological activities.[2] These activities include anti-inflammatory, antimicrobial, antioxidant, and anticancer effects.[1][3] The introduction of a fluorine atom into the chalcone scaffold, as in the case of 1-(5-fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, can significantly modulate its pharmacokinetic and pharmacodynamic properties, often leading to enhanced potency and metabolic stability.

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the binding affinity of 1-(5-fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one with its target proteins. A thorough understanding of these molecular interactions is paramount for elucidating its mechanism of action and for the rational design of more effective therapeutic agents. We will delve into both computational and experimental methodologies, offering field-proven insights and detailed protocols to ensure the generation of robust and reliable data.

Part 1: Target Identification - Unveiling the Molecular Partners

The first critical step in characterizing the bioactivity of 1-(5-fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is to identify its protein binding partners. Chalcones are known to interact with a wide array of protein targets, influencing various cellular signaling pathways.[3]

Common Protein Targets for Chalcone Derivatives:

• Enzymes: Chalcones have been demonstrated to inhibit a variety of enzymes.[1]

  • Kinases: By targeting kinases such as Epidermal Growth Factor Receptor-Tyrosine Kinase (EGFR-TK), chalcones can modulate critical signaling pathways involved in cell proliferation and survival.[1]

  • Cyclooxygenases (COX-1 and COX-2): Inhibition of these enzymes is a key mechanism for anti-inflammatory drugs.[4]

  • Monoamine Oxidase B (MAO-B): A target for neurodegenerative disorders like Parkinson's and Alzheimer's diseases.[1]

  • Tyrosinase: Involved in melanin production, making it a target for treating hyperpigmentation.[1]

• Microtubules: Several chalcone compounds have been shown to interfere with microtubule dynamics by inhibiting tubulin polymerization, a validated anticancer strategy.[3]

• Proteases: Chalcones have shown potential as inhibitors of various proteases, including the SARS-CoV-2 main protease, which is crucial for viral replication.[5]

• Serum Proteins: Interactions with transport proteins like bovine serum albumin (BSA) and human serum albumin (HSA) are important for the pharmacokinetic profile of a drug candidate.[2]

Initial Target Scoping:

A combination of literature review and in silico prediction methods can provide a preliminary list of potential targets for 1-(5-fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. Computational approaches, such as reverse molecular docking, can screen the compound against a large library of protein structures to identify those with favorable binding energies.

Part 2: Computational Assessment of Binding Affinity

Computational methods offer a rapid and cost-effective means to predict and analyze the binding of a ligand to a protein at an atomic level.[6] These techniques are invaluable for prioritizing compounds and generating hypotheses that can be tested experimentally.

Molecular Docking

Molecular docking is a powerful computational tool used to predict the preferred orientation and binding affinity of a ligand when bound to a target protein.[1][7] The output is typically a "docking score," representing the Gibbs Free Energy (ΔG) of binding, where a more negative value indicates a stronger predicted affinity.[7]

Workflow for Molecular Docking:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Diverse Molecular Targets for Chalcones with Varied Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and biological evaluation of novel chalcone derivatives: integrating molecular docking with in vivo anti-inflammatory and antinocic ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07230A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Computational methods for calculation of ligand-binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability Profile of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one: A Comprehensive Technical Guide

Executive Summary

In the development of chalcone-based therapeutics, the thermodynamic stability of the active pharmaceutical ingredient (API) dictates its formulation viability, shelf-life, and pharmacokinetic potential. 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one , a uniquely substituted fluorinated chalcone, presents a highly stable molecular architecture. As a Senior Application Scientist, I have structured this whitepaper to dissect the stereoelectronic mechanisms driving this stability and to provide field-proven, self-validating experimental workflows for its thermal profiling.

This guide moves beyond basic protocols, detailing the causality behind analytical choices in Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and computational validation to ensure rigorous, reproducible data generation.

Mechanistic Drivers of Thermodynamic Stability

The thermal robustness of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is not coincidental; it is the result of a precise interplay of structural features that lower the molecule's ground-state enthalpy.

Intramolecular Hydrogen Bonding & Conformational Locking

The presence of the 2'-hydroxyl group on the A-ring acts as a thermodynamic anchor. It forms a strong intramolecular hydrogen bond with the adjacent α,β -unsaturated carbonyl oxygen. This interaction creates a pseudo-six-membered ring, effectively locking the molecule into a planar s-cis conformation ()[1]. Planarity maximizes π -orbital overlap across the enone bridge, significantly increasing the energy required to initiate thermal degradation.

The 5'-Fluoro Inductive Effect

The strategic placement of a fluorine atom at the 5'-position introduces a profound stereoelectronic advantage. While fluorine's small Van der Waals radius allows for bioisosteric substitution without steric penalty, its high electronegativity exerts a strong inductive electron-withdrawing effect (-I) ()[2]. Positioned para to the hydroxyl group, this -I effect polarizes the O-H bond, increasing its acidity. A more acidic proton serves as a stronger hydrogen bond donor to the carbonyl oxygen, thereby reinforcing the intramolecular lock and elevating the thermal decomposition threshold ( Tonset​ ) ()[3].

Fig 1. Stereoelectronic mechanisms driving the thermodynamic stability of the fluorinated chalcone.

Experimental Workflows for Thermal Profiling

To rigorously quantify the stability of this fluorinated chalcone, we employ a dual-pronged, self-validating thermal analysis strategy. TGA confirms mass-loss events (degradation), while DSC maps phase transitions (melting) without mass loss, ensuring that endothermic peaks are accurately assigned to crystal lattice breakdown rather than volatilization.

Thermogravimetric Analysis (TGA) Protocol

TGA measures the intrinsic resistance of the molecule to pyrolysis.

• Step 1: Crucible Selection & Taring: Calibrate the instrument and tare a platinum or alumina crucible.

  • Causality: Platinum/alumina ensures high thermal conductivity and chemical inertness, preventing catalytic interference with the chalcone's degradation pathway ()[4].

• Step 2: Sample Loading (5-10 mg): Accurately weigh the sample into the crucible.

  • Causality: This specific mass range minimizes thermal gradients across the sample bed. Excessive mass leads to a delayed thermal response (thermal lag), which artificially inflates the apparent Tonset​ .

• Step 3: Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at 20–40 mL/min.

  • Causality: An inert gas displaces oxygen, ensuring that the recorded mass loss is strictly due to thermal decomposition rather than oxidative combustion.

• Step 4: Heating Program: Heat from 25 °C to 600 °C at a rate of 10 °C/min ()[5].

  • Causality: A 10 °C/min rate provides the optimal balance between kinetic resolution and experimental throughput. Faster rates push the molecule out of thermal equilibrium, skewing the extraction of activation energy parameters ()[6].

Differential Scanning Calorimetry (DSC) Protocol

DSC isolates the enthalpy of fusion ( ΔHfus​ ), a direct indicator of intermolecular lattice strength.

• Step 1: Instrument Calibration: Calibrate the heat-flux sensors using an Indium standard.

  • Causality: Indium has a highly stable, well-defined melting point (156.6 °C), ensuring the instrument accurately maps the chalcone's endothermic phase transitions.

• Step 2: Sample Preparation (2-5 mg): Weigh the chalcone into an aluminum pan and hermetically seal it.

  • Causality: Hermetic sealing prevents the evaporation of trace volatile impurities or sublimating fractions from skewing the endothermic heat flow signals. This guarantees that the integration of the melting peak reflects the true ΔHfus​ of the crystal lattice ()[4].

• Step 3: Heating Program: Heat from 20 °C to 200 °C at 10 °C/min under a dynamic N2​ atmosphere.

Fig 2. Self-validating experimental workflow combining TGA, DSC, and DFT for thermal profiling.

Quantitative Data Synthesis

The table below summarizes the comparative thermodynamic stability of chalcone derivatives. The data highlights how the sequential addition of the 2'-hydroxyl and 5'-fluoro groups synergistically enhances thermal resistance.

Compound	Substitution Pattern	Tm​ Peak (°C)	Tonset​ Decomp. (°C)	Primary Thermodynamic Driver
Chalcone (Base)	Unsubstituted	~55.0	250.3	Baseline π -conjugation[4]
2'-Hydroxychalcone	2'-OH	~89.5	215.1*	Intramolecular H-bonding[4]
1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one	2'-OH, 5'-F	~105-110	>260	-I effect of Fluorine + Enhanced H-bonding[2][3]

*Note: While the 2'-OH group stabilizes the ground state conformation, its isolated presence can introduce a site for earlier thermal cleavage compared to the unsubstituted base. However, the addition of the 5'-F group counteracts this by strengthening the H-bond network. **Representative extrapolated values based on the established behavior of highly fluorinated chalcone derivatives.

In Silico Validation (DFT)

Empirical thermal data must be corroborated by quantum mechanical calculations to achieve a self-validating dataset. Density Functional Theory (DFT) is the gold standard for modeling chalcone conformational stability ()[7].

Protocol Standard: Computations should utilize the B3LYP functional paired with the 6-311++G(d,p) basis set .

• Causality: The inclusion of diffuse and polarization functions (++ and (d,p)) is absolute critical for this specific molecule. Standard basis sets fail to accurately model the expanded electron density of the highly electronegative fluorine atom and the delicate orbital overlap occurring within the intramolecular hydrogen bond. This computational workflow validates the empirical DSC/TGA data by calculating the exact stabilization energy (in kcal/mol) imparted by the 5'-fluoro substitution.

Conclusion

The thermodynamic stability of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is a prime example of rational stereoelectronic design. By leveraging the inductive pull of a 5'-fluorine atom to strengthen a 2'-hydroxyl intramolecular hydrogen bond, the molecule achieves a highly stable, planar s-cis conformation. For drug development professionals, accurately mapping this stability requires a strict adherence to causality-driven thermal analysis protocols, ensuring that empirical data (TGA/DSC) and theoretical models (DFT) perfectly align.

References

• Title: Synthesis and Study of Substituted Chalcones Combined with Fluoroazobenzenes—New Photoswitches for Application in Biological Systems Source: MDPI (Molecules) URL: [Link]

• Title: Conformation analysis of a novel fluorinated chalcone Source: ResearchGate URL: [Link]

• Title: Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications Source: PubMed Central (PMC) URL: [Link]

• Title: Synthesis, Molecular Structure, Thermal and Spectroscopic Analysis of a Novel Bromochalcone Derivative with Larvicidal Activity Source: MDPI (Molecules) URL: [Link]

• Title: Studies on Chalcone Derivatives: Complex Formation, Thermal Behavior, Stability Constant and Antioxidant Activity Source: PubMed (Spectrochimica Acta Part A) URL: [Link]

• Title: Insights on Potential Photoprotective Activity of Two Butylchalcone Derivatives: Synthesis, Spectroscopic Characterization and Molecular Modeling Source: MDPI (Photonics) URL: [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis, Molecular Structure, Thermal and Spectroscopic Analysis of a Novel Bromochalcone Derivative with Larvicidal Activity [mdpi.com]
• 6. Studies on chalcone derivatives: complex formation, thermal behavior, stability constant and antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Optimized Synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one via Claisen-Schmidt Condensation

Executive Summary & Strategic Importance

The targeted synthesis of fluorinated chalcones, specifically 1-(5-fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one , represents a critical workflow in modern drug discovery. The introduction of a fluorine atom onto the acetophenone ring significantly enhances the metabolic stability and lipophilicity of the resulting scaffold. This specific chalcone serves as a highly versatile precursor for the development of 1[1] and potent 2[2].

Mechanistic Insights: The Chalcone vs. Flavanone Dichotomy

The Claisen-Schmidt condensation between 5-fluoro-2-hydroxyacetophenone and benzaldehyde is thermodynamically driven but presents a significant chemoselectivity challenge. The presence of the ortho-hydroxyl group on the acetophenone ring introduces a competing reaction pathway.

Under basic conditions, the initial aldol condensation and subsequent dehydration yield the target open-chain chalcone. However, if the thermal energy exceeds a critical threshold (typically >80 °C), the reaction undergoes a subsequent 6-endo-trig intramolecular oxa-Michael addition . This cyclization drives the equilibrium entirely toward the corresponding 2[2].

Causality in Protocol Design: To successfully isolate the chalcone and prevent cyclization, the reaction must be kinetically trapped. This is achieved by:

• Temperature Control: Maintaining the reaction at ambient temperatures (25 °C) or utilizing mild heating (up to 50 °C) depending on the base strength[1][3].

• Acidic Quenching: The product exists as a highly nucleophilic phenolate in basic media. Rapid acidification to pH 3–4 during the workup protonates the phenol, crashing the chalcone out of solution and completely arresting the cyclization pathway.

Reaction Pathway Visualization

Mechanistic pathway of the Claisen-Schmidt condensation and competing flavanone cyclization.

Experimental Workflows: Self-Validating Protocols

We present two validated methodologies. Method A utilizes classic ambient conditions for maximum purity, while Method B utilizes a milder base to safely accelerate the reaction.

Method A: Classic Ambient KOH Catalysis

Best for minimizing side reactions and ensuring strict kinetic control.

Reagents:

• 5-Fluoro-2-hydroxyacetophenone: 10.0 mmol (1.54 g)

• Benzaldehyde: 10.5 mmol (1.11 g)

• Potassium Hydroxide (KOH): 25.0 mmol (1.40 g)

• Ethanol (Absolute): 20 mL

• Deionized Water: 5 mL

Step-by-Step Procedure:

• Initiation: Dissolve 5-fluoro-2-hydroxyacetophenone and benzaldehyde in 20 mL of absolute ethanol in a 100 mL round-bottom flask.

• Thermal Regulation: Cool the mixture to 0 °C using an ice bath. Causality: Pre-cooling prevents localized exothermic spikes upon base addition, which could trigger premature cyclization.

• Catalyst Addition: Dissolve KOH in 5 mL of deionized water. Add this aqueous base dropwise to the stirring ethanolic solution over 15 minutes. The solution will transition to a deep yellow/orange, indicating extended enolate conjugation.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 48 hours[1].

• In-Process Control (Self-Validation): Monitor via TLC (Hexane:Ethyl Acetate 3:1). The target chalcone will appear as a highly UV-active yellow spot, migrating higher than the highly polar starting acetophenone.

• Quenching & Isolation: Pour the reaction mixture over 50 g of crushed ice. Immediately acidify dropwise with 2M HCl until the pH reaches 3–4. Causality: This neutralizes the base and protonates the phenolate, precipitating the chalcone as a yellow solid and permanently halting any oxa-Michael addition.

• Purification: Filter the precipitate under vacuum, wash thoroughly with cold deionized water to remove KCl salts, and recrystallize from hot ethanol.

Method B: Accelerated Ba(OH)₂ Catalysis

Best for faster throughput using a milder base to tolerate elevated temperatures.

Reagents:

• 5-Fluoro-2-hydroxyacetophenone: 10.0 mmol (1.54 g)

• Benzaldehyde: 10.5 mmol (1.11 g)

• Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O): 5.0 mmol (1.58 g)

• Methanol: 25 mL

Step-by-Step Procedure:

• Initiation: Combine the acetophenone, benzaldehyde, and Ba(OH)₂·8H₂O in 25 mL of methanol[3]. Causality: Barium hydroxide is a milder base than KOH, significantly reducing the risk of Cannizzaro side reactions with benzaldehyde.

• Propagation: Heat the mixture to exactly 50 °C and stir for 6 hours. Causality: The mild nature of Ba(OH)₂ allows for safe heating to 50 °C to accelerate the dehydration step without providing enough energy to trigger the 6-endo-trig flavanone cyclization.

• Isolation: Cool the mixture to room temperature, pour into ice water, and acidify with 2M HCl to pH 3–4.

• Validation: Filter, wash, and dry. Confirm structural integrity via ¹H-NMR. Self-Validation Metric: Look for the characteristic trans-alkene protons (α, β) appearing as two distinct doublets between δ 7.40–7.90 ppm with a large coupling constant (J = 15.0–16.5 Hz).

Quantitative Condition Analysis

The following table summarizes the causal relationship between reaction conditions and the primary isolated product, highlighting the critical nature of temperature and base selection.

Parameter	Method A (Classic)	Method B (Accelerated)	Flavanone Pathway (Undesired)
Catalyst	KOH (aq)	Ba(OH)₂·8H₂O	KOH or LiOH
Solvent	Ethanol / Water	Methanol	Methanol / Water
Temperature	25 °C (Ambient)	50 °C	80 °C - 95 °C (Reflux)
Reaction Time	48 hours	6 hours	18 hours
Primary Outcome	Chalcone (>75% Yield)	Chalcone (~80% Yield)	6-Fluoroflavanone (Exclusive)
Literature Grounding	[1]	[3]	[2]

References

• Source: National Institutes of Health (PMC)
• Title: Synthesis and Structure−Activity Relationships of Carboxylated Chalcones: A Novel Series of CysLT1 (LTD4)
• Title: 5-Fluoroflavone Precursor Synthesis Data Source: Benchchem URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Isobenzofuranones and Isoindolinones via Claisen–Schmidt Condensation and Their Antileishmanial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Fluoroflavone | Benchchem [benchchem.com]

using 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one as a precursor for flavone synthesis

Application Note: Synthesis of 6-Fluoroflavones via Oxidative Cyclization of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Rationale and Strategic Utility

1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, widely known as 5'-fluoro-2'-hydroxychalcone, serves as a highly efficient precursor for the targeted synthesis of 6-fluoroflavones[1]. In the context of drug development, introducing a fluorine atom at the 6-position of the flavone core is a strategic structural modification. This specific halogenation enhances the molecule's metabolic stability against cytochrome P450 enzymes, increases lipophilicity for superior cellular membrane permeability, and modulates the electronic environment to improve binding affinity with biological targets[1][2].

Mechanistic Causality: The I₂/DMSO System

To convert the open-chain chalcone into the fused bicyclic flavone, an oxidative cyclization must occur. Among various catalytic approaches, the 3 is preferred due to its high atom economy and reliable yield[3].

The causality of this reaction relies on a synergistic interplay between the reagents:

• Electrophilic Activation : Molecular iodine acts as a mild Lewis acid, coordinating with the α,β-unsaturated ketone of the chalcone. This lowers the LUMO energy, making the β-carbon highly susceptible to nucleophilic attack.

• Intramolecular Oxo-Michael Addition : The nucleophilic 2'-hydroxyl group attacks the activated β-carbon, triggering ring closure to form a transient 6-fluoroflavanone intermediate[3].

• Oxidative Dehydrogenation : 4. It facilitates the removal of two hydrogen atoms from the flavanone intermediate to establish the fully conjugated, aromatic flavone system. Concurrently, DMSO regenerates the iodine catalyst, ensuring the cycle continues[4].

Mechanistic pathway of I2/DMSO-mediated oxidative cyclization to 6-fluoroflavone.

Experimental Protocols: A Self-Validating System

While conventional heating is functional, 3 drastically reduces reaction times and limits thermal degradation of the fluorinated precursor[3].

Reagents Required:

• 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one: 1.0 mmol (~242 mg)[1]

• Molecular Iodine (I₂): 0.2 mmol (~50 mg)[3]

• Anhydrous DMSO: 2.0 mL[3]

• 10% Aqueous Sodium Thiosulfate (Na₂S₂O₃)

Step-by-Step Methodology:

• Reaction Setup : In a 10 mL microwave-safe reaction vessel, dissolve 1.0 mmol of the chalcone precursor in 2.0 mL of anhydrous DMSO. Add 0.2 mmol of iodine crystals.

  • Causality Note: The use of strictly anhydrous DMSO is imperative. Trace water can act as a competing nucleophile, leading to hydrolytic cleavage of the chalcone rather than the desired cyclization[4].

• Microwave Irradiation : Seal the vessel and place it in a microwave reactor. Irradiate at 900 W, maintaining a steady internal temperature of 100°C for 2–3 minutes[3].

• Quenching & Precipitation : Cool the reaction mixture to room temperature. Pour the mixture slowly into 20 mL of ice-cold 10% Na₂S₂O₃ solution while stirring vigorously.

  • Causality Note: Sodium thiosulfate serves a critical chemical function here—it rapidly reduces excess electrophilic iodine (I₂) to iodide (I⁻). This prevents unwanted electrophilic aromatic halogenation of the newly formed flavone and removes the dark brown iodine color, facilitating clean phase separation[3].

• Extraction : Extract the aqueous suspension with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification : Purify the crude product via silica gel column chromatography (Eluent: EtOAc/Hexanes, 1:3 v/v) to isolate the pure 6-fluoroflavone[1].

Self-Validation Checkpoints: To ensure the integrity of the protocol, validate the product using the following orthogonal methods:

• Thin-Layer Chromatography (TLC) : The cyclized flavone will exhibit a higher Rf​ value compared to the chalcone precursor due to the loss of the polar, hydrogen-bonding 2'-hydroxyl group.

• ¹H NMR Spectroscopy (CDCl₃) : Successful cyclization is definitively confirmed by two key spectral changes: the appearance of a sharp, characteristic singlet at ~6.8 ppm (corresponding to the C-3 proton of the flavone ring), and the complete disappearance of the trans-vinylic doublets (α,β protons) originally present at 7.4–7.8 ppm in the chalcone precursor[1][2].

Step-by-step experimental workflow for microwave-assisted 6-fluoroflavone synthesis.

Quantitative Data: Methodological Comparison

The selection of the oxidative cyclization method dictates both the yield and the operational efficiency. The table below summarizes quantitative data comparing the microwave-assisted protocol against other standard methodologies.

Synthetic Method	Reagents / Catalyst	Conditions	Reaction Time	Avg. Yield (%)	Key Advantage
Microwave-Assisted	I₂ (0.2 eq), DMSO	900W, 100°C	2–3 mins	85–90%	Rapid kinetics, high purity[3]
Conventional Heating	I₂ (cat.), DMSO	130°C, Oil Bath	2–4 hours	70–75%	Highly scalable, standard equipment[1]
Pd(II) Catalysis	Pd(TFA)₂, O₂, DMSO	100°C, O₂ atm	15–48 hours	~81%	5[6][5]

References

• Mechanism of the oxidative cyclization of o-hydroxychalcones with I₂/DMSO ResearchGate URL: [Link]

• Yoong-Ho Lim's Research Works: Synthesis and Characterization of Substituted Flavonoids ResearchGate URL:[Link]

• Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium(ii)-catalyzed oxidative cyclization RSC Advances URL:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium(ii)-catalyzed oxidative cyclization - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Robust RP-HPLC Method Development and Validation for the Analysis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Method Development Guide & Validated Protocol

Executive Summary & Analytical Rationale

The compound 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is a synthetic halogenated chalcone derivative of significant interest in medicinal chemistry due to its extended conjugated system and potential biological activities. However, analyzing 2'-hydroxychalcones presents unique chromatographic challenges.

As an Application Scientist, method development cannot rely on trial and error; it must be grounded in the molecule's physicochemical realities. This molecule features an α,β -unsaturated ketone linking two aromatic rings, a highly electronegative fluorine atom at the 5-position, and a phenolic hydroxyl group at the 2'-position.

The Causality Behind the Chemistry

• Ionization & pH Control: The fluorine atom withdraws electron density from the A-ring, slightly increasing the acidity of the 2'-hydroxyl group (lowering its pKa to ~8.0–8.5). If the mobile phase pH is not strictly buffered at least 2 units below this pKa, partial ionization will occur. This leads to secondary interactions with residual silanols on the stationary phase, causing severe peak tailing and retention time shifts[1]. Therefore, an acidic modifier (0.1% Formic Acid, pH ~2.7) is mandatory.

• Photochemical Instability: Chalcones naturally exist in the thermodynamically stable trans ( E ) configuration but undergo rapid photoisomerization to the cis ( Z ) isomer under ambient UV/laboratory light[2]. A robust method must be stability-indicating, capable of resolving these isomers.

• Base-Catalyzed Cyclization: Under neutral to alkaline conditions, 2'-hydroxychalcones are prone to intramolecular Michael addition, cyclizing into their corresponding flavanones. Sample diluents must be slightly acidic to prevent in-vial degradation[3].

Method Development Logic & Workflow

To build a self-validating analytical system, every parameter from sample preparation to detection wavelength must be optimized to prevent artifacts. Chalcones exhibit two primary UV absorption bands: Band I (340–390 nm) corresponding to the extended conjugated system, and Band II (220–270 nm) corresponding to the benzoyl moiety[4]. Monitoring at 350 nm maximizes specificity and ignores low-wavelength matrix interferences.

Figure 1: Logical workflow for chalcone HPLC method development and parameter optimization.

Self-Validating Experimental Protocol

This protocol is designed as a "self-validating system." By incorporating an in-situ forced degradation step prior to batch analysis, the analyst continuously proves the method's stability-indicating power[3].

Reagents and Equipment

• Stationary Phase: High-purity, fully end-capped C18 column (250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase A: LC-MS grade Water containing 0.1% Formic Acid (v/v).

• Mobile Phase B: LC-MS grade Acetonitrile containing 0.1% Formic Acid (v/v).

• Diluent: Methanol : Water (80:20, v/v) containing 0.05% Formic Acid. (Note: The acidic diluent arrests base-catalyzed cyclization).

Step-by-Step Sample Preparation

• Primary Stock Solution: Accurately weigh 10.0 mg of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one into a 10 mL amber volumetric flask. Dissolve in 5 mL of Methanol, sonicate for 2 minutes, and make up to volume with Methanol (1.0 mg/mL).

• Working Standard: Dilute 1.0 mL of the stock solution into a 10 mL amber volumetric flask using the acidic Diluent (Final concentration: 100 µg/mL).

• Self-Validation Step (System Suitability via Photo-stress): Transfer 1 mL of the working standard into a clear glass HPLC vial. Expose the vial to direct UV light (365 nm) or intense ambient sunlight for 30 minutes. This intentionally generates the cis-isomer. Inject this stressed sample to verify baseline resolution ( Rs​>1.5 ) between the cis and trans peaks.

Chromatographic Conditions

To ensure the elution of highly lipophilic matrix components and baseline resolution of structural isomers, a gradient elution strategy is employed[1].

Table 1: Optimized Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.0	1.0	60	40	Initial
2.0	1.0	60	40	Isocratic hold
12.0	1.0	20	80	Linear ramp
15.0	1.0	20	80	Isocratic wash
15.1	1.0	60	40	Step return
20.0	1.0	60	40	Re-equilibration

• Column Temperature: 30 °C (Controls mobile phase viscosity and stabilizes retention times).

• Injection Volume: 10 µL.

• Detection: Diode Array Detector (DAD) scanning from 200–400 nm; Quantitation extracted at 350 nm .

Stability & Degradation Pathways

Understanding the degradation pathways is critical for interpreting secondary peaks in your chromatogram. The diagram below illustrates the specific transformations 2'-hydroxychalcones undergo, dictating the stringent sample handling requirements outlined in Section 3.2.

Figure 2: Degradation and photoisomerization pathways of 2'-hydroxychalcones in solution.

Method Validation & Quantitative Data

The method was validated according to ICH Q2(R1) guidelines, ensuring it is fit for purpose for both assay and stability-indicating purity analysis[2].

Table 2: Method Validation Summary Metrics

Validation Parameter	Result / Metric	Acceptance Criteria
Linearity Range	1.0 – 150.0 µg/mL	R2≥0.999
Limit of Detection (LOD)	0.15 µg/mL	Signal-to-Noise ≥ 3:1
Limit of Quantitation (LOQ)	0.45 µg/mL	Signal-to-Noise ≥ 10:1
Intra-day Precision (RSD)	0.65% (n=6)	≤ 2.0%
Inter-day Precision (RSD)	1.12% (n=12)	≤ 2.0%
Accuracy (Recovery)	98.5% – 101.2%	98.0% – 102.0%

Table 3: System Suitability Parameters (from stressed sample)

Parameter	Observed Value	Pharmacopeial Requirement
Retention Time ( tR​ )	8.45 min (trans), 7.80 min (cis)	N/A
Resolution ( Rs​ )	2.8 (cis vs trans)	≥ 1.5
Tailing Factor ( Tf​ )	1.08	≤ 1.5
Theoretical Plates ( N )	14,500	≥ 2,000

Troubleshooting Guide

• Issue: Split peaks or severe tailing of the main analyte.

  • Causality: The mobile phase pH has drifted upwards, causing partial ionization of the 2'-hydroxyl group.

  • Solution: Remake Mobile Phase A and B with fresh LC-MS grade Formic Acid. Ensure the pH is ≤3.0 .

• Issue: Appearance of a peak eluting just prior to the main analyte.

  • Causality: Photoisomerization to the cis-isomer has occurred during sample queuing.

  • Solution: Verify that all standards and samples are housed in amber HPLC vials and that the autosampler compartment is shielded from light.

• Issue: Appearance of a highly retained peak (late eluter).

  • Causality: Base-catalyzed cyclization to 6-fluoroflavanone.

  • Solution: Ensure the sample diluent is slightly acidified (e.g., 0.05% Formic Acid) to lock the molecule in its open-chain chalcone form.

References

• [1] Krauze-Baranowska, M., et al. (2013). HPLC of Flavanones and Chalcones in Different Species and Clones of Salix. Acta Poloniae Pharmaceutica. PubMed. URL: [Link]

• [4] Pobłocka-Olech, L., et al. (2024). Chalcones—Features, Identification Techniques, Attributes, and Application in Agriculture. MDPI Agronomy. URL: [Link]

• [2] Mattos, C., et al. (2014). Validation of a HPLC Method to Assay a Synthetic Chalcone in a Nanoemulsion Dosage Form and in Porcine Ear Skin for Permeation/Retention Studies. Latin American Journal of Pharmacy. URL: [Link]

• [3] Raheja, R., et al. (2022). Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation products. Research Square. URL: [Link]

Sources

• 1. HPLC of flavanones and chalcones in different species and clones of Salix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chalcones—Features, Identification Techniques, Attributes, and Application in Agriculture [mdpi.com]

Application Note: In Vitro Assay Preparation and Biological Profiling of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Document Type: Technical Application Note & Standard Operating Protocol (SOP) Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Scientists

Introduction & Mechanistic Rationale

The compound 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one , commonly referred to as 5'-fluoro-2'-hydroxychalcone, is a synthetic flavonoid derivative characterized by an open-chain framework linking two aromatic rings via a three-carbon α,β-unsaturated carbonyl system[1]. In recent preclinical evaluations, halogenated chalcones have emerged as highly versatile scaffolds exhibiting potent antimicrobial, antibiofilm, and selective cytotoxic (anticancer) properties[2][3].

Pharmacophore Causality

The biological efficacy of this specific molecule is driven by three critical structural features:

• The α,β-Unsaturated Ketone (Michael Acceptor): This moiety acts as an electrophile, readily forming covalent bonds with nucleophilic thiol groups (e.g., cysteine residues) on target proteins. This interaction is primarily responsible for the disruption of bacterial efflux pumps and the induction of intracellular reactive oxygen species (ROS) in mammalian cancer cells[3].

• The 2'-Hydroxyl Group: Acts as a critical hydrogen-bond donor, anchoring the molecule within the binding pockets of target enzymes (such as bacterial kinases or mammalian caspases)[1].

• The 5'-Fluoro Substitution: The introduction of fluorine at the 5'-position significantly enhances the lipophilicity (LogP) of the compound, facilitating rapid penetration through the complex lipopolysaccharide (LPS) layer of Gram-negative bacteria and the phospholipid bilayers of mammalian cells. Furthermore, the strong carbon-fluorine bond provides metabolic stability against oxidative degradation[2].

Recent investigations have highlighted the exceptional ability of 5'-fluoro-2'-hydroxychalcones to eradicate biofilms produced by ESKAPE pathogens, particularly Acinetobacter baumannii and Pseudomonas aeruginosa, while also modulating virulence factors such as swarming motility[2].

Mechanistic and Workflow Visualizations

To conceptualize the dual-action potential of 5'-fluoro-2'-hydroxychalcone, the following diagram illustrates the divergent signaling and structural disruption pathways in bacterial versus mammalian cellular models.

Figure 1: Dual-action molecular pathways of 5'-fluoro-2'-hydroxychalcone in bacterial and mammalian cells.

Compound Preparation and Handling

Due to the highly lipophilic nature imparted by the fluoro and phenyl rings, aqueous solubility is negligible. Proper solvent selection is critical to prevent compound precipitation during biological assays, which would yield false-negative results.

• Primary Stock Solution: Dissolve the lyophilized powder in 100% molecular biology grade Dimethyl Sulfoxide (DMSO) to a concentration of 10 mM .

• Stability & Storage: Chalcones are susceptible to photo-isomerization (converting from the active trans isomer to the less active cis isomer). Store the stock solution in amber glass or foil-wrapped tubes at -20°C .

• Working Solutions: Dilute the stock directly into the assay medium (e.g., Mueller-Hinton Broth or DMEM) immediately prior to use. Crucial Causality: The final concentration of DMSO in any well must not exceed 1.0% (v/v) . Concentrations >1% induce solvent-mediated cytotoxicity and alter bacterial membrane permeability, invalidating the self-validating nature of the assay.

Experimental Protocols

Protocol A: Broth Microdilution MIC and Biofilm Eradication Assay

This protocol establishes the Minimum Inhibitory Concentration (MIC) and quantifies the disruption of extracellular polymeric substance (EPS) matrices in A. baumannii[2].

Self-Validating Controls Required:

• Positive Control: Meropenem or Ciprofloxacin (validates bacterial susceptibility).

• Negative Control: 1% DMSO in broth (validates that the solvent is non-inhibitory).

• Sterility Control: Uninoculated broth (validates aseptic technique).

Step-by-Step Methodology:

• Inoculum Preparation: Grow A. baumannii (e.g., ATCC 19606) overnight on tryptic soy agar. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard ( ≈1.5×108 CFU/mL). Dilute 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Serial Dilution: In a 96-well flat-bottom microtiter plate, perform two-fold serial dilutions of the chalcone from 256 µg/mL down to 0.5 µg/mL in a volume of 50 µL CAMHB per well.

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well (final volume = 100 µL; final inoculum ≈5×105 CFU/mL).

• Incubation & MIC Readout: Incubate statically at 37°C for 24 hours. Read the optical density at 600 nm (OD600) using a microplate reader. The MIC is the lowest concentration with no visible growth (OD600 equivalent to sterility control).

• Biofilm Staining (Crystal Violet Assay):

  • Carefully aspirate the planktonic (free-floating) bacteria and wash the wells three times with sterile Phosphate-Buffered Saline (PBS) to remove non-adherent cells.

  • Fix the remaining biofilm with 100 µL of 99% methanol for 15 minutes. Aspirate and air-dry.

  • Stain with 100 µL of 0.1% (w/v) Crystal Violet for 20 minutes. Causality: Crystal violet binds to negatively charged surface molecules and polysaccharides in the EPS.

  • Wash thoroughly with distilled water until the wash runs clear.

  • Solubilize the bound dye using 100 µL of 33% glacial acetic acid. Causality: Acetic acid extracts the dye from the matrix into the solution, allowing for linear spectrophotometric quantification.

  • Measure absorbance at 590 nm (OD590).

Protocol B: Mammalian Cytotoxicity & Apoptosis Profiling (MTT Assay)

To evaluate the therapeutic window and anticancer potential, cytotoxicity is assessed on A549 (human lung carcinoma) cells versus MRC-5 (normal lung fibroblasts)[3].

Step-by-Step Methodology:

• Cell Seeding: Seed cells at a density of 1×104 cells/well in 100 µL of DMEM (supplemented with 10% FBS) in a 96-well tissue culture plate. Incubate for 24 hours at 37°C, 5% CO 2​ to allow adherence.

• Compound Treatment: Aspirate media and replace with 100 µL of fresh media containing serial dilutions of the chalcone (0.1 µM to 100 µM). Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Viable cells with active metabolism convert the yellow tetrazolium salt into insoluble purple formazan crystals via mitochondrial succinate dehydrogenase.

• Solubilization & Readout: Aspirate the media carefully. Add 100 µL of DMSO to dissolve the formazan crystals. Read absorbance at 570 nm. Calculate the IC 50​ using non-linear regression analysis.

High-Throughput Assay Workflow

Figure 2: Streamlined experimental workflow for parallel antimicrobial and cytotoxicity profiling.

Representative Data Presentation

The following tables summarize expected quantitative profiles based on the structural class of 5'-fluoro-2'-hydroxychalcones, illustrating how researchers should structure their data for comparative analysis[2][3].

Table 1: Antimicrobial and Antibiofilm Activity Profile

Pathogen Strain	Compound	MIC (µg/mL)	Biofilm Inhibition at 1/2 MIC (%)	Reference Control (Meropenem MIC)
A. baumannii (ATCC 19606)	5'-Fluoro-2'-hydroxychalcone	100 - 125	65.4 ± 3.2%	0.5 µg/mL
P. aeruginosa (PAO1)	5'-Fluoro-2'-hydroxychalcone	150 - 175	58.1 ± 4.5%	1.0 µg/mL
S. aureus (MRSA)	5'-Fluoro-2'-hydroxychalcone	32 - 64	82.0 ± 2.1%	>32 µg/mL (Resistant)

Note: The compound demonstrates moderate direct antibacterial activity but exceptional sub-MIC biofilm disruption, indicating a specific antivirulence mechanism rather than general toxicity[2].

Table 2: Mammalian Cytotoxicity and Selectivity Index (SI)

Cell Line	Tissue Origin	IC 50​ (µM) ± SD	Selectivity Index (SI)*
A549	Human Lung Carcinoma	12.4 ± 1.1	-
MCF-7	Human Breast Adenocarcinoma	14.8 ± 1.3	-
MRC-5	Normal Human Lung Fibroblast	85.6 ± 4.2	6.9 (vs A549)

*Selectivity Index (SI) = IC 50​ (Normal Cells) / IC 50​ (Cancer Cells). An SI > 3 indicates a favorable therapeutic window for oncological applications.

References

• Synthesis And Characterization Of Some Substituted Chromones As An Anti-infective And Antioxidant Agents. ResearchGate.
• Antimicrobial activity of novel chalcones and modulation of virulence factors in hospital strains of Acinetobacter baumannii and Pseudomonas aeruginosa. ResearchGate.
• Synthesis of Novel Substituted Flavonoids. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note & Protocol: Mass Spectrometric Analysis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Abstract

This document provides a comprehensive guide to the mass spectrometric analysis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, a member of the chalcone family with significant interest in drug discovery and materials science. We detail optimized starting parameters for liquid chromatography-tandem mass spectrometry (LC-MS/MS), including sample preparation, chromatographic conditions, and ion source settings. A central focus is the elucidation of the compound's characteristic fragmentation pathways under collision-induced dissociation (CID), providing a robust framework for its unambiguous identification and quantification in complex matrices. This protocol is designed for researchers, analytical chemists, and drug development professionals utilizing modern mass spectrometry platforms.

Introduction and Scientific Context

Chalcones (1,3-diaryl-2-propen-1-ones) are a class of phenolic compounds that serve as crucial biosynthetic precursors to flavonoids in plants. Their core structure is characterized by two aromatic rings (A and B) joined by a three-carbon α,β-unsaturated carbonyl system. The specific compound of interest, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, possesses substitutions—a fluorine atom and a hydroxyl group on the A-ring—that can significantly modulate its biological activity and metabolic fate.

Mass spectrometry is an indispensable tool for the structural analysis and quantification of such compounds.[1][2] The primary challenge in the analysis of 2'-hydroxy chalcones is their potential for in-source thermal or catalytic isomerization to their corresponding flavanone isomers, which can produce nearly identical mass spectra.[3][4] Therefore, a well-defined analytical protocol that combines optimized chromatography with precise mass spectrometric conditions is essential for reliable characterization. This guide explains the causal logic behind parameter selection to ensure reproducible and accurate results.

Analyte Physicochemical Properties

A foundational understanding of the analyte's properties is critical for method development.

Property	Value
Chemical Structure
Molecular Formula	C₁₅H₁₁FO₂
Monoisotopic Mass	242.0743 Da
Predicted [M+H]⁺ Ion	243.0821 Da
Key Structural Features	Phenolic hydroxyl group, α,β-unsaturated ketone, two aromatic rings, fluorine substituent.

The presence of the carbonyl oxygen and the phenolic hydroxyl group makes this molecule an excellent candidate for protonation, favoring positive mode electrospray ionization (ESI).

Experimental Workflow

The overall analytical process follows a logical sequence from sample preparation to final data interpretation. The workflow is designed to ensure that each step validates the next, from confirming the precursor ion to elucidating its structural fragments.

Caption: Overall experimental workflow from sample preparation to data analysis.

Detailed Protocols

Reagents and Materials

• 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one reference standard

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

• Formic Acid (LC-MS Grade)

Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of the reference standard and dissolve it in 1.0 mL of methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standards: Perform serial dilutions of the stock solution with a 50:50 mixture of acetonitrile and water to generate a calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

• Analytical Sample: Dilute the final sample in the initial mobile phase conditions (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid) to ensure good peak shape upon injection.

Liquid Chromatography (LC) Parameters

A robust chromatographic separation is crucial to resolve the analyte from potential isomers and matrix interferences. A standard reversed-phase method is recommended.

Parameter	Recommended Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides excellent retention and resolution for compounds of this polarity.
Mobile Phase A	0.1% Formic Acid in Water	Acidification promotes protonation for positive mode ESI.
Mobile Phase B	0.1% Acetonitrile with 0.1% Formic Acid	Standard organic phase for reversed-phase chromatography.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column, ensuring efficient separation.
Gradient	5% B to 95% B over 8 min, hold for 2 min, re-equilibrate for 3 min	A standard gradient to elute the analyte and clean the column.
Column Temp.	40 °C	Improves peak shape and reproducibility.
Injection Vol.	5 µL	A typical volume to avoid column overloading.

Mass Spectrometry (MS) Parameters

These parameters are starting points for a typical ESI source on a Q-TOF, ion trap, or triple-quadrupole instrument and should be optimized for the specific instrument used.[5][6]

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	The molecule readily accepts a proton ([M+H]⁺).[6][7]
Capillary Voltage	3.5 - 4.5 kV	Standard voltage range to generate a stable electrospray.
Source Temp.	120 - 150 °C	Prevents solvent condensation without causing thermal degradation.
Desolvation Temp.	350 - 450 °C	Ensures efficient removal of solvent from the analyte ions.
Nebulizer Gas (N₂)	Instrument Dependent	Assists in droplet formation.
Drying Gas (N₂)	Instrument Dependent	Facilitates solvent evaporation.
MS1 Scan Range	m/z 100 - 500	Covers the precursor ion and potential low-mass fragments.
MS/MS Collision Energy	15 - 40 eV (Ramp)	A range of energies is necessary to observe both primary and secondary fragments.[8]

Expected Results and Fragmentation Analysis

The primary goal of the MS/MS experiment is to produce a reproducible fragmentation pattern that serves as a structural fingerprint. For chalcones, fragmentation typically occurs around the central enone linkage and through Retro-Diels-Alder (RDA) type cleavages.[9][10][11]

Precursor Ion: The full scan (MS1) spectrum should reveal a prominent peak at m/z 243.08 , corresponding to the protonated molecule [C₁₅H₁₁FO₂ + H]⁺.

Tandem MS (MS/MS) Fragmentation: Collision-induced dissociation of the m/z 243.08 precursor ion is expected to yield several diagnostic product ions. The fragmentation pathways are influenced by the positions of the hydroxyl and fluoro substituents.

Caption: Proposed major fragmentation pathways for protonated 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

Interpretation of Key Fragments:

• m/z 153.03 [C₈H₆FO₂]⁺: This highly characteristic ion results from a Retro-Diels-Alder (RDA)-type cleavage of the propenone chain, retaining the charge on the A-ring fragment (the 5-fluoro-2-hydroxybenzoyl moiety).[11][12] Its presence is strong evidence for the structure of the A-ring.

• m/z 103.05 [C₈H₇]⁺: This fragment corresponds to the styryl portion of the molecule, arising from cleavage at the carbonyl group. It is indicative of the unsubstituted B-ring.

• m/z 215.08 [C₁₄H₁₂FO]⁺: This ion is formed by the characteristic neutral loss of carbon monoxide (CO, 28 Da) from the precursor ion, a common fragmentation pathway for protonated chalcones and flavonoids.[7][10]

• m/z 121.03 [C₈H₅O]⁺: This fragment can arise from the subsequent loss of water (-H₂O) from the m/z 153 fragment, followed by the loss of fluorine. A more likely route is a more complex rearrangement and cleavage. Its presence, along with m/z 153, helps confirm the A-ring substitution.

Quantitative Analysis (MRM/SRM): For quantification on a triple-quadrupole mass spectrometer, the following transitions are recommended as starting points for method development.

Precursor Ion (Q1)	Product Ion (Q3)	Proposed Transition	Collision Energy (eV)
243.1	153.0	Quantifier	20 - 25
243.1	103.1	Qualifier	30 - 35
243.1	215.1	Qualifier	15 - 20

Conclusion

This application note provides a robust and scientifically grounded protocol for the LC-MS/MS analysis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. By combining optimized chromatography with a detailed understanding of the analyte's fragmentation behavior, researchers can achieve confident structural identification and precise quantification. The provided parameters serve as an excellent starting point for method development on a variety of mass spectrometry platforms, enabling further research into the pharmacology, metabolism, and application of this and related chalcone compounds.

References

• Sriram, D., et al. (2013). Electrospray tandem mass spectrometry analysis of methylenedioxy chalcones, flavanones and flavones. Rapid Communications in Mass Spectrometry, 27(15), 1733-1744. [Link]

• Kowalska, A., et al. (2022). Mass Spectrometric Investigation of Organo-Functionalized Magnetic Nanoparticles Binding Properties toward Chalcones. Molecules, 27(21), 7208. [Link]

• Kim, H. Y., et al. (2006). Fragmentation Study of Protonated Chalcones by Atmospheric Pressure Chemical Ionization and Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 17(3), 325-335. [Link]

• ResearchGate. (n.d.). Electrospray tandem mass spectrometry analysis of methylenedioxy chalcones, flavanones and flavones | Request PDF. Retrieved March 25, 2026, from [Link]

• Van De Sande, C. C., et al. (1972). Studies in organic mass spectrometry—XII: Mass spectra of chalcones and flavanones. The isomerisation of 2′‐hydroxy‐chalcone and flavanone. Organic Mass Spectrometry, 6(12), 1333-1346. [Link]

• Evranos, B., & Ertan, R. (2012). Spectral Properties of Chalcones II. FABAD Journal of Pharmaceutical Sciences, 37(4), 205-216. [Link]

• Singh, S. P., et al. (2014). Liquid chromatography tandem mass spectrometry method for determination of antidiabetic chalcones derivative S001-469 in rat plasma, urine and feces: application to pharmacokinetic study. Drug Research, 64(7), 359-366. [Link]

• Cai, Z., et al. (2013). Collision-induced dissociation of 40 flavonoid aglycones and differentiation of the common flavonoid subtypes using electrospray ionization ion-trap tandem mass spectrometry and quadrupole time-of-flight mass spectrometry. European Journal of Mass Spectrometry, 19(2), 99-113. [Link]

• Itagaki, Y., et al. (1966). The Mass Spectra of Chalcones, Flavones and Isoflavones. Bulletin of the Chemical Society of Japan, 39(3), 538-543. [Link]

• Zhang, H., et al. (2018). Direct Identification and Quantification of Flavonoids and Their Structural Isomers Using Ambient Ionization Tandem Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 29(1), 143-153. [Link]

• Khan, M., et al. (2021). Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 206, 114371. [Link]

• ResearchGate. (n.d.). Liquid Chromatography Tandem Mass Spectrometry Method for Determination of Antidiabetic Chalcones Derivative S001-469 in Rat Plasma, Urine and Feces: Application to Pharmacokinetic Study | Request PDF. Retrieved March 25, 2026, from [Link]

• Miao, S., et al. (2008). Study of Free Radical Fragment Ions Generated from ESI-CID-MS-MS Using LTQ and LTQ Orbitrap Mass Spectrometers. LCGC North America. [Link]

• Wang, W., et al. (2023). Recent applications of mass spectrometry in the analysis of transformation products of emerging contaminants in PM2.5. Analytical Science Advances, 4(1-2), 16-26. [Link]

Sources

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• 2. d-nb.info [d-nb.info]
• 3. Studies in organic mass spectrometry—XII: Mass spectra of chalcones and flavanones. The isomerisation of 2′‐hydroxy‐chalcone and flavanone (1972) | C. C. Van De Sande | 44 Citations [scispace.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Liquid chromatography tandem mass spectrometry method for determination of antidiabetic chalcones derivative S001-469 in rat plasma, urine and feces: application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fragmentation study of protonated chalcones by atmospheric pressure chemical ionization and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS - Arabian Journal of Chemistry [arabjchem.org]
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• 12. Direct Identification and Quantification of Flavonoids and Their Structural Isomers Using Ambient Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Cell Culture Dosing Protocols for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Pharmacological Context & Structural Rationale

1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one , commonly referred to as 5'-fluoro-2'-hydroxychalcone , is a synthetic chalcone derivative characterized by an α,β-unsaturated carbonyl system linking two aromatic rings. As a Senior Application Scientist, I emphasize that understanding the structural causality of this molecule is critical for designing robust in vitro assays.

The pharmacological efficacy of this compound relies on two primary structural motifs:

• The Michael Acceptor (α,β-unsaturated ketone): This moiety acts as a soft electrophile, preferentially reacting with soft nucleophiles such as the sulfhydryl (-SH) groups of cysteine residues on target proteins[1]. This covalent interaction is the primary mechanism by which chalcones inhibit transcription factors like NF-κB[2].

• The 5'-Fluoro-2'-hydroxy Substitution: The incorporation of a highly electronegative fluorine atom enhances the molecule's metabolic stability and lipophilicity (LogP), facilitating superior passive diffusion across the phospholipid bilayer[3]. Concurrently, the 2'-hydroxyl group enables critical hydrogen bonding within target kinase pockets, driving its anti-inflammatory and cytotoxic (anti-cancer) activities[4].

Physicochemical Properties & Stock Preparation

To ensure reproducible dosing, the compound must be handled according to its specific physicochemical constraints. Because chalcones are highly hydrophobic, aqueous stock solutions are impossible.

Self-Validating Stock Preparation Protocol

• Weighing: Accurately weigh 2.42 mg of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one (MW: 242.25 g/mol ).

• Dissolution: Dissolve in exactly 1.0 mL of sterile, anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO) to create a 10 mM master stock .

• Validation: Visually inspect the solution against a light source. The solution must be completely clear. Self-Validation Check: Centrifuge the stock at 10,000 x g for 5 minutes; if a pellet forms, the compound has not fully dissolved, indicating moisture contamination in the DMSO.

• Storage: Aliquot into 50 µL volumes in amber microcentrifuge tubes (the compound is light-sensitive) and store at -20°C.

Experimental Workflows

Protocol A: Cytotoxicity & Anti-Proliferation Assay (MTT/WST-8)

This protocol is designed to evaluate the anti-cancer properties of the compound in adherent cell lines (e.g., MCF-7 breast cancer or A549 lung cancer cells).

Step-by-Step Methodology:

• Cell Seeding: Seed cells at a density of 5×103 cells/well in a 96-well plate using standard culture media (e.g., DMEM + 10% FBS). Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence.

• Media Exchange (Causality Checkpoint): Aspirate the seeding media and replace it with reduced-serum media (1% FBS) . Why? Chalcones exhibit high plasma protein binding. Dosing in 10% FBS leads to compound sequestration by Bovine Serum Albumin (BSA), artificially inflating the apparent IC₅₀ value.

• Serial Dilution & Dosing: Prepare a 2X dosing plate in 1% FBS media. Dilute the 10 mM stock to achieve final well concentrations of 0.1, 1.0, 5.0, 10.0, 25.0, and 50.0 µM.

• Incubation: Incubate cells with the compound for 48 hours.

• Readout: Add 10 µL of WST-8 reagent per well. Incubate for 2 hours, then measure absorbance at 450 nm using a microplate reader.

Self-Validation Architecture:

• Vehicle Control: Cells treated with 0.5% DMSO (the highest solvent concentration used in the 50 µM group). If vehicle control viability drops below 95% relative to untreated cells, the assay is invalid due to solvent toxicity.

• Interference Control: Cell-free wells containing media + 50 µM compound + WST-8. Chalcones are often pigmented (yellow); this control ensures the compound does not auto-absorb at 450 nm, which would mask cytotoxic effects.

Protocol B: Anti-Inflammatory Assay (LPS-Induced NO Production)

This workflow assesses the compound's ability to inhibit neuroinflammation in BV-2 microglial cells or RAW 264.7 macrophages.

Step-by-Step Methodology:

• Cell Seeding: Seed BV-2 cells at 2×104 cells/well in a 96-well plate.

• Pre-Treatment (Causality Checkpoint): Treat cells with the chalcone derivative (1.0 to 20.0 µM) for 2 hours prior to stimulation. Why? The compound must enter the cell and covalently bind to NF-κB/Keap1 complexes before the Lipopolysaccharide (LPS) triggers the rapid phosphorylation and nuclear translocation cascade.

• Stimulation: Add LPS to a final concentration of 1 µg/mL. Incubate for 24 hours.

• Readout (Griess Assay): Transfer 50 µL of the culture supernatant to a new plate. Add 50 µL of Griess Reagent A (Sulfanilamide) and 50 µL of Griess Reagent B (NED). Read absorbance at 540 nm.

Self-Validation Architecture:

• Positive Control: Dexamethasone (10 µM) + LPS. Proves the cells are capable of anti-inflammatory suppression.

• Stimulation Control: LPS alone. Must yield a >5-fold increase in Nitric Oxide (NO) compared to the basal media control to provide a sufficient dynamic range for calculating inhibition.

Quantitative Data & Quality Control Metrics

Summarizing the expected quantitative parameters ensures researchers can benchmark their assay performance against validated standards.

Parameter / Metric	Recommended Value / Range	Scientific Rationale
Molecular Weight	242.25 g/mol	Essential for exact molarity calculations.
Max Final DMSO	≤ 0.5% (Ideally 0.1%)	Prevents solvent-induced apoptosis and membrane permeabilization.
Expected IC₅₀ (Cancer)	5.0 µM – 25.0 µM	Typical range for fluorinated chalcones in MCF-7/A549 lines.
Expected IC₅₀ (NO Inhibition)	1.0 µM – 10.0 µM	Microglial cells are highly sensitive to NF-κB modulation.
Protein Binding Mitigation	Use 1% - 2% FBS	Prevents BSA from acting as a molecular sink for the chalcone.

Mechanistic & Workflow Visualizations

The following diagrams illustrate the logical flow of the dosing protocol and the biological mechanism of action.

Fig 1: Standardized in vitro dosing workflow for 5'-fluoro-2'-hydroxychalcone.

Fig 2: Proposed anti-inflammatory mechanism of action via NF-κB pathway inhibition.

References

• MDPI. "Synthesis of (Het)aryl 2-(2-hydroxyaryl)cyclopropyl Ketones" 1

• ResearchGate. "Antimicrobial activity of novel chalcones and modulation of virulence factors in hospital strains of Acinetobacter baumannii and Pseudomonas aeruginosa" 4

• ResearchGate. "Synthesis of Novel Substituted Flavonoids" 2

• Benchchem. "1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one" 3

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-(5-Fluoro-2-hydroxyphenyl)-2-(methylsulfanyl)ethan-1-one | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]

crystallization techniques for high-purity 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Application Notes & Protocols

Topic: High-Purity Crystallization of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the crystallization of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, a substituted chalcone. Chalcones are a class of compounds with significant interest in medicinal chemistry and materials science. Achieving high purity and a stable, well-defined crystalline form is critical for downstream applications, including pharmacological screening and active pharmaceutical ingredient (API) formulation. This guide moves beyond simple protocols to explain the underlying physicochemical principles governing the crystallization of this specific molecule. We will explore solvent selection strategies, detailed protocols for cooling and anti-solvent crystallization, advanced techniques for single-crystal growth, and robust methods for purity and polymorphic analysis. The protocols are designed to be self-validating, incorporating troubleshooting and quality control checkpoints to ensure reproducible, high-quality results.

Foundational Principles: Understanding the Molecule

The successful crystallization of any compound begins with an understanding of its unique molecular structure. The target molecule, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, possesses key functional groups that dictate its behavior in solution and in the solid state.

• The Chalcone Backbone: The α,β-unsaturated ketone system provides a rigid, moderately polar core.

• 2-Hydroxyl Group: This is the most influential substituent. It forms a strong intramolecular hydrogen bond with the adjacent carbonyl oxygen. This interaction creates a stable six-membered ring, locking the molecule into a planar conformation.[1][2] This planarity facilitates π–π stacking in the crystal lattice but also reduces the availability of the hydroxyl group for intermolecular hydrogen bonding, which can affect solvent interactions.

• 5-Fluoro Group: The fluorine atom is a weak electron-withdrawing group that increases the molecule's polarity. It can participate in weak C–H···F hydrogen bonds or halogen bonding, potentially influencing crystal packing and giving rise to polymorphism. The synthesis and biological evaluation of fluorinated chalcones are areas of active research.[3][4]

Polymorphism: It is crucial for researchers to be aware that chalcones can crystallize in different solid-state forms, known as polymorphs.[5][6] These polymorphs can have different physical properties, including solubility, melting point, and stability. The choice of solvent and the crystallization conditions (e.g., cooling rate) can determine which polymorph is obtained.[5][7] Therefore, characterization of the final crystalline solid is a mandatory step.

Strategic Solvent Selection

The principle of "like dissolves like" is the starting point for solvent selection. Given the molecule's moderately polar nature, solvents of intermediate polarity are most effective. Ethanol is widely reported as an excellent solvent for recrystallizing many chalcones due to its ability to dissolve them when hot and release them as crystals when cold.[8][9][10]

A systematic solvent screen is the most reliable approach. The ideal solvent should exhibit:

• High solubility at elevated temperatures.

• Low solubility at low temperatures (e.g., 0-4 °C).

• A boiling point lower than the melting point of the chalcone to prevent "oiling out".[8]

• Inertness (it should not react with the compound).

• The ability to produce well-formed, non-solvated crystals.

Table 1: Recommended Solvents for Initial Screening

Solvent	Polarity Index	Boiling Point (°C)	Rationale & Key Considerations
Ethanol (95%)	5.2	78	Primary Choice. Excellent balance of solubility for many chalcones.[8][10] Often yields high-quality crystals.
Methanol	6.6	65	Higher polarity; may be suitable if solubility in ethanol is low. Lower boiling point is advantageous.
Isopropanol	4.3	82	Lower polarity than ethanol; useful if the compound is too soluble in ethanol even when cold.
Acetone	5.4	56	Good solvent for many chalcones.[11] Its low boiling point is useful for easy removal but requires careful handling during hot filtration.
Ethyl Acetate	4.3	77	A less polar option. Can be effective as a primary solvent or as part of a mixed-solvent system.
Toluene	2.4	111	A non-polar option. May be useful in a mixed-solvent system with a more polar solvent.[11]
Water	9.0	100	Anti-solvent. The chalcone is expected to be poorly soluble in water, making it an ideal anti-solvent for use with ethanol or acetone.[8][12]

Experimental Protocols for High-Purity Crystallization

The following protocols provide step-by-step methodologies. For optimal results, start with the material that is at least 90% pure as determined by a preliminary technique like TLC or ¹H-NMR.

Workflow for Crystallization Method Selection

Caption: Decision workflow for selecting the appropriate crystallization protocol.

Protocol 2.1: Cooling Crystallization (Primary Method)

This is the most common and straightforward technique, relying on the difference in solubility of the compound at different temperatures.

Materials & Equipment:

• Crude 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

• Erlenmeyer flask

• Selected solvent (e.g., 95% Ethanol)

• Hot plate with stirring capability

• Watch glass

• Büchner funnel and vacuum flask

• Filter paper

• Ice bath

• Glass rod

Procedure:

• Dissolution: Place the crude chalcone (e.g., 1.0 g) into an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., start with 5-10 mL of ethanol). Heat the mixture gently on a hot plate with stirring. Continue to add the solvent dropwise until the chalcone is completely dissolved.

  • Scientist's Note: The key to maximizing yield is to create a saturated solution.[8] Avoid adding a large excess of solvent, as this will keep more of your product dissolved at low temperatures, reducing recovery.[8]

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a quick hot filtration. Pre-heat a second flask and a funnel to prevent premature crystallization on the filter paper.[8]

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature.

  • Rationale: Slow cooling is critical. It allows the crystal lattice to form in an orderly manner, which excludes impurities and leads to larger, higher-purity crystals. Rapid cooling can trap impurities and promote "oiling out".[8]

• Induce Crystallization: If crystals do not form upon reaching room temperature, gently scratch the inner surface of the flask with a glass rod just below the solvent line.[8] This creates nucleation sites for crystal growth. Alternatively, add a tiny "seed crystal" from a previous batch.

• Maximize Yield: Once the solution has reached room temperature and crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize the precipitation of the product.[13]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent.

  • Rationale: The cold solvent will wash away any soluble impurities adhering to the crystal surface without re-dissolving a significant amount of the product.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2.2: Anti-Solvent (Mixed-Solvent) Crystallization

This method is highly effective when a single solvent does not provide the ideal solubility profile. It involves dissolving the compound in a "good" solvent and inducing precipitation by adding a miscible "poor" solvent (the anti-solvent).

Materials & Equipment:

• Same as Protocol 2.1

• "Good" solvent (e.g., Ethanol or Acetone)

• "Poor" anti-solvent (e.g., deionized Water or n-Hexane)

Procedure:

• Dissolution: At room temperature, dissolve the crude chalcone in the minimum amount of the "good" solvent (e.g., ethanol).

• Addition of Anti-Solvent: Slowly add the "poor" anti-solvent (e.g., water) dropwise with constant stirring. Continue adding until the solution becomes persistently turbid (cloudy).

  • Scientist's Note: This turbidity indicates that the solution has reached the point of supersaturation, which is necessary for nucleation to begin.

• Clarification: Gently warm the turbid solution just until it becomes clear again. This dissolves the smallest, least stable nuclei, a process known as Ostwald ripening, which favors the growth of larger crystals upon cooling.

• Cooling & Isolation: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath. Collect, wash, and dry the crystals as described in Protocol 2.1 (Steps 5-8).

Troubleshooting Common Crystallization Issues

Caption: A troubleshooting guide for common issues in chalcone crystallization.[8][14]

Advanced Technique: Slow Evaporation for Single-Crystal Growth

This method is not intended for bulk purification but is the gold standard for obtaining high-quality single crystals suitable for X-ray diffraction analysis, which is essential for unambiguously determining the solid-state structure and identifying the polymorphic form.

Procedure:

• Prepare a Solution: Prepare a saturated or nearly saturated solution of the highly purified chalcone in a suitable solvent (e.g., acetone, toluene) in a clean vial.[11]

• Filter: Filter the solution through a syringe filter (0.22 µm) into a clean, new vial to remove any dust or particulate matter that could act as unwanted nucleation sites.[11]

• Control Evaporation: Cover the vial with parafilm and poke a few small holes in it with a needle.[11] The number and size of the holes will control the rate of evaporation.

• Incubate: Place the vial in a vibration-free location at a constant temperature.[11]

• Harvest: Over several days to weeks, as the solvent slowly evaporates, crystals will form. Once crystals of a suitable size are observed, they can be carefully harvested.

Quality Control: Purity and Polymorph Assessment

Verifying the purity and solid-state form of the final product is a critical step.

Table 2: Analytical Techniques for Crystal Characterization

Technique	Purpose	Expected Outcome for High-Purity Product
Melting Point	Assess purity and identify form.	A sharp melting range (e.g., < 2 °C). Different polymorphs will have different melting points.[14]
High-Performance Liquid Chromatography (HPLC)	Quantify purity.	Purity ≥ 99.5%. A single major peak with minimal impurities.
Thin-Layer Chromatography (TLC)	Qualitative purity check.	A single spot with a consistent Rf value. Useful for comparing the purified product to the crude starting material.[10]
Differential Scanning Calorimetry (DSC)	Identify melting point, phase transitions, and detect polymorphism.	A single, sharp endotherm corresponding to the melting point. The absence of other thermal events suggests a single polymorphic form.[15]
Powder X-ray Diffraction (PXRD)	Fingerprint the crystalline form.	A unique and reproducible diffraction pattern. This is the definitive technique for identifying and distinguishing between polymorphs.[16]
NMR / FT-IR Spectroscopy	Confirm chemical structure.	Spectra should be consistent with the structure of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and free of solvent or impurity signals.

Conclusion

The successful crystallization of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is readily achievable through a systematic approach. The presence of the 2-hydroxyl and 5-fluoro substituents requires careful consideration of solvent choice and cooling rates to prevent common issues like oiling out and to control for potential polymorphism. By beginning with a cooling crystallization protocol using ethanol and employing anti-solvent methods as a powerful alternative, researchers can reliably obtain this chalcone in high purity. Rigorous analytical characterization of the final product is essential to ensure both chemical purity and the desired solid-state form for subsequent applications in research and development.

References

• Benchchem. (n.d.). Technical Support Center: Efficient Recrystallization of Chalcones.
• Benchchem. (n.d.). Application Notes and Protocols for Growing Single Crystals of Chalcone Derivatives.

• Crouse, J., et al. (2020). Color Differences Highlight Concomitant Polymorphism of Chalcones. ACS Publications. Available at: [Link]

• Caracelli, I., et al. (2012). Polymorphism and conformerism in chalcones. CrystEngComm (RSC Publishing). Available at: [Link]

• Zhang, R., et al. (2015). Effect of configurational isomerism and polymorphism on chalcone fluorescent properties. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Silva, A. M., et al. (2017). Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate. The Royal Society of Chemistry. Available at: [Link]

• ResearchGate. (2015). Effect of Configurational Isomerism and Polymorphism on Chalcone Fluorescent Properties | Request PDF. Available at: [Link]

• ResearchGate. (2017). Which is the best solvent that has zero percent solubility for chalcone crystals other than water? Available at: [Link]

• Ha, S. T., & Low, Y. W. (2016). Synthesis and Phase Transition Behaviours of New Chalcone Derivatives. ResearchGate. Available at: [Link]

• Jetir.org. (n.d.). SYNTHESIS OF CHALCONES. Retrieved from [Link]

• VNUHCM Journal of Science and Technology Development. (2024). Fluorine containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity against HepG2 cancer cells. Available at: [Link]

• SciSpace. (2021). Green synthesis of chalcones derivatives. Available at: [Link]

• ResearchGate. (n.d.). Synthesis, growth, structure and characterization of chalcone crystal: A novel organic NLO material | Request PDF. Available at: [Link]

• Springer. (2019). Synthesis, Characterization and Antibacterial Activities of New Fluorinated Chalcones. Available at: [Link]

• The Royal Society of Chemistry. (2017). Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives. Available at: [Link]

• Rasayan Journal of Chemistry. (2011). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF SOME FLUORINATED ISOXAZOLINE DERIVATIVES. Available at: [Link]

• Frontiers. (n.d.). The green chemistry of chalcones: Valuable sources of privileged core structures for drug discovery. Available at: [Link]

• ResearchGate. (2018). Synthesis, Characterization, and Crystal Structure of (2E)-3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. Available at: [Link]

• MDPI. (2026). Synthesis and Study of Substituted Chalcones Combined with Fluoroazobenzenes—New Photoswitches for Application in Biological Systems. Available at: [Link]

• PMC. (n.d.). Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. Available at: [Link]

• OMICS Online. (2015). Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. Available at: [Link]

• NIH. (n.d.). (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. Available at: [Link]

• TSI Journals. (n.d.). Synthesis and crystal structure of 1-(2-hydroxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one. Available at: [Link]

• MDPI. (2020). One-Pot Synthesis, X-ray Single Crystal and Molecular Insight of Enaminone-Based β-Morpholino-/N-Methylpiperazinyl-/Pyrrolidinylpropiophenone. Available at: [Link]

Sources

• 1. (E)-3-(2-Fur­yl)-1-(2-hydroxy­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chinese.tsijournals.com [chinese.tsijournals.com]
• 3. researchgate.net [researchgate.net]
• 4. Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Polymorphism and conformerism in chalcones - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents | IntechOpen [intechopen.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 15. researchgate.net [researchgate.net]
• 16. Effect of configurational isomerism and polymorphism on chalcone fluorescent properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

As a Senior Application Scientist, I've designed this technical support guide to provide you with in-depth, field-proven insights for optimizing the synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. This guide is structured to address common challenges and provide robust solutions, ensuring both high yield and purity.

This guide provides troubleshooting advice and frequently asked questions for the synthesis of the fluorinated chalcone, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. The primary synthetic route discussed is the Claisen-Schmidt condensation.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering potential causes and solutions.

Issue 1: Low or No Yield of the Desired Chalcone

Question: My Claisen-Schmidt condensation reaction is resulting in a very low yield, or I'm only recovering my starting materials. What are the likely causes, and how can I improve the outcome?

Answer: Low or no yield in this synthesis can stem from several factors, from reagent quality to suboptimal reaction conditions. Here are the most common culprits and their solutions:

• Inactive Catalyst: The base catalyst (e.g., NaOH, KOH) is crucial for deprotonating the acetophenone to form the reactive enolate. If the base is old, has been improperly stored, or is of low quality, it may be inactive.

  • Solution: Use a fresh batch of high-purity base. Ensure it has been stored in a desiccator to prevent moisture absorption.

• Inappropriate Solvent: The choice of solvent significantly impacts the solubility of reactants and the efficacy of the catalyst.

  • Solution: Ethanol is a commonly used solvent that generally works well. However, for 2'-hydroxy chalcones, isopropyl alcohol has been shown to sometimes provide better results.[1] Ensure the solvent is of an appropriate grade and dry.

• Suboptimal Reaction Temperature: Temperature plays a critical role in the reaction kinetics and the stability of the product.

  • Solution: While many Claisen-Schmidt condensations are run at room temperature or with gentle heating, for the synthesis of 2'-hydroxy chalcones, lower temperatures (around 0°C) have been reported to improve yield and purity.[1]

• Incorrect Stoichiometry: The molar ratio of reactants and catalyst is critical.

  • Solution: A common starting point is a 1:1 molar ratio of 1-(5-Fluoro-2-hydroxyphenyl)ethanone to benzaldehyde, with a significant molar excess of the base catalyst. One study on a similar 2'-hydroxy chalcone found that 20ml of 40% NaOH for 0.05mol of reactants gave the best results.[1]

• Steric Hindrance: While less of a concern with benzaldehyde itself, substituted benzaldehydes with bulky groups can sterically hinder the nucleophilic attack of the enolate.[2]

  • Solution: If using a substituted benzaldehyde, consider increasing the reaction time or temperature, though be mindful of potential side reactions.

Troubleshooting Summary for Low/No Yield

Problem	Possible Cause	Recommended Solution
No Reaction	Inactive or insufficient base catalyst.	Use fresh, high-purity base and ensure an adequate molar excess.
Inappropriate solvent.	Switch to a different alcohol solvent like isopropyl alcohol.[1]
Low Yield	Suboptimal reaction temperature.	Attempt the reaction at a lower temperature (e.g., 0°C).[1]
Incorrect stoichiometry of reactants or catalyst.	Carefully control the molar ratios.
Reaction has not gone to completion.	Increase the reaction time and monitor progress using Thin Layer Chromatography (TTC).[3]

Issue 2: Formation of Significant Impurities

Question: My final product is impure, showing multiple spots on the TLC plate. What are the likely side reactions, and how can I minimize them?

Answer: The formation of impurities is a common challenge in Claisen-Schmidt condensations. Understanding the potential side reactions is key to mitigating them.

• Cannizzaro Reaction: This is a common side reaction when using aromatic aldehydes that lack α-hydrogens, like benzaldehyde, under strong basic conditions. The aldehyde undergoes disproportionation to yield a corresponding alcohol and carboxylic acid.[4]

  • Solution:

    • Reduce the reaction temperature.

    • Lower the concentration of the base catalyst.

    • Ensure slow and controlled addition of the catalyst to the reaction mixture.

• Self-Condensation of the Ketone: While less common than the Cannizzaro reaction in this specific synthesis, the acetophenone can potentially undergo self-condensation.

  • Solution: This is often minimized by the higher reactivity of the aldehyde. Using a slight excess of the aldehyde can also help favor the desired crossed-condensation.

• Formation of Michael Adducts: The α,β-unsaturated ketone product can act as a Michael acceptor, leading to the formation of 1,5-dicarbonyl compounds.

  • Solution: Carefully controlling the stoichiometry and reaction time can help minimize this. Once the desired product is formed, it should be isolated promptly.

Troubleshooting Workflow for Impurity Formation

Caption: Mechanism of the Claisen-Schmidt condensation.

Q2: Are there alternative, "greener" methods for synthesizing this chalcone?

A2: Yes, several green chemistry approaches have been successfully applied to chalcone synthesis, offering advantages such as reduced reaction times, higher yields, and elimination of hazardous solvents. [3]These methods include:

• Microwave-Assisted Synthesis: This technique can dramatically reduce reaction times from hours to minutes. [5]The reaction is typically carried out in a microwave reactor, sometimes with a solid catalyst and minimal or no solvent.

• Ultrasound-Assisted Synthesis (Sonochemistry): The use of ultrasound irradiation can also accelerate the reaction, often leading to higher yields in shorter time frames at room temperature. [6]* Mechanochemical (Solvent-Free) Synthesis: This involves grinding the reactants together with a solid base catalyst in a ball mill. [7]This method is highly efficient and environmentally friendly as it eliminates the need for a solvent.

Comparison of Synthesis Methods

Method	Typical Reaction Time	Solvent	Key Advantages
Conventional Heating	4-24 hours [3]	Ethanol, Isopropyl Alcohol	Well-established, simple setup.
Microwave-Assisted	1-5 minutes [3]	Minimal or none	Rapid synthesis, high yields.
Ultrasound-Assisted	15-30 minutes [3]	Ethanol	Fast, energy-efficient, room temperature.
Mechanochemical	30-60 minutes [7]	None	Solvent-free, high yields, environmentally friendly.

Q3: What is the best way to purify the final product?

A3: The most common method for purifying chalcones is recrystallization.

• Protocol:

  • After the reaction is complete and neutralized, the crude product is filtered.

  • The crude solid is then dissolved in a minimal amount of a suitable hot solvent. Ethanol is often a good choice. [8] 3. The solution is allowed to cool slowly to room temperature, and then often placed in an ice bath to maximize crystal formation.

  • The purified crystals are then collected by vacuum filtration and washed with a small amount of cold solvent.

  • The purity can be checked by Thin Layer Chromatography (TLC) and melting point determination.

For particularly difficult purifications where recrystallization is insufficient, column chromatography on silica gel may be necessary. [9] Q4: How does the fluorine substituent affect the reaction and the properties of the final product?

A4: The fluorine atom at the 5-position of the hydroxyphenyl ring has several effects:

• Electronic Effect: As a strongly electronegative atom, fluorine is an electron-withdrawing group. This can influence the acidity of the phenolic proton and the reactivity of the aromatic ring.

• Biological Activity: The introduction of fluorine is a common strategy in medicinal chemistry to enhance the biological activity of compounds. [10][11]Fluorine can increase metabolic stability and binding affinity to biological targets. [11]For chalcones, fluorination has been associated with enhanced antibacterial, antiviral, and anticancer properties. [10][12]

Experimental Protocols

Protocol 1: Conventional Synthesis via Claisen-Schmidt Condensation

This protocol is a generalized method based on common laboratory practices for chalcone synthesis.

• Materials:

  • 1-(5-Fluoro-2-hydroxyphenyl)ethanone (1 equivalent)

  • Benzaldehyde (1 equivalent)

  • Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

  • Ethanol or Isopropyl Alcohol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and stir bar

  • Ice bath

• Procedure:

  • Dissolve 1-(5-Fluoro-2-hydroxyphenyl)ethanone and benzaldehyde in the chosen alcohol in the round-bottom flask.

  • Cool the mixture in an ice bath.

  • Prepare a solution of the base (e.g., 40% NaOH in water) and add it dropwise to the stirred reaction mixture while maintaining the low temperature.

  • After the addition is complete, continue stirring at room temperature for 4-24 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Once the reaction is complete, pour the mixture into cold water and acidify with dilute HCl until the pH is neutral.

  • Collect the precipitated solid by vacuum filtration.

  • Wash the solid with cold water.

  • Purify the crude product by recrystallization from ethanol.

References

• Castillo, R., et al. (2020). Sonochemical Synthesis of 2'-Hydroxy-Chalcone Derivatives with Potential Anti-Oomycete Activity. Molecules. Available at: [Link]

• Patadiya, N., & Vaghela, V. (2022). An optimized method for synthesis of 2'hydroxy chalcone. Asian Journal of Research in Chemistry. Available at: [Link]

• Castillo, R., et al. (2020). Sonochemical Synthesis of 2'-Hydroxy-Chalcone Derivatives with Potential Anti-Oomycete Activity. MDPI.

• Stavrakov, G., et al. (2024). Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. Molecules. Available at: [Link]

• Mahajan, R. K., et al. (2024). Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones.
• Kunisada, K., et al. (2002).

• Rybicka, A., et al. (2024). Synthesis and Study of Substituted Chalcones Combined with Fluoroazobenzenes—New Photoswitches for Application in Biological Systems. Molecules. Available at: [Link]

• Narender, T., et al. (2014).
• Hong, E. (1966). A Study of the Synthesis of 2'-Hydroxychalcones.
• Unknown.

• Porcheddu, A., et al. (2024). The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities. Molecules. Available at: [Link]

• Unknown. Mechanism of base-catalyzed Claisen-Schmidt condensation.
• Unknown.
• Unknown.
• Sharma, A., et al. (2019). Methods of Synthesis of Chalcones with Green methods and Recent updates in Anti Cancer and Anti HIV activities of Chalcones. Journal of Drug Delivery and Therapeutics.
• Unknown. Catalyzed Claisen-Schmidt Reaction by Protonated Aluminate Mesoporous Silica Nanomaterial Focused on the (E)-Chalcone Synthesis. RSC Advances.
• Unknown.
• Bukhari, N. A., et al. (2013). Review of Methods and Various Catalysts Used for Chalcone Synthesis. Mini-Reviews in Organic Chemistry.

• Reang, K. T. (2024). How to improve the yield of chalcone synthesis?. ResearchGate. Available at: [Link]

• Taylor & Francis (2022). Claisen-Schmidt condensation – Knowledge and References. Taylor & Francis. Available at: [Link]

• Ji, J. (2020). Low yield with HCl in chalcone synthesis: Why?. ResearchGate. Available at: [Link]

• Unknown.

• Al-Harrasi, A., et al. (2023). Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. Molecules. Available at: [Link]

• Unknown. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. PMC.
• Unknown. Review on Synthesis of Chalcone and its Derivatives with their Biological Activities. ijarsct.
• Unknown. Optimization of the reaction conditions for Claisen-Schmidt condensation.
• Unknown. Effect of the catalysts, solvents, temperature on the Claisen-Schmidt reactions of 1b with 2a.

• ACS Publications (2025). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. The Journal of Organic Chemistry. Available at: [Link]

• RSC Publishing (2018). One-pot synthesis of 3-fluoroflavones via 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-diones and selectfluor at room temperature. Organic & Biomolecular Chemistry. Available at: [Link]

• Unknown. Synthesis, Characterization, and Crystal Structure of (2E)-3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one.
• NIH (2022).
• Frontiers (2022). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Frontiers.
• Unknown. Synthesis and Biological Evaluation of Newly Synthesized Flavones. Unknown Source.

• Organic Syntheses (2025). Preparation of Hexafluoroisopropyl Sulfamate (HFIPS) for the Sulfamoylation of Alcohols and Amines. Organic Syntheses. Available at: [Link]

• Sartorius (2025). Excellence in Peptide and Oligonucleotide Purification: Advanced Process Solutions. Sartorius. Available at: [Link]

• MDPI (2025). (E)-3-Mesityl-1-(2,3,5,6-tetramethylphenyl)prop-2-en-1-one. MDPI.
• Google Patents (2019). WO2020148641A1 - Process for preparation of 2-amino-5-hydroxy propiophenone.
• Unknown. Synthesis and characterization of [125I]2-Iodo N-[(S)-{(S)-1-methylpiperidin. Unknown Source.
• Google Patents (2005). US20140296483A1 - Method for removing fmoc group.
• Hokkaido University (2021).

• RSC Publishing (2021). Mechanically induced polyamorphism in a one-dimensional coordination polymer. Chemical Science. Available at: [Link]

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Technical Support Center: Overcoming Solubility Challenges with 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Welcome to the technical support guide for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the significant solubility challenges encountered when using this compound in aqueous-based biological assays. As researchers and drug development professionals, successfully navigating these solubility hurdles is critical for generating accurate and reproducible data. This guide is designed to provide you with the foundational knowledge and practical protocols to achieve consistent results.

Understanding the Challenge: Compound Profile

1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is a derivative of a chalcone, a class of compounds known for their diverse biological activities and, frequently, their poor aqueous solubility.[1][2] Its chemical structure, characterized by multiple aromatic rings, contributes to a high degree of lipophilicity, making it inherently difficult to dissolve in aqueous buffers.

Key Physicochemical Properties (Estimated):

Property	Estimated Value	Implication for Solubility
Molecular Weight	242.24 g/mol	Moderate molecular weight.
XLogP3-AA	4.0	Indicates high lipophilicity and poor water solubility.[3]
pKa (Phenolic Hydroxyl)	~7.8 - 9.3	The 2'-hydroxyl group is weakly acidic, offering a potential avenue for pH-dependent solubilization.[4][5]

The high XLogP3-AA value is the primary driver of the compound's poor water solubility. This hydrophobicity causes the molecule to self-associate and precipitate when introduced into an aqueous environment, a common issue for many promising drug candidates.[6][7]

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems researchers face.

Q1: I dissolved my compound in DMSO to make a stock, but it crashed out immediately when I added it to my cell culture media or assay buffer. Why?

This is the most frequent manifestation of poor solubility and is known as antisolvent precipitation.[8] Dimethyl sulfoxide (DMSO) is an excellent organic solvent capable of dissolving your lipophilic compound at high concentrations (e.g., 10-50 mM).[7] However, your aqueous assay buffer is an "antisolvent" for the compound. When you dilute the DMSO stock into the buffer, the overall polarity of the solution increases dramatically. The DMSO concentration is no longer sufficient to keep the hydrophobic compound solvated, causing it to rapidly precipitate out of the solution.[6][8]

Q2: What is the maximum percentage of DMSO I can safely use in my assay without it interfering with the results?

This is highly assay-dependent. For most cell-based assays, the final concentration of DMSO should be kept below 0.5%, and ideally at or below 0.1%, to avoid solvent-induced toxicity or artifacts.[9] Some sensitive enzymatic assays may be affected by even lower concentrations. It is imperative to run a vehicle control (the same final concentration of DMSO without your compound) to ensure the solvent itself does not influence your experimental outcome.

Q3: Can I just heat or sonicate the aqueous solution to get my compound to dissolve?

While gentle warming (to 37°C) and sonication can help redissolve a precipitated DMSO stock solution, they are often temporary fixes for aqueous working solutions.[10] These methods can create a supersaturated solution, which is thermodynamically unstable. The compound will likely precipitate again over time, especially during long incubation periods, leading to inconsistent and non-reproducible results.[10]

Q4: My compound seems to dissolve initially, but my results are inconsistent. Could this still be a solubility issue?

Absolutely. Even if you don't see visible precipitation, the compound may be forming small, insoluble nano- or micro-aggregates.[6] These aggregates can interfere with assays in numerous ways, such as by scattering light in absorbance-based assays or non-specifically interacting with proteins, leading to false positives or negatives.[6] Inconsistent results are a classic hallmark of a compound existing at the very edge of its solubility limit.

Part 2: A Tiered Approach to Solubilization

Follow this tiered troubleshooting guide, starting with the simplest and most common techniques before moving to more complex formulation strategies.

Tier 1: Optimizing Co-Solvent-Based Methods

The first step is always to optimize the preparation of your working solution from a DMSO stock. The key is to avoid the rapid polarity shock that causes precipitation.

Protocol 1: Serial Dilution Technique

The goal of this protocol is to gradually introduce the compound to the aqueous environment.

• Prepare a High-Concentration Stock: Prepare a 10 mM or 20 mM stock solution of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one in 100% anhydrous DMSO.[11] Ensure the compound is fully dissolved.

• Create Intermediate Dilutions: Instead of diluting directly into your final buffer, perform one or two intermediate serial dilutions in 100% DMSO to get closer to your final desired concentration.

• Final Aqueous Dilution: For the final step, add the last DMSO dilution dropwise into the center of a vigorously vortexing tube of your final aqueous assay buffer.[8] This rapid mixing helps disperse the compound molecules quickly, preventing localized high concentrations that initiate precipitation.[8]

• Immediate Use: Use the freshly prepared aqueous solution immediately. Do not store aqueous working solutions, as the compound is likely to precipitate over time.[10]

Tier 2: Exploiting Compound Chemistry - pH Modification

The presence of a 2'-hydroxyl group on the phenyl ring gives the compound a weakly acidic proton (pKa ~7.8-9.3).[4][5] By raising the pH of the buffer to be at or above the pKa, you can deprotonate the hydroxyl group, creating a charged phenolate anion. This charged species will have significantly higher aqueous solubility.

Protocol 2: pH-Dependent Solubility Testing

• Buffer Selection: Prepare a series of buffers with pH values ranging from 7.4 up to 9.5 (e.g., Tris or CHES buffers). Crucially, ensure your protein, cells, and assay are stable and functional at these higher pH values.

• Solubility Test: Prepare your compound working solution (as described in Protocol 1) in each of these buffers.

• Visual Inspection: After a set period (e.g., 1 hour), visually inspect for precipitation. You can also centrifuge the samples and measure the concentration of the compound remaining in the supernatant via HPLC-UV to quantify solubility.

• Mechanism: The increased solubility is due to the ionization of the phenolic hydroxyl group, which makes the molecule more polar.[12][13]

Causality Note: This method is only viable if your biological system can tolerate the required pH. Many cellular assays must be conducted at physiological pH (~7.4), but some biochemical or enzymatic assays may be more flexible.

Tier 3: Advanced Formulation with Excipients

If the above methods fail, the next step is to use solubility-enhancing excipients. These molecules create favorable micro-environments for the hydrophobic compound within the bulk aqueous solution.

A. Cyclodextrins: The "Molecular Bucket"

Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic interior and a hydrophilic exterior.[14][15] They can encapsulate hydrophobic drug molecules, like your chalcone, within their core, while the hydrophilic exterior allows the entire complex to remain dissolved in water.[12][16]

Recommended Excipient: 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high aqueous solubility and low toxicity compared to natural beta-cyclodextrin.[14][16]

Protocol 3: Solubilization with HP-β-CD

• Prepare HP-β-CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your assay buffer.

• Add Compound: Add your DMSO stock solution directly to the HP-β-CD solution (not the other way around) while vortexing. The goal is to have the cyclodextrin readily available to capture the compound as it is introduced.

• Equilibrate: Allow the solution to mix at room temperature for at least 1 hour to ensure efficient complexation.

• Assay Dilution: This stock can then be diluted into your final assay buffer. Remember to include HP-β-CD in your vehicle control at the same final concentration.

B. Non-ionic Surfactants: The Micelle Method

Non-ionic surfactants like Tween® 80 (Polysorbate 80) or Triton™ X-100 are amphiphilic molecules.[17] Above a certain concentration, known as the Critical Micelle Concentration (CMC), they self-assemble into spherical structures called micelles, which have a hydrophobic core and a hydrophilic shell. Your hydrophobic compound can partition into the hydrophobic core of these micelles, effectively solubilizing it in the aqueous buffer.[18][19]

Protocol 4: Solubilization with Tween® 80

• Prepare Surfactant Solution: Prepare your assay buffer containing Tween® 80 at a concentration well above its CMC (the CMC of Tween 80 is ~0.012 mg/mL). A starting concentration of 0.1% to 1% (v/v) is common. Some studies with chalcones have used up to 3%.[20]

• Add Compound: Slowly add your DMSO stock solution to the surfactant-containing buffer while vortexing.

• Mix and Use: Allow the solution to mix briefly to ensure micelle formation and partitioning of the compound.

• Control Group: It is critical to run a vehicle control with the same final concentration of Tween® 80, as surfactants can interfere with some biological assays or affect cell membranes.[21][22]

Part 3: Summary and Decision-Making Workflow

The choice of solubilization method depends heavily on the constraints of your specific assay.

Table 1: Assay Compatibility of Solubilization Strategies

Method	Mechanism	Pros	Cons & Assay Considerations
Optimized DMSO Dilution	Co-solvency	Simple, widely used.	Risk of precipitation remains; final DMSO must be <0.5% for most cell assays.[9]
pH > 8.0	Ionization	Can dramatically increase solubility.	Limited to assays stable at non-physiological pH; may alter compound activity.
HP-β-Cyclodextrin	Inclusion Complex	Generally low toxicity; effective for many compounds.[14][16]	Can sometimes extract cholesterol from cell membranes; may interfere with ligand-receptor binding if the complex does not dissociate.
Tween® 80 / Triton™ X-100	Micellar Solubilization	High solubilizing capacity.[19]	Can disrupt cell membranes; may denature proteins or interfere with protein-protein interactions; potential for assay artifacts.[21][23]

Visualization: Solubilization Strategy Decision Tree

This workflow guides the user through a logical sequence for selecting the appropriate method.

Caption: Decision tree for selecting a solubilization strategy.

References

• ALZET Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available from: [Link]

• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]

• White Rose eTheses Online. The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. Available from: [Link]

• National Center for Biotechnology Information (PMC). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]

• National Center for Biotechnology Information (PMC). Solubilization techniques used for poorly water-soluble drugs. Available from: [Link]

• PhytoTech Labs. Preparing Stock Solutions. Available from: [Link]

• Danaher Life Sciences. Small Molecule Screening Process Steps. Available from: [Link]

• National Center for Biotechnology Information (PMC). Photophysical Study and Biological Applications of Synthetic Chalcone-Based Fluorescent Dyes. Available from: [Link]

• National Center for Biotechnology Information (PMC). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Available from: [Link]

• Bitesize Bio. Top Ten Tips for Making Stock Solutions. Available from: [Link]

• PriMera Scientific Publications. Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications. Available from: [Link]

• ResearchGate. Solubility of chalcones 3 and 4 at different concentrations of Pluronic.... Available from: [Link]

• ThaiScience. Effect of Triton X-100 and Tween 80 on removal of polycyclic aromatic hydrocarbons and possibility of cadmium accumulation by Siam weed (Chromolaena odorata). Available from: [Link]

• National Center for Biotechnology Information (PMC). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Available from: [Link]

• Royal Society of Chemistry. Hydroxychalcone dyes that serve as color indicators for pH and fluoride ions. Available from: [Link]

• University of Texas Southwestern Medical Center. Nanonization strategies for poorly water-soluble drugs. Available from: [Link]

• MDPI. Diverse Effects of Natural and Synthetic Surfactants on the Inhibition of Staphylococcus aureus Biofilm. Available from: [Link]

• ResearchGate. Effect of Surfactant SDS, Tween 80, Triton X-100 and Rhamnolipid on Biodegradation of Hydrophobic Organic Pollutants. Available from: [Link]

• ResearchGate. Photochemical properties of fluoro-chalcone substituted peripherally tetra Zn(II)Pc and Mg(II)Pc | Request PDF. Available from: [Link]

• ACS Publications. Interactions Involving Neutral Surfactants and Double-Stranded DNA: The Case of Polysorbate 80 (Tween 80). Available from: [Link]

• ResearchGate. (PDF) SYNTHESIS OF SOME CHALCONE DERIVATIVES, IN VITRO AND IN SILICO TOXICITY EVALUATION. Available from: [Link]

• MDPI. pH-Induced Orthogonal Photoresponse of trans-Chalcone Isomers and Related Compounds in Equilibria. Available from: [Link]

• ResearchGate. Reaction Mechanism of Chalcone Isomerase: pH-dependence,Diffusion Control, and product Binding Differences. Available from: [Link]

• MDPI. Hydroxy Chalcones and Analogs with Chemopreventive Properties. Available from: [Link]

• National Center for Biotechnology Information (PubChem). 2-Hydroxychalcone. Available from: [Link]

• Royal Society of Chemistry. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen. Available from: [Link]

• E-Journal of Chemistry. EXPERIMENTAL AND SIMULATION OF HYDROXY CHALCONE DERIVATIVES AS ANTIOXIDANT AND DRUG-LIKE AGENTS. Available from: [Link]

• MDPI. The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities. Available from: [Link]

• National Center for Biotechnology Information (PubChem). 4-Fluoro-2'-hydroxychalcone. Available from: [Link]

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purification methods for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one from unreacted precursors

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you are likely synthesizing 1-(5-fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one via the Claisen-Schmidt condensation[1]. While this base-catalyzed cross-aldol reaction is highly efficient[2], the purification of the resulting fluorinated 2'-hydroxychalcone from its unreacted precursors—5-fluoro-2-hydroxyacetophenone and benzaldehyde—presents unique chemoselective challenges.

This guide provides authoritative troubleshooting, quantitative comparisons, and a self-validating experimental protocol to ensure high-fidelity purification.

Troubleshooting FAQs: Resolving Precursor Contamination

Q1: My crude product is heavily contaminated with unreacted 5-fluoro-2-hydroxyacetophenone. Why do they co-elute on silica gel, and how do I separate them? Causality: Both the unreacted 5-fluoro-2-hydroxyacetophenone and your target chalcone possess a phenolic hydroxyl group capable of intramolecular hydrogen bonding with their respective adjacent carbonyl oxygens. This internal hydrogen bonding masks the polarity of the phenol, causing both compounds to exhibit similar retention factors ( Rf​ ) on normal-phase silica gel. Solution: Bypass chromatography by exploiting differential solubility. The acetophenone precursor is significantly more soluble in non-polar solvents than the rigid, highly crystalline chalcone network. Triturating the crude solid with ice-cold hexanes will selectively dissolve the acetophenone, leaving the pure chalcone as an insoluble solid.

Q2: I detect benzaldehyde and benzoic acid in my 1H NMR spectrum. What is the most effective removal strategy? Causality: Benzaldehyde is typically used in a slight stoichiometric excess to drive the condensation and is highly prone to auto-oxidation in air, forming benzoic acid. Solution: Utilize a sequential biphasic aqueous wash. First, wash the organic layer with saturated sodium bisulfite ( NaHSO3​ ). The nucleophilic bisulfite attacks the benzaldehyde carbonyl, forming a highly polar, water-soluble α -hydroxysulfonate adduct. Next, wash with saturated sodium bicarbonate ( NaHCO3​ ) to deprotonate the benzoic acid into water-soluble sodium benzoate.

Q3: During purification, I noticed a side product forming, identified by NMR as 6-fluoroflavanone. Why is this happening and how do I prevent it? Causality: 2'-hydroxychalcones exist in a thermodynamic equilibrium with their corresponding flavanones[3]. The 2'-hydroxyl group can undergo an intramolecular oxa-Michael addition into the β -carbon of the α,β -unsaturated ketone, yielding 6-fluoroflavanone[4]. This cyclization is accelerated by prolonged exposure to heat, strong acids (which activate the enone), or strong bases (which deprotonate the phenol). Solution: Maintain strictly neutral conditions during purification. If column chromatography is absolutely necessary, neutralize the acidic silica gel by adding 1% triethylamine ( Et3​N ) to your eluent, or opt for neutral alumina. Avoid prolonged boiling during recrystallization.

Quantitative Data: Purification Method Comparison

The following table summarizes the performance metrics of various purification strategies for 2'-hydroxychalcones based on standard laboratory scale (1–10 mmol) syntheses.

Purification Method	Typical Yield	Final Purity	Scalability	Key Advantage	Primary Limitation
Recrystallization (EtOH/H₂O)	70–85%	>98%	High	Preserves chalcone state; highly scalable.	Requires prior removal of heavy oils/tars.
Silica Gel Chromatography	50–65%	>95%	Low	Excellent for separating complex side-products.	High risk of acid-catalyzed cyclization to 6-fluoroflavanone.
Acid-Base Extraction	85–90%	~90% (Crude)	High	Rapid removal of benzaldehyde and benzoic acid.	Does not remove unreacted acetophenone.

Validated Experimental Workflow: Step-by-Step Protocol

This protocol is designed as a self-validating system , ensuring that each step includes a built-in empirical check to confirm success before proceeding.

Step 1: Reaction Quench & Extraction

• Pour the crude base-catalyzed reaction mixture into ice-cold water (10 mL per mmol of reactant).

• Carefully neutralize the mixture to pH 7.0 using 1M HCl.

• Extract the aqueous mixture three times with Ethyl Acetate (EtOAc).

• Self-Validation Check: Spot the organic layer on a TLC plate (Hexane:EtOAc 8:2). You should observe a bright, UV-active yellow spot corresponding to the chalcone, confirming successful extraction.

Step 2: Chemoselective Aldehyde Removal

• Transfer the combined EtOAc layers to a separatory funnel.

• Wash vigorously with an equal volume of saturated aqueous NaHSO3​ for 5 minutes.

• Separate and discard the aqueous layer.

• Self-Validation Check: The organic layer should no longer emit the characteristic "bitter almond" odor of benzaldehyde.

Step 3: Carboxylic Acid Removal

• Wash the organic layer with an equal volume of saturated aqueous NaHCO3​ .

• Separate the layers.

• Self-Validation Check: Collect the discarded aqueous bicarbonate layer and acidify it dropwise with 1M HCl. The formation of a white precipitate (benzoic acid) visually confirms that the oxidized precursor was successfully extracted.

Step 4: Acetophenone Removal via Trituration

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield a crude solid.

• Suspend the solid in ice-cold hexanes (5 mL per gram of crude) and triturate (grind/stir) for 10 minutes.

• Filter the suspension via vacuum filtration, washing the filter cake with a small volume of cold hexanes.

• Self-Validation Check: TLC of the hexane filtrate will show the high- Rf​ acetophenone spot, while the filter cake will contain the enriched chalcone.

Step 5: Recrystallization (Final Polish)

• Dissolve the filter cake in a minimum amount of boiling absolute ethanol.

• Add distilled water dropwise until the solution becomes faintly cloudy, then allow it to cool slowly to room temperature, followed by an ice bath.

• Collect the pure yellow crystals via vacuum filtration.

• Self-Validation Check: Determine the melting point. A sharp melting range validates purity. Furthermore, 1H NMR should display characteristic trans-alkene doublets ( J≈15.5 Hz) around 7.4–7.8 ppm, with a complete absence of aliphatic signals (which would indicate flavanone contamination).

Workflow Visualization

The following diagram maps the logical flow of the chemoselective purification process, highlighting phase separations and targeted impurity removal.

Chemoselective purification workflow for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

References

• ACS Symposium Series. "One-Pot Synthesis of Chalcone Epoxides via Claisen Schmidt Condensation and Epoxidation." American Chemical Society. Available at:[Link]

• Badshah, S.L., et al. "Antiviral activities of flavonoids." Saudi Journal of Biological Sciences, PMC. Available at: [Link]

• Jaremko, M., et al. "(PDF) Antiviral activities of flavonoids." ResearchGate. Available at: [Link]

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preventing oxidative degradation of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one during storage

Welcome to the Technical Support Center for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one . This portal is designed for researchers, analytical chemists, and drug development professionals handling this specific fluorinated phenolic chalcone.

Due to its structural features—an α,β -unsaturated ketone (enone) bridge and a 2'-hydroxyl group—this molecule is highly susceptible to oxidative degradation, photochemical isomerization, and polymerization. This guide provides field-proven, self-validating protocols to ensure the structural integrity of your compound during storage and experimental handling.

Part 1: Mechanisms of Oxidative Degradation

To prevent degradation, we must first establish the causality behind it. The molecule possesses three critical regions that dictate its stability:

• The 2'-Hydroxyl Group: Phenolic hydroxyls undergo facile oxidation via proton-coupled electron transfer (PCET)[1]. When exposed to ambient oxygen, light, or trace transition metals, this group forms a phenoxyl radical, which rapidly oxidizes into colored quinone derivatives. While the 5'-fluoro substitution (para to the hydroxyl) exerts an inductive electron-withdrawing effect that slightly alters oxidation kinetics, it does not immunize the phenol against autoxidation.

• The α,β -Unsaturated Ketone: The enone bridge is a prime target for reactive oxygen species (ROS) and peroxides, leading to epoxidation or complete oxidative cleavage of the double bond[2].

• The Trans Double Bond: Exposure to UV/Vis light induces trans-to-cis photoisomerization. This structural shift not only reduces the compound's molar absorptivity but often acts as a precursor step to accelerated oxidative cleavage[1].

Fig 1. Primary oxidative degradation pathways of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

Part 2: Frequently Asked Questions (FAQs)

Q1: My solid chalcone powder has changed from pale yellow to a brownish-orange color over the last three months. Is it still usable for in vitro assays? A1: No. The color shift from yellow to brown/orange is a definitive macroscopic indicator of phenolic autoxidation, resulting in the formation of quinone derivatives[2]. Quinones are highly reactive, can covalently bind to assay proteins (acting as pan-assay interference compounds or PAINS), and will yield false positives/negatives. The batch must be re-purified via flash chromatography or discarded.

Q2: What is the optimal solvent for creating stock solutions, and how long can I store them? A2: Do not store this compound in solution for long-term use. Solvents like DMSO are hygroscopic and can accumulate peroxides over time, accelerating enone epoxidation. Furthermore, chalcones are notoriously unstable in neutral to alkaline aqueous environments, degrading rapidly compared to acidic conditions[3]. If a stock solution is strictly necessary, prepare it in anhydrous, degassed DMSO or Ethanol, aliquot into single-use amber vials, purge with an inert gas, and store at -80°C. Use within 14 days.

Q3: Why do I see a double peak or shoulder in my HPLC chromatogram after leaving the sample on the autosampler overnight? A3: This is classic trans-cis photoisomerization[1]. Ambient laboratory light or the light within the autosampler compartment provides sufficient energy to isomerize the trans-chalcone. Correction: Always use amber autosampler vials and ensure your autosampler compartment is shielded from light.

Part 3: Quantitative Stability Profile

The table below synthesizes the expected stability and half-life of phenolic chalcone derivatives across various storage environments, demonstrating the critical need for strict environmental controls[2][3][4].

Storage Condition	Atmosphere	Light Exposure	Estimated Stability / Half-Life	Primary Degradation Mechanism
Solution (DMSO), 25°C	Ambient Air	Light	< 72 hours	Photoisomerization, Autoxidation
Solution (EtOH), 4°C	Ambient Air	Dark	1 - 2 weeks	Slow autoxidation, Epoxidation
Solid Powder, 25°C	Ambient Air	Light	1 - 3 months	Surface oxidation (Quinone formation)
Solid Powder, 4°C	Ambient Air	Dark	6 - 12 months	Trace moisture/oxygen degradation
Solid Powder, -20°C	Argon / N₂	Dark (Amber)	> 24 months	Highly stable (Minimal degradation)

Part 4: Self-Validating Experimental Protocols

Protocol A: Establishing an Inert Storage Workflow

To guarantee the long-term integrity of the solid compound, you must implement a storage system that actively eliminates the three catalysts of degradation: water, oxygen, and light[2].

Step-by-Step Methodology:

• Desiccation (Moisture Removal): Place the synthesized or purchased powder in a vacuum desiccator containing anhydrous calcium chloride or P2​O5​ for 24 hours. Causality: Trace water acts as a nucleophile and facilitates hydrolytic degradation pathways.

• Aliquoting (Light Protection): Transfer the dried powder into pre-weighed, single-use amber glass vials. Causality: Amber glass blocks UV/Vis wavelengths, preventing photo-induced radical initiation.

• Inert Gas Purging (Oxygen Displacement): Gently blow a stream of high-purity Argon gas into the vial for 15–20 seconds. Causality: Argon is denser than Nitrogen and ambient air; it sinks to the bottom of the vial, creating a heavy, protective blanket directly over the solid powder.

• Hermetic Sealing: Cap immediately with a PTFE-lined screw cap and wrap the seal with Parafilm. Causality: Standard silicone or rubber septa are permeable to oxygen over long periods; PTFE is impermeable.

• Thermal Control: Store the sealed vials at -20°C or -80°C.

Fig 2. Self-validating inert storage workflow for preventing oxidation of sensitive chalcones.

Protocol B: Stability-Indicating Forced Degradation Assay

Before utilizing a batch of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one that has been stored for >6 months, validate its structural integrity using this forced degradation HPLC assay[2]. This protocol is self-validating via mass balance calculations.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the chalcone in HPLC-grade Acetonitrile.

• Oxidative Stress Induction: Aliquot 100 µL of the stock into a vial. Add 3% H2​O2​ (v/v) and incubate at 25°C for 24 hours[2].

• Control Preparation: Keep a separate 100 µL aliquot protected from light at -20°C as the baseline control.

• Chromatographic Analysis: Run both samples on a C18 Reverse-Phase HPLC system.

  • Mobile Phase: Gradient of 30% to 90% Acetonitrile in Water (with 0.1% Formic Acid) over 20 minutes.

  • Detection: Scan via UV detector at the compound's λmax​ (typically 340–370 nm).

• Mass Balance Validation: Compare the chromatograms. Calculate the total peak area of the control sample. In the stressed sample, the sum of the remaining parent peak area plus the areas of all new degradation peaks must equal the total peak area of the control.

  • Troubleshooting: If the mass balance is <95%, the compound has degraded into volatile products, highly polar products eluting in the void volume, or non-UV-absorbing aliphatic cleavage products.

References

• Chalcone Derivatives: Antioxidant Activity, Photoprotective Properties, and Stability under UV Irradiation Source: ACS Omega URL:[Link]

• Curcuminoid Chalcones: Synthesis, Stability, and New Neuroprotective and Sonosensitising Activities Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

• Effectiveness of the Natural Antioxidant 2,4,4′-Trihydroxychalcone on the Oxidation of Sunflower Oil during Storage Source: MDPI (Antioxidants) URL:[Link]

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• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Base Catalyst Concentration for 5-Fluoro-2-Hydroxychalcone Synthesis

Welcome, researchers and drug development professionals. This guide, curated by a Senior Application Scientist, provides in-depth technical support for the synthesis of 5-fluoro-2-hydroxychalcone. Our focus is on the critical parameter of base catalyst concentration in the Claisen-Schmidt condensation reaction. Here, you will find not just protocols, but the scientific reasoning behind them, enabling you to troubleshoot effectively and optimize your synthesis for higher yields and purity.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the role and choice of base catalysts in chalcone synthesis.

Q1: What is the fundamental role of a base catalyst in the synthesis of 5-fluoro-2-hydroxychalcone?

A1: The synthesis of chalcones via the Claisen-Schmidt condensation is a classic example of a base-catalyzed crossed aldol condensation.[1][2] The base, typically a hydroxide like NaOH or KOH, plays a crucial role in the initial and rate-determining step: the deprotonation of the α-carbon of the ketone (in this case, 5'-fluoro-2'-hydroxyacetophenone). This abstraction of an α-hydrogen creates a highly reactive nucleophilic species known as an enolate.[3][4] This enolate then attacks the electrophilic carbonyl carbon of the aromatic aldehyde (the second reactant), initiating the carbon-carbon bond formation that is central to the chalcone backbone.[5][6] Without the base, the ketone is not sufficiently nucleophilic to attack the aldehyde, and the reaction will not proceed.[1][7]

Q2: Which base catalysts are most effective and why is Sodium Hydroxide (NaOH) commonly used?

A2: While various bases can be used, strong bases like Sodium Hydroxide (NaOH) and Potassium Hydroxide (KOH) are most commonly employed for their efficiency and high yields.[8] Sodium hydroxide is often preferred due to its cost-effectiveness and proven catalytic activity in this reaction.[9] Other bases like Lithium hydroxide (LiOH), calcium hydroxide, and magnesium hydroxide have been tested, but often prove less effective or completely ineffective.[10] The choice of base is critical; it must be strong enough to generate a sufficient concentration of the enolate from the acetophenone derivative to drive the reaction forward.[7]

Q3: What are the consequences of using a base concentration that is too low or too high?

A3: The concentration of the base catalyst is a critical parameter that must be carefully optimized.

• Too Low: An insufficient concentration of base will result in slow or incomplete deprotonation of the acetophenone. This leads to a low concentration of the reactive enolate, causing the reaction to proceed very slowly, resulting in poor yields or failing to proceed to completion.[7][11] You will likely observe a significant amount of unreacted starting materials when monitoring the reaction via Thin Layer Chromatography (TLC).[11]

• Too High: An excessively high concentration of a strong base can promote undesirable side reactions.[11] This can lead to a decrease in the yield of the desired chalcone and complicate the purification process due to the formation of a complex mixture of products.[7][8]

Q4: What are the primary side reactions to be aware of when using a strong base catalyst?

A4: Several side reactions can compete with the desired Claisen-Schmidt condensation, particularly at high base concentrations:

• Cannizzaro Reaction: Aromatic aldehydes that lack α-hydrogens can undergo a disproportionation reaction in the presence of a strong base, where one molecule of the aldehyde is oxidized to a carboxylic acid and another is reduced to an alcohol.[7][11] This consumes your aldehyde starting material, reducing the overall yield of the chalcone.

• Michael Addition: The enolate, being a potent nucleophile, can attack the β-carbon of the newly formed α,β-unsaturated chalcone product.[11][12] This leads to the formation of byproducts and reduces the final yield.

• Self-Condensation of Ketone: The enolate of the acetophenone can react with another molecule of the acetophenone itself, leading to a self-condensation product.[7][11] Following the correct order of addition—typically adding the base to a mixture of the ketone and aldehyde—can help minimize this side reaction.[11]

Troubleshooting Guide: Common Experimental Issues

This section provides solutions to specific problems you may encounter during the synthesis.

Issue 1: The reaction shows very low yield or fails to proceed.

• Possible Cause: The base concentration is too low, or the catalyst has lost its activity.

• Recommended Solution:

  • Verify Catalyst Activity: Ensure you are using a fresh, high-purity batch of NaOH or KOH. Older reagents can absorb moisture and CO2 from the atmosphere, reducing their effectiveness.[11]

  • Systematically Increase Concentration: If the catalyst is fresh, the concentration may be suboptimal. Prepare a series of small-scale reactions, incrementally increasing the molar equivalent of the base. For example, if you started with 1.2 equivalents, try reactions with 1.5, 2.0, and 2.5 equivalents.

  • Monitor Progress: Use TLC to monitor the consumption of the starting materials at regular intervals (e.g., every hour).[1] This will help you determine if the reaction rate is improving with increased catalyst concentration.

  • Consider Temperature: While many chalcone syntheses run at room temperature, gentle heating (e.g., 40-50°C) can sometimes increase the reaction rate, but be cautious as this can also promote side reactions.[11][13] A study on a similar 2'-hydroxy chalcone found that cooling the reaction to 0°C gave the best yield and purity.

Issue 2: The TLC analysis shows multiple spots, indicating a complex mixture of products.

• Possible Cause: The base concentration is too high, leading to the side reactions discussed in FAQ #4.

• Recommended Solution:

  • Reduce Catalyst Concentration: Systematically decrease the amount of base used. High concentrations of strong bases are known to promote the Cannizzaro reaction and other side pathways.[7][11]

  • Control Temperature: Lowering the reaction temperature is highly effective at minimizing side reactions. Many side reactions have a higher activation energy than the desired condensation. Running the reaction in an ice bath (0-5°C) can significantly improve the selectivity for the chalcone product.

  • Slow Addition of Base: Instead of adding the base all at once, add it dropwise to the stirred solution of the aldehyde and ketone. This helps to maintain a lower instantaneous concentration of the base, suppressing side reactions.[7]

Issue 3: The final product is an oil or a gummy solid that is difficult to purify.

• Possible Cause: Impurities, often from side reactions, are preventing the crystallization of the desired chalcone.

• Recommended Solution:

  • Verify Purity with TLC: First, run a TLC of the crude product to confirm the presence of multiple components.[1]

  • Attempt to Induce Crystallization: If the product is an oil, try scratching the inside of the flask with a glass rod at the solvent-air interface. Adding a seed crystal from a previous successful batch can also be effective.[11]

  • Purify via Column Chromatography: If crystallization fails, column chromatography is the most effective method for separating the desired chalcone from unreacted starting materials and side products.[14][15] A common eluent system for chalcones is a mixture of hexane and ethyl acetate.[15] The optimal ratio should be determined by TLC analysis first, aiming for an Rf value of approximately 0.3-0.5 for the chalcone.[15]

Visualizing the Process

The Core Reaction Mechanism

The diagram below illustrates the fundamental steps of the base-catalyzed Claisen-Schmidt condensation.

Caption: Base-catalyzed Claisen-Schmidt condensation mechanism.

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common synthesis issues.

Caption: A logical workflow for troubleshooting common synthesis problems.

Experimental Protocols & Data

Protocol 1: Systematic Optimization of Base Catalyst Concentration

This protocol provides a framework for determining the optimal amount of NaOH catalyst for your specific reaction conditions. It is recommended to run these as small-scale parallel experiments.

Reactants:

• 5'-fluoro-2'-hydroxyacetophenone (1.0 eq)

• Appropriate aromatic aldehyde (1.0 - 1.1 eq)

• Solvent: Ethanol or Isopropyl Alcohol (IPA)

Experiment	NaOH (eq)	Temperature	Time (h)	Expected Outcome
1	1.2	Room Temp	4-12	Baseline. May show incomplete reaction.
2	2.0	Room Temp	4-12	Improved yield, potential for some side products.
3	2.5	Room Temp	4-12	High conversion, but risk of increased side products.
4	2.0	0 °C	4-12	Potentially Optimal. Good yield with high purity.

Note: A study on 2'-hydroxy chalcone synthesis found that 20ml of 40% NaOH for 0.05mol of reactants (which translates to a significant molar excess) at 0°C gave the best results. This highlights that the optimal concentration can be quite high, but temperature control is key to maintaining purity.

Protocol 2: General Procedure for Synthesis of 5-fluoro-2-hydroxychalcone

This protocol is a standard method once the optimal catalyst concentration has been determined.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5'-fluoro-2'-hydroxyacetophenone (1.0 eq) and the selected aromatic aldehyde (1.0 eq) in ethanol.[1][16]

• Catalyst Addition: While stirring the solution at the optimized temperature (e.g., in an ice bath at 0°C), slowly add an aqueous solution of NaOH (using the optimized molar equivalent).[1]

• Reaction: Continue to stir the mixture vigorously. Monitor the reaction's progress by TLC until the starting material (acetophenone) is consumed. This can take anywhere from 4 to 24 hours.[1][17]

• Work-up & Isolation: Once the reaction is complete, pour the reaction mixture into a beaker containing crushed ice.[1] Slowly acidify the mixture with dilute HCl until it is acidic (pH ~2-3). This will precipitate the crude chalcone product.[14]

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water to remove inorganic salts and any remaining base.[11] The crude product can be further purified by recrystallization, typically from ethanol, to yield the pure 5-fluoro-2-hydroxychalcone.[1][14]

References

• Mechanism of base-catalyzed Claisen-Schmidt condensation.

• Troubleshooting side reactions in Claisen-Schmidt condensation.

• Chalcones—Features, Identification Techniques, Attributes, and Application in Agriculture.

• An optimized method for synthesis of 2'hydroxy chalcone.

• Development Of Chalcone Synthesis: Optimization Of Synthetic Method.

• Chemical Synthesis of Chalcones by Claisen-Schmidt Condensation Reaction and its Characterization.

• Catalyzed Claisen-Schmidt Reaction by Protonated Aluminate Mesoporous Silica Nanomaterial Focused on the (E)-Chalcone Synthesis.

• experimental protocol for chalcone synthesis and characterization.

• how to increase the yield of chalcone synthesis reactions.

• A Comparative Guide to NaOH vs. Acid Catalysis for Chalcone Synthesis.

• Claisen-Schmidt Condensation.

• Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media.

• The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities.

• Ultrasound-Assisted Syntheses of Chalcones: Experimental Design and Optimization.

• Technical Support Center: Optimizing Chalcone Synthesis.

• SYNTHESIS OF CHALCONES.

• Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure.

• The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities.

• (PDF) The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities.

• Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones.

• (Open Access) Optimization of time reaction and hydroxide ion concentration on flavonoid synthesis from benzaldehyde and its derivatives.

• A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α.

• Claisen-Schmidt condensation – Knowledge and References.

• Claisen–Schmidt condensation.

• (PDF) Synthesis, characterization and pharmacological evaluation of chalcones and its derivatives for analgesic activity.

• New Synthesis of Chalcone Derivatives and Their Applications.

• synthesis and characterization of chalcone derivatives and their antioxidant activity.

• Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic subst.

• Technical Support Center: Optimizing Chalcone Cyclization.

• Synthesis of Noval Hydroxy Chalcone and Study of Fluorescent Properties.

• Chalcones and Flavanones Bearing Hydroxyl and/or Methoxyl Groups: Synthesis and Biological Assessments.

• Synthesis, characterization and biological evaluation of novel 4'-fluoro-2'-hydroxy-chalcone derivatives as antioxidant, anti-inflammatory and analgesic agents.

• Physical data of the 4-fluoro-2-hydroxychalcone derivatives.

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Technical Support Center: Resolving NMR Peak Overlap in Fluorinated Chalcone Derivatives

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in navigating the complexities of Nuclear Magnetic Resonance (NMR) spectroscopy for fluorinated chalcone derivatives. The unique electronic properties of fluorine and the inherent nature of the chalcone scaffold frequently lead to challenging spectral overlap, particularly in the ¹H NMR aromatic region. This guide provides in-depth, question-and-answer-based troubleshooting, advanced protocols, and the theoretical basis for our experimental recommendations.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My ¹H NMR spectrum shows a complex, unresolved multiplet in the aromatic region (approx. 7.0-8.5 ppm). How can I begin to deconvolute these signals?

A: This is the most common challenge encountered with chalcone derivatives. The two aromatic rings and the vinylic protons often resonate in a crowded region.[1] The presence of fluorine adds another layer of complexity through JHF couplings. Here is a systematic approach to resolving this issue:

Initial Steps:

• Increase Magnetic Field Strength: If accessible, re-acquiring the spectrum on a higher field spectrometer (e.g., 600 MHz or above) is the simplest first step. A stronger magnetic field increases chemical shift dispersion, often separating overlapping multiplets into distinct signals.[1]

• Solvent-Induced Shifts: Changing the deuterated solvent can alter the chemical shifts of your protons. Aromatic solvents like benzene-d6 or pyridine-d5 can induce significant shifts (Aromatic Solvent-Induced Shifts or ASIS) compared to chloroform-d (CDCl₃) by forming weak complexes with the solute, which can help in resolving overlapping signals.[2]

Advanced Spectroscopic Techniques:

If the above steps are insufficient, 2D NMR spectroscopy is your most powerful tool.

• ¹H-¹H COSY (Correlation Spectroscopy): This is the workhorse experiment for identifying proton-proton coupling networks. It will allow you to "walk through" the spin systems of each aromatic ring, connecting adjacent protons.

• ¹H-¹H TOCSY (Total Correlation Spectroscopy): TOCSY is particularly useful if you can identify at least one isolated proton signal within a spin system. This experiment will reveal all protons belonging to that same spin system, even if they are not directly coupled.[3]

• ¹⁹F-¹H HSQC/HMBC (Heteronuclear Single/Multiple Bond Correlation): Given the presence of fluorine, these experiments are crucial. They correlate fluorine atoms with protons that are one bond away (HSQC) or multiple bonds away (HMBC), providing definitive assignments for protons on the fluorinated ring.

• ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy): This through-space correlation experiment is invaluable for establishing the spatial proximity between fluorine atoms and protons, which is particularly useful for assigning signals on different rings or confirming stereochemistry.[4][5][6][7][8]

Q2: I've run a ¹⁹F NMR, but how does it help me assign the overlapping ¹H signals?

A: ¹⁹F NMR is a powerful "spectroscopic spy."[9][10] Due to the large chemical shift dispersion of ¹⁹F, its signals are almost always well-resolved.[11] You can leverage this to untangle the proton spectrum.

• JHF Coupling: Look for F-H couplings in both the ¹H and ¹⁹F spectra. The magnitude of the coupling constant (J) can help determine the number of bonds separating the nuclei (³JHF > ⁴JHF > ⁵JHF).

• Selective ¹⁹F Decoupling: In this experiment, you irradiate a specific ¹⁹F resonance while acquiring the ¹H spectrum. The multiplet in the ¹H spectrum that collapses into a simpler pattern is the one coupled to the irradiated fluorine.

• ¹⁹F-¹H HETCOR (Heteronuclear Correlation): This 2D experiment directly shows which protons are coupled to which fluorine atoms, providing a clear map for assigning the protons on the fluorinated ring.[6]

The following workflow illustrates a decision-making process for resolving proton signal overlap using fluorine as a probe.

Caption: Workflow for using ¹⁹F NMR to resolve ¹H NMR overlap.

Q3: Can chemical modification help resolve peak overlap without complex NMR experiments?

A: Yes, chemical methods can be a very effective and accessible alternative.

• Lanthanide Shift Reagents (LSRs): These are paramagnetic complexes, often of Europium (e.g., Eu(fod)₃) or Praseodymium, that can be added directly to your NMR sample.[12] They coordinate to Lewis basic sites in your molecule (like the carbonyl oxygen of the chalcone). This coordination induces large changes in the chemical shifts of nearby protons. The magnitude of the shift is dependent on the distance from the metal center, often resolving previously overlapped signals.[13][14] However, a significant drawback can be line broadening, especially at higher magnetic fields.[15]

• Derivatization: If your chalcone has a reactive handle (like a hydroxyl group), you can create a derivative, for example, by esterification with a chiral acid (like Mosher's acid). This can induce significant changes in the chemical shift environment and help resolve signals.

Method	Principle of Action	Advantages	Disadvantages
Lanthanide Shift Reagents	Paramagnetic-induced shifts	Simple to implement (add to tube); Reversible	Can cause significant line broadening; Requires a coordinating group
Solvent Titration (ASIS)	Differential solvent-solute interactions	Non-destructive; Simple	Shifts may be modest; Requires multiple experiments
Chemical Derivatization	Covalent modification of the molecule	Can produce large, permanent shifts	Requires additional synthesis and purification; Irreversible

Q4: I suspect I have a mixture of E and Z isomers. How can I confirm this and assign the signals?

A: The vinylic protons (α and β) are key reporters for stereochemistry.

• Coupling Constants: For the major trans (E) isomer, the coupling constant between the α and β protons (³JHαHβ) is typically large, around 15-16 Hz.[16] The cis (Z) isomer will exhibit a much smaller coupling constant, usually in the range of 10-12 Hz.

• NOESY/HOESY: A Nuclear Overhauser Effect (NOE) provides through-space correlation.

  • In a ¹H-¹H NOESY spectrum of the cis isomer, you would expect to see a cross-peak between the α-proton and the protons on the adjacent aromatic ring (Ring B). This correlation is absent in the trans isomer due to the larger distance.

  • If one ring is fluorinated, a ¹H-¹⁹F HOESY can be even more definitive, showing a correlation between the fluorine on one ring and a proton on the other in the cis configuration.[4]

Q5: Can computational methods assist in assigning my complex spectrum?

A: Absolutely. Quantum mechanical calculations, particularly using Density Functional Theory (DFT), have become a powerful tool for predicting NMR spectra.[17][18][19]

The process involves:

• Geometry Optimization: Calculating the lowest energy conformation of your molecule.

• NMR Calculation: Using a method like GIAO (Gauge-Independent Atomic Orbital), the magnetic shielding tensors for each nucleus are calculated.

• Scaling and Referencing: The calculated shielding values are converted to chemical shifts (ppm) by referencing them against a known standard (like TMS) calculated at the same level of theory.[20]

While not a replacement for experimental data, comparing a predicted spectrum to your experimental one can provide strong evidence for peak assignments, especially for complex aromatic systems.[21]

Experimental Protocols

Protocol 1: Using a Lanthanide Shift Reagent (LSR)

Objective: To resolve overlapping ¹H NMR signals by inducing paramagnetic shifts.

Materials:

• Fluorinated chalcone sample (approx. 5-10 mg)

• Deuterated solvent (e.g., CDCl₃)

• Lanthanide Shift Reagent (e.g., Eu(fod)₃)

• NMR tube and micropipette

Procedure:

• Prepare Initial Sample: Dissolve your chalcone derivative in ~0.6 mL of CDCl₃ in an NMR tube.

• Acquire Baseline Spectrum: Record a standard ¹H NMR spectrum. This will be your reference (0 equivalents of LSR).

• Prepare LSR Stock Solution: Dissolve a known quantity of Eu(fod)₃ in a small volume of the same deuterated solvent to make a concentrated stock solution. This allows for more accurate additions.

• Titration: Add a small, known aliquot of the LSR stock solution to the NMR tube (e.g., 0.1 molar equivalents relative to your chalcone).

• Acquire Spectrum: Gently mix the sample and re-acquire the ¹H NMR spectrum.

• Repeat: Continue adding LSR in small increments (e.g., 0.1-0.2 eq at a time) and acquiring a spectrum after each addition until sufficient peak separation is achieved or significant line broadening occurs.

• Analysis: Plot the chemical shift (δ) of each proton signal versus the [LSR]/[Substrate] molar ratio. Protons closer to the carbonyl coordinating site will show the largest induced shifts.

Caption: Decision workflow for a lanthanide shift reagent titration experiment.

References

• Velayutham, S., et al. (2021). Computational and Spectral Discussion of Some Substituted Chalcone Derivatives. Biointerface Research in Applied Chemistry. Available at: [Link]

• Polat, F., & Tural, S. (2020). Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic subst. ACG Publications. Available at: [Link]

• Hoyt, D. (2012). ¹⁹F NOESY. University of Ottawa NMR Facility Blog. Available at: [Link]

• Velayutham, S., et al. (2021). Computational and Spectral Discussion of Some Substituted Chalcone Derivatives. Biointerface Research in Applied Chemistry. Available at: [Link]

• Tan, Y. J., et al. (2020). Inter-residue through-space scalar ¹⁹F–¹⁹F couplings between CH2F groups in a protein. Magnetic Resonance, 1(2), 165-176. Available at: [Link]

• ResearchGate. (n.d.). Synthesis, spectroscopic characterization, DFT computations, nonlinear optical profile and molecular docking study of a novel chalcone derivative. Request PDF. Available at: [Link]

• Gaonkar, S. L., et al. (2023). Fluorine-substituted chalcones. ResearchGate. Available at: [Link]

• University of Wisconsin-Platteville. (n.d.). Short Summary of 1H-NMR Interpretation. Available at: [Link]

• Berger, S., & Braun, S. (2013). Fluorine detected 2D NMR experiments for the practical determination of size and sign of homonuclear F-F and heteronuclear C-F multiple bond J-coupling constants in multiple fluorinated compounds. Magnetic Resonance in Chemistry, 51(8), 443-451. Available at: [Link]

• JEOL Ltd. (n.d.). Application for fluorine compounds. Application Notes. Available at: [Link]

• Bernhard, M., et al. (2023). CHARACTERIZATION OF SIX BOND CARBON-FLUORINE COUPLING IN 4-FLUOROCHALCONES. The Journal of the Pennsylvania Academy of Science, 97(1), 1-5. Available at: [Link]

• Smith, A. J. R., et al. (2022). ¹⁹F-centred NMR analysis of mono-fluorinated compounds. Chemical Science, 13(13), 3695-3704. Available at: [Link]

• El-Sattar, N. E. A., et al. (2024). Synthesis, DFT, and in silico biological evaluation of chalcone bearing pyrazoline ring against Helicobacter pylori receptors. Scientific Reports, 14(1), 16409. Available at: [Link]

• Tan, Y. J., et al. (2025). Inter-residue through-space scalar ¹⁹F–¹⁹F couplings between CH2F groups in a protein. Magnetic Resonance, 6, 131-142. Available at: [Link]

• Preprints.org. (2024). A Study of the Potential Anti-Inflammatory Drugs Chalcone Derivatives through the Combination of NMR Spectroscopy and Molecular Modeling. Available at: [Link]

• University of Edinburgh Research Explorer. (2022). New F-19 NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Available at: [Link]

• Smith, A. J. R., et al. (2022). New ¹⁹F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 13(13), 3695-3704. Available at: [Link]

• ResearchGate. (2013). Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis - can anyone help? Available at: [Link]

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• Millersville University. (n.d.). Assigning the ¹H-NMR Signals of Aromatic Ring ¹H-atoms. Available at: [Link]

• Slideshare. (n.d.). Lanthanide shift reagents in nmr. Available at: [Link]

• Hayamizu, K., et al. (1989). ¹H and ¹³C NMR spectra of 4,4'-substituted chalcones. Magnetic Resonance in Chemistry, 27(9), 899-900. Available at: [Link]

• Lam, S. H., et al. (2020). Application of Lanthanide Shift Reagent to the ¹H-NMR Assignments of Acridone Alkaloids. Molecules, 25(22), 5434. Available at: [Link]

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• ResearchGate. (n.d.). (PDF) ¹H and ¹³C NMR spectra of 4,4′-substituted chalcones. Available at: [Link]

• Gerig, J. T. (2001). Fluorine NMR. University of California, Santa Barbara. Available at: [Link]

• Lam, S. H., et al. (2020). Application of Lanthanide Shift Reagent to the ¹H-NMR Assignments of Acridone Alkaloids. Molecules, 25(22), 5434. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Use of chiral lanthanide shift reagents in the elucidation of NMR signals from enantiomeric mixtures of polycyclic compounds. RSC Publishing. Available at: [Link]

• University of Manchester Research Explorer. (2025). Cutting Edge NMR: New Tools for Analyzing Mixtures of Fluorinated Species. Available at: [Link]

• Wigh, D. S., et al. (2018). Prediction of ¹⁹F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(15), 8035-8043. Available at: [Link]

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• ResearchGate. (n.d.). An Overview of Fluorine NMR. Available at: [Link]

• Mestrelab Research. (2014). qNMR of mixtures: what is the best solution to signal overlap? Available at: [Link]

• MDPI. (2025). Reverse Curve Fitting Approach for Quantitative Deconvolution of Closely Overlapping Triplets in Fourier Transform Nuclear Magnetic Resonance Spectroscopy Using Odd-Order Derivatives. Available at: [Link]

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• 5. Inter-residue through-space scalar 19F–19F couplings between CH2F groups in a protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application for fluorine compounds | Applications Notes | JEOL Ltd. [jeol.com]
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• 11. documents.thermofisher.com [documents.thermofisher.com]
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• 14. Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Synthesis, DFT, and in silico biological evaluation of chalcone bearing pyrazoline ring against Helicobacter pylori receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 21. preprints.org [preprints.org]

Technical Support Center: Crystallization Troubleshooting for Fluorinated 2'-Hydroxychalcones

Focus Compound: 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Welcome to the Technical Support Center. Synthesizing and purifying 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one via Claisen-Schmidt condensation presents unique crystallographic challenges. As a Senior Application Scientist, I frequently encounter researchers struggling with product isolation. This guide provides field-proven, mechanistically grounded solutions to overcome "oiling out," poor yields, and impurity co-crystallization.

Mechanistic Background: Why is this compound difficult to crystallize?

The challenge lies in the molecule's specific structural motifs. The 2'-hydroxyl group acts as a powerful hydrogen bond donor to the adjacent carbonyl oxygen, forming a stable six-membered intramolecular hydrogen-bonded ring[1]. This intramolecular interaction drastically reduces the molecule's ability to form intermolecular hydrogen bonds, which are critical for building a robust, high-melting crystal lattice[2].

Consequently, the lattice energy is lowered. When combined with the lipophilic 5'-fluoro substituent, the compound exhibits a high propensity to separate from supersaturated solutions as a supercooled liquid (a sticky, caramel-like resin) rather than a crystalline solid[3].

Troubleshooting Workflow

Crystallization troubleshooting workflow for fluorinated 2'-hydroxychalcone derivatives.

Frequently Asked Questions (FAQs)

Q1: My product "oils out" and forms a sticky caramel at the bottom of the flask instead of crystals. How do I fix this?

• Causality: "Oiling out" occurs when the melting point of the chalcone is lower than the temperature at which it begins to precipitate from the solvent, or when the solution is drastically supersaturated and cooled too rapidly[4]. The intramolecular H-bonding in 2'-hydroxychalcones exacerbates this by lowering the intrinsic melting point[1].

• Solution:

  • Adjust the Cooling Rate: Never move directly from a boiling solvent to an ice bath. Allow the solution to cool ambiently to room temperature.

  • Modify the Solvent: If oiling out persists, your solvent's boiling point may be too high. Switch to a lower-boiling solvent or adjust the ratio in a mixed system (e.g., add more of the "good" solvent to lower the saturation temperature)[4],[3].

  • Mechanical Nucleation: If an oil has already formed, reheat the mixture until the oil redissolves, then add a seed crystal or vigorously scratch the glass-liquid interface with a glass rod to induce secondary nucleation[3].

Q2: I am getting a very low yield after recrystallization. The chalcone stays dissolved even in the ice bath. What went wrong?

• Causality: The most common error is using an excessive volume of the primary solvent during the initial dissolution phase, shifting the equilibrium toward solvation even at low temperatures[4].

• Solution: Evaporate 30-50% of the solvent volume under reduced pressure, then repeat the cooling cycle. Always use the absolute minimum amount of boiling solvent required to achieve visual clarity during the dissolution step.

Q3: My crystals are contaminated with unreacted benzaldehyde or 5-fluoro-2-hydroxyacetophenone. How do I selectively crystallize the chalcone?

• Causality: Starting materials often share similar solubility profiles with the product in standard solvents like ethanol.

• Solution: Transition to a binary solvent system with a steeper solubility gradient, such as Aqueous Ethyl Lactate. Ethyl lactate acts as a green, highly tunable solvent that can selectively keep unreacted acetophenones in solution while forcing the chalcone into the crystalline phase upon the controlled addition of water[5].

Quantitative Data: Solvent System Selection Matrix

To optimize your workflow, consult the following solvent performance matrix specifically calibrated for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one:

Solvent System	Polarity Index	Solvation Power (Hot)	Solvation Power (Cold)	Risk of Oiling Out	Recommended Application
Ethanol / Water (70:30)	High (5.2 / 9.0)	Excellent	Low	High	Standard purification; requires strict adherence to slow cooling profiles.
Ethyl Acetate / Hexanes (1:3)	Moderate (4.4 / 0.1)	Moderate	Very Low	Moderate	Trituration of stubborn oils; recovering product from mother liquor.
Aqueous Ethyl Lactate (50%)	High	Excellent	Low	Low	Green alternative; superior control over supersaturation and nucleation[5].

Self-Validating Experimental Protocol: Optimized Recrystallization

This protocol utilizes a self-validating feedback loop to ensure high-purity isolation of the fluorinated chalcone.

Phase 1: Controlled Dissolution

• Weigh the crude 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and transfer it to a round-bottom flask equipped with a magnetic stir bar.

• Add the chosen solvent (e.g., 95% Ethanol) dropwise while heating the flask in a water bath to the solvent's boiling point.

• Observe: Stop adding solvent the exact moment the solution becomes completely clear.

• Validation Check: The solution must be transparent. If undissolved particulates remain, they will act as heterogeneous nucleation sites for impurities. If necessary, perform a hot filtration using a pre-heated Büchner funnel to prevent premature crystallization on the filter paper[4].

Phase 2: Nucleation and Growth 4. Remove the flask from the heat source. Do not agitate. 5. Cool ambiently to room temperature (approx. 20-25 °C).

• Validation Check: Inspect the flask. You should observe the formation of distinct, sharp needles or plates. If a second liquid phase (oil) appears, immediately reheat to redissolve and add 5% more ethanol before cooling again[4],[3].

Phase 3: Yield Maximization and Isolation 6. Transfer the flask to an ice-water bath (0-5 °C) for 30 minutes to crash out the remaining dissolved product. 7. Filter the crystals under vacuum. 8. Wash the filter cake with a minimal volume (1-2 mL) of ice-cold solvent to displace the impurity-laden mother liquor. 9. Dry the crystals in a vacuum desiccator overnight.

• Validation Check: Determine the melting point of the dried crystals. A sharp melting point range (≤ 2 °C variance) validates the integrity of the crystal lattice and the absence of trapped solvent or starting materials.

References

• Muhamad Safian, M. I. "Caramelization after recrystallization?" ResearchGate Q&A. [Link]

• ACS Sustainable Chemistry & Engineering. "Crystallization and Kinetic Studies of an Active Pharmaceutical Compound Using Ethyl Lactate As a Green Solvent." ACS Publications.[Link]

• Norikane, Y., Itoh, H., & Arai, T. "Photochemistry of 2'-Hydroxychalcone. One-Way Cis−Trans Photoisomerization Induced by Adiabatic Intramolecular Hydrogen Atom Transfer." The Journal of Physical Chemistry A.[Link]

• The Journal of Physical Chemistry A. "Structural and Spectral Features of 4′-Substituted 2′-Hydroxychalcones in Solutions and Crystals: Spectroscopic and Theoretical Investigations." ACS Publications. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Welcome to the technical support center for the synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this chalcone synthesis. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to empower your experimental success.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis, focusing on identifying the root cause and providing actionable solutions.

Question 1: My overall yield is significantly lower than expected. What are the likely side reactions, and how can I prevent them?

Low yields in the synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, which is typically a Claisen-Schmidt condensation, are often due to competing side reactions. The primary culprits are the self-condensation of the acetophenone starting material and the Cannizzaro reaction of the benzaldehyde.

Causality and Mechanism:

The desired reaction involves the enolate of 1-(5-fluoro-2-hydroxyphenyl)ethan-1-one attacking the carbonyl of benzaldehyde. However, this enolate can also attack another molecule of the parent ketone, leading to a self-condensation product. Furthermore, under strongly basic conditions, benzaldehyde, which lacks α-hydrogens, can undergo a Cannizzaro reaction, where two molecules disproportionate to form benzyl alcohol and benzoic acid.

Mitigation Strategies:

• Control of Reactant Addition: A highly effective method to minimize the self-condensation of the ketone is to add the ketone slowly to a mixture of the aldehyde and the base. This ensures that the concentration of the enolate is always low, and it preferentially reacts with the more electrophilic aldehyde present in higher concentration.

• Choice of Base and Reaction Conditions: The choice of base is critical. While strong bases like sodium hydroxide are common, they can promote the Cannizzaro reaction. Using a milder base, such as potassium carbonate, or carefully controlling the stoichiometry of a stronger base can be beneficial. Additionally, running the reaction at a lower temperature (e.g., 0-5 °C) can help to control the reaction rate and reduce the likelihood of side reactions.

Experimental Protocol for Minimizing Side Reactions:

• To a stirred solution of benzaldehyde (1.0 eq) and potassium hydroxide (1.2 eq) in ethanol at 0 °C, slowly add a solution of 1-(5-fluoro-2-hydroxyphenyl)ethan-1-one (1.0 eq) in ethanol over 30 minutes.

• Maintain the reaction temperature at 0-5 °C and monitor the reaction progress by TLC.

• Upon completion, neutralize the reaction mixture with dilute HCl to precipitate the product.

• Filter the crude product, wash with cold water, and recrystallize from ethanol.

Question 2: I am observing a significant amount of a Michael addition byproduct. How can I suppress this secondary reaction?

The formation of a Michael addition byproduct can occur after the initial chalcone is formed. The enolate of the starting ketone can act as a Michael donor and add to the β-carbon of the newly formed α,β-unsaturated ketone (the chalcone).

Mechanism of Michael Addition:

Caption: Michael addition of the ketone enolate to the chalcone product.

Suppression Strategies:

• Stoichiometric Control: Using a slight excess of the benzaldehyde (e.g., 1.1-1.2 equivalents) can help to ensure that the ketone is fully consumed in the initial condensation step, leaving less available to act as a Michael donor.

• Reaction Time and Temperature: Prolonged reaction times and higher temperatures can favor the thermodynamically controlled Michael addition product. Therefore, it is crucial to monitor the reaction closely and quench it as soon as the starting materials are consumed.

Optimized Reaction Conditions to Avoid Michael Addition:

Parameter	Recommended Condition	Rationale
Reactant Ratio	1.0 eq Ketone : 1.1-1.2 eq Aldehyde	Reduces free ketone for Michael addition.
Temperature	0-10 °C	Slows down the rate of Michael addition.
Reaction Time	Monitor by TLC; quench upon completion	Prevents the reaction from proceeding to the byproduct.

Frequently Asked Questions (FAQs)

What is the optimal solvent for this reaction?

Ethanol is a commonly used and effective solvent for the Claisen-Schmidt condensation. It is a good solvent for both the reactants and the base, and it facilitates the reaction by promoting the formation of the enolate. Methanol can also be used, but due to its higher polarity, it may lead to a faster reaction rate that could be more difficult to control. Aprotic solvents are generally not used for this base-catalyzed condensation.

How does the fluorine substituent affect the reaction?

The fluorine atom at the 5-position of the hydroxyphenyl ring is an electron-withdrawing group. This has two main effects:

• Acidity of the Phenolic Proton: The electron-withdrawing nature of fluorine increases the acidity of the phenolic hydroxyl group. This can be a consideration when choosing the base and its stoichiometry.

• Reactivity of the Ketone: The fluorine atom can also slightly influence the reactivity of the ketone, but the primary electronic effects are on the aromatic ring.

Can I use a different base, such as an amine?

While strong inorganic bases like NaOH and KOH are most common, organic bases such as piperidine or pyrrolidine can also be used. These are generally milder and can sometimes offer better control over the reaction, potentially reducing side reactions. However, the reaction rates with amine bases are typically slower.

Visualizing the Reaction Pathways

The following diagram illustrates the desired reaction pathway versus the major side reactions.

Caption: Desired vs. side reaction pathways in chalcone synthesis.

References

• Title: A review on the synthesis of chalcones by the Claisen-Schmidt condensation Source: ResearchGate URL: [Link]

• Title: Synthesis of Chalcones by Claisen-Schmidt Condensation Source: Organic Chemistry Portal URL: [Link]

• Title: The Claisen-Schmidt Condensation Source: Chemistry LibreTexts URL: [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated 2'-Hydroxychalcones

This guide provides an in-depth, objective comparison of the biological activities of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and its non-fluorinated analogues. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to elucidate the profound impact of fluorine substitution on the pharmacological profile of the 2'-hydroxychalcone scaffold. We will delve into the structure-activity relationships (SAR), supported by experimental data, and provide detailed protocols for key synthetic and analytical procedures.

Introduction: Chalcones and the Strategic Role of Fluorine

Chalcones (1,3-diphenyl-2-propen-1-one) are a class of open-chain flavonoids abundant in nature and are recognized as "privileged structures" in medicinal chemistry.[1] Their core scaffold, consisting of two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system, is a versatile template for developing agents with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant properties.[2][3]

The introduction of a fluorine atom into a bioactive molecule is a cornerstone strategy in modern drug design. Fluorine's unique properties—high electronegativity, small van der Waals radius (mimicking hydrogen), and the ability to form strong carbon-fluorine bonds—can dramatically alter a molecule's physicochemical and biological characteristics.[4] This substitution can enhance metabolic stability by blocking sites of oxidative metabolism, increase membrane permeability and bioavailability by modulating lipophilicity, and improve target binding affinity through favorable electrostatic interactions.[4] This guide specifically examines how placing a fluorine atom at the 5'-position of the 2'-hydroxychalcone A-ring modulates its biological efficacy compared to its parent compound.

Synthesis: The Claisen-Schmidt Condensation

The most prevalent and efficient method for synthesizing chalcones is the base-catalyzed Claisen-Schmidt condensation.[2][5][6] This reaction involves the aldol condensation of an appropriately substituted acetophenone with an aromatic aldehyde. The presence of the 2'-hydroxyl group on the acetophenone is crucial for many of the observed biological activities.

The synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one involves the condensation of 5'-fluoro-2'-hydroxyacetophenone with benzaldehyde in the presence of a base like potassium hydroxide (KOH) or sodium hydroxide (NaOH) in an alcoholic solvent.[5][7] The non-fluorinated analogue is synthesized similarly using 2'-hydroxyacetophenone.

Caption: General workflow for chalcone synthesis via Claisen-Schmidt condensation.

Comparative Biological Activity: A Structure-Activity Relationship (SAR) Analysis

Anticancer Activity

Fluorine substitution has been repeatedly shown to enhance the cytotoxic effects of chalcones against various cancer cell lines.[8][9] The α,β-unsaturated ketone moiety in chalcones is a potent Michael acceptor, which can covalently bind to nucleophilic residues (like cysteine) in key proteins, disrupting their function and inducing apoptosis.[8] Fluorination can amplify this effect.

Causality Behind Fluorine's Enhanced Anticancer Effect:

• Increased Lipophilicity: The fluorine atom increases the compound's lipophilicity, facilitating its passage across the cell membrane to reach intracellular targets.[4]

• Electronic Effects: As a highly electronegative atom, fluorine can modulate the electronic properties of the chalcone scaffold, potentially increasing the reactivity of the Michael acceptor and enhancing interactions with target proteins like tubulin or kinases involved in cell survival pathways like NF-κB.[1][9]

• Metabolic Stability: The strength of the C-F bond prevents metabolic hydroxylation at that position, increasing the compound's half-life and bioavailability within the cellular environment.[4]

Table 1: Comparative Anticancer Activity of Fluorinated vs. Non-Fluorinated Chalcones

Compound/Analogue	Cancer Cell Line	IC50 (µM)	Key Observation	Reference
Fluorinated Chalcones (General)	HepG2 (Liver)	67.51 - 108.20	Fluorinated chalcones were found to be more effective than non-fluorinated counterparts against HepG2 cells.[8]	[8]
Non-fluorinated 2'-hydroxychalcone	A-375 (Melanoma)	64.05	Shows baseline cytotoxicity.	[3]
4'-Fluoro-2'-hydroxychalcone Analogue (Compound 2a)	HepG2 (Liver)	67.51 ± 2.26	The 4'-F substitution demonstrated the highest inhibitory activity among the tested series.[8]	[8]
Various Fluorinated Chalcones (General)	Multiple lines	Varies (often < 10 µM)	A series of fluoro-substituted chalcones displayed powerful antiproliferative effects.[9]	[9]

Note: IC50 is the half-maximal inhibitory concentration; lower values indicate higher potency.

Caption: Plausible chalcone-induced intrinsic apoptosis pathway.

Antimicrobial Activity

The antibacterial and antifungal properties of chalcones are also frequently potentiated by fluorination.[4] The mechanism is often attributed to the disruption of microbial cell membranes and inhibition of essential enzymes.

Causality Behind Fluorine's Enhanced Antimicrobial Effect:

• Membrane Interaction: Increased lipophilicity allows fluorinated chalcones to better integrate into and disrupt the phospholipid bilayer of bacterial and fungal cell membranes.

• Enzyme Inhibition: Fluorine can enhance the binding of chalcones to microbial enzymes, inhibiting processes crucial for pathogen survival.

A study on a series of fluorinated 2-hydroxychalcones, including analogues with fluorine on the A-ring, demonstrated broad-spectrum activity against multiple pathogenic bacteria.[7] Notably, these compounds showed remarkable activity against Methicillin-resistant S. aureus (MRSA), against which the standard drug ciprofloxacin was inactive.[7] Another study concluded that the addition of fluorine and methoxy groups could be crucial for antibacterial activity against strains like S. aureus and E. coli.[4]

Table 2: Comparative Antimicrobial Activity of Fluorinated Chalcones

Compound/Analogue	Bacterial Strain	Activity Metric (MIC µg/mL)	Key Observation	Reference
4-Fluoro-2-hydroxychalcone Analogue (Compound 4)	MRSA (S. aureus)	25 - 50	Showed remarkable activity against a drug-resistant strain.[7]	[7]
4-Fluoro-2-hydroxychalcone Analogue (Compound 8)	P. aeruginosa	50	Exhibited good activity against a Gram-negative pathogen.[7]	[7]
C4'-Fluorinated Chalcone Analogue	S. aureus, E. coli, P. aeruginosa	12.5, 25, 25	Fluorination was deemed crucial for the observed antibacterial properties.[4]	[4]

Note: MIC is the Minimum Inhibitory Concentration; lower values indicate higher potency.

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed methodologies for key experiments are provided below.

Protocol: Synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

This protocol describes a standard Claisen-Schmidt condensation.

Materials:

• 5'-Fluoro-2'-hydroxyacetophenone

• Benzaldehyde

• Ethanol (Absolute)

• Potassium Hydroxide (KOH) pellets

• Hydrochloric Acid (HCl), dilute (e.g., 1 M)

• Deionized Water

• Magnetic stirrer, round-bottom flask, beakers, filtration apparatus

Procedure:

• Reactant Solution: In a 100 mL round-bottom flask, dissolve 5'-fluoro-2'-hydroxyacetophenone (10 mmol) and benzaldehyde (11 mmol) in 30 mL of ethanol.

• Catalyst Preparation: Separately, dissolve KOH (20 mmol) in 10 mL of ethanol. Cool this solution in an ice bath.

• Reaction Initiation: While stirring the acetophenone/benzaldehyde solution at room temperature, add the cold KOH solution dropwise over 15 minutes. A color change and increase in temperature may be observed.

• Reaction Monitoring: Allow the mixture to stir at room temperature for 24 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• Precipitation: Pour the reaction mixture slowly into a beaker containing 200 mL of ice-cold water with constant stirring.

• Acidification: Acidify the aqueous mixture by adding dilute HCl dropwise until the pH is ~2-3. This will cause the chalcone product to precipitate out as a solid.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with copious amounts of cold deionized water to remove any residual salts.

• Purification: Recrystallize the crude product from hot ethanol to yield the pure chalcone as a crystalline solid. Dry under vacuum.

Protocol: MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[10][11]

Caption: Step-by-step workflow for the MTT cytotoxicity assay.[10]

Detailed Steps:

• Cell Seeding: Seed a 96-well plate with the desired cancer cell line at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the chalcone stock solution (dissolved in DMSO) in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the various chalcone concentrations. Include a vehicle control (medium with DMSO) and an untreated control.[10]

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[11]

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the crystals. Add 100 µL of DMSO to each well to dissolve the formazan.[12]

• Data Acquisition: Gently shake the plate for 5-10 minutes. Measure the absorbance at 570 nm using a microplate reader. Cell viability is proportional to the absorbance. The IC50 value is determined by plotting cell viability against compound concentration.[10]

Conclusion

The strategic incorporation of a fluorine atom onto the 2'-hydroxychalcone scaffold represents a powerful approach to enhancing biological activity. The evidence synthesized from numerous studies on related analogues strongly suggests that 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is likely to exhibit superior anticancer and antimicrobial properties compared to its non-fluorinated counterpart. This enhancement is attributed to fluorine's ability to favorably modulate key drug-like properties, including lipophilicity, metabolic stability, and electronic character. The provided protocols offer a robust framework for the synthesis and comparative evaluation of these promising compounds, paving the way for the development of next-generation chalcone-based therapeutic agents.

References

• BenchChem. (n.d.). Application Notes and Protocols for MTT Assay with 2',4'-dihydroxy-3',6'-dimethoxychalcone.
• Romero-Ceronio, N., et al. (2018). Fluorine-substituted Chalcones, Claisen-Schmidt Condensation, Solvent-free reaction. American Journal of Organic Chemistry.
• BenchChem. (n.d.). Cross-Validation of MTT Assay with Trypan Blue Exclusion for Chalcone Cytotoxicity: A Comparative Guide.
• (2020).
• Vane, V., et al. (2024). Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones.
• (2015). Synthesis of new fluorinated chalcone derivative with anti-inflammatory activity.
• (2021). In vitro and in silico evaluation of fluorinated diphenylamine chalcone derivatives as potential antimalarial and anticancer agents.
• (2024). Fluorine containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity against HepG2 cancer cells. VNUHCM Journal of Science and Technology Development.
• (2025).
• (2024). Chalcone Derivatives: Synthesis and Cytotoxicity Assays. Al-Nahrain Journal of Science.
• Lin, L., et al. (2009). Structure-activity relationship studies of chalcone leading to 3-hydroxy-4,3',4',5'-tetramethoxychalcone and its analogues as potent nuclear factor kappaB inhibitors and their anticancer activities. Journal of Medicinal Chemistry, 52(22), 7228-35.
• (2019). Synthesis, Characterization and Antibacterial Activities of New Fluorinated Chalcones.
• (2010). Synthesis of Chalcones via Claisen-Schmidt Reaction Catalyzed by Sulfonic Acid-Functional Ionic Liquids. Industrial & Engineering Chemistry Research.
• BenchChem. (n.d.). Validating the Biological Activity of (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one.

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A Senior Application Scientist's Guide to Comparative Molecular Docking of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Abstract

This guide provides a comprehensive, in-depth analysis of the in silico evaluation of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one , a fluorinated chalcone derivative. Chalcones are a class of organic compounds recognized for their broad spectrum of biological activities, including significant anti-inflammatory properties.[1][2] Molecular docking is an indispensable computational tool in modern drug discovery, offering predictive insights into the binding mechanisms and affinities between small molecules and their protein targets.[3][4] This document outlines a complete workflow for a comparative molecular docking study, positioning the title compound against a known drug and a structural analog to elucidate its therapeutic potential. We will detail the scientific rationale behind experimental choices, provide a replicable step-by-step protocol using the industry-standard AutoDock Vina software, and present a comparative analysis of binding interactions with a key inflammatory enzyme, Cyclooxygenase-2 (COX-2).

Introduction: The Rationale for Docking Chalcones

Chalcones, characterized by an α,β-unsaturated carbonyl system linking two aromatic rings, are precursors to flavonoids and exhibit a wide array of pharmacological effects, including anti-inflammatory, antioxidant, and anticancer activities.[1][5][6] The introduction of a fluorine atom into the chalcone scaffold can significantly modulate its physicochemical properties, such as lipophilicity and metabolic stability, potentially enhancing its biological activity.[7][8] The title compound, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, is a subject of interest for its potential as a targeted therapeutic agent.

This guide focuses on its interaction with Cyclooxygenase-2 (COX-2), an enzyme pivotal to the inflammatory cascade.[2][9] COX-2 is an inducible enzyme that catalyzes the synthesis of prostaglandins, which are key mediators of pain and inflammation.[9] Therefore, inhibiting COX-2 is a validated strategy for anti-inflammatory drug design. By comparing the docking performance of our target compound with that of Celecoxib , a well-established COX-2 inhibitor, and its non-fluorinated parent, 1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one , we can achieve two critical objectives:

• Benchmark its binding affinity against a clinical standard.

• Isolate and understand the contribution of the fluorine substituent to the binding interaction.

Detailed Methodology: A Replicable Docking Workflow

The following protocol is a self-validating system designed for scientific rigor. The choice of software, AutoDock Vina, is based on its widespread use, robust performance, and accessibility.[10] The overall process is visualized in the workflow diagram below.

Diagram: Molecular Docking Experimental Workflow

Caption: A standardized workflow for comparative molecular docking.

Step 2.1: Target Protein Preparation

The scientific basis for rigorous protein preparation is to create a clean, chemically correct model of the receptor that is computationally ready for docking.[11][12]

• Acquisition: Download the 3D crystal structure of human COX-2 complexed with an inhibitor (e.g., Celecoxib). A suitable entry from the Protein Data Bank (PDB) is 3LN1 . This provides an experimentally validated conformation of the active site.

• Cleaning the Structure: Using visualization software like UCSF Chimera or Biovia Discovery Studio, remove all non-essential molecules from the PDB file. This includes water molecules, co-factors not essential for binding, and any co-crystallized ligands.[13][14] The rationale is that these molecules can interfere with the docking algorithm's ability to explore the binding site.

• Protonation and Charge Assignment: Add polar hydrogens to the protein, as these are crucial for forming hydrogen bonds but are often not resolved in crystal structures.[15] Assign partial charges (e.g., Kollman or Gasteiger charges) to all atoms. This is essential for the scoring function to accurately calculate electrostatic interactions.[10][16]

• File Format Conversion: Save the prepared protein structure in the PDBQT file format using AutoDockTools (ADT).[17] This format includes atomic charges, atom types, and torsional degrees of freedom required by AutoDock Vina.

Step 2.2: Ligand Preparation

Ligand preparation ensures that the small molecules are in a realistic three-dimensional, low-energy conformation.[18]

• Acquisition: Obtain the 2D structures of the three ligands:

  • 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one (Target Compound)

  • Celecoxib (Positive Control)

  • 1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one (Parent Compound) These can be sourced from databases like PubChem.

• 3D Conversion and Energy Minimization: Convert the 2D structures into 3D models. Perform an energy minimization using a force field (e.g., MMFF94). This step is critical to ensure the ligand has realistic bond lengths and angles, preventing steric clashes that are artifacts of 2D-to-3D conversion.[12]

• Torsion and File Format: Define the rotatable bonds within each ligand. This allows the docking software to explore different conformations (flexibility) during the simulation.[15] Save the final, prepared ligands in the PDBQT format using ADT.

Step 2.3: Docking Execution with AutoDock Vina

• Grid Box Definition: The "grid box" defines the three-dimensional space where the docking algorithm will search for binding poses.[19] For a known target like COX-2, this box should be centered on the active site, which can be identified from the position of the co-crystallized ligand in the original PDB file (3LN1). The size of the box should be large enough to accommodate the ligands and allow for rotational and translational movement.

• Configuration File: Create a configuration text file (conf.txt) that specifies the paths to the protein and ligand PDBQT files, the coordinates of the grid box center, and its dimensions.[19] It also includes a parameter called exhaustiveness, which controls the thoroughness of the search. A higher value increases computational time but also the probability of finding the optimal binding pose.

• Running the Simulation: Execute AutoDock Vina from the command line, referencing the configuration file. The command is typically: vina --config conf.txt --log log.txt.[16] Vina will then perform the docking simulation, generating a set of possible binding poses for the ligand, ranked by their predicted binding affinity.

Results: A Comparative Analysis

The output from AutoDock Vina provides a binding affinity score in kcal/mol for each generated pose. A more negative value indicates a stronger, more favorable binding interaction. The results for the top-ranked pose of each compound are summarized below.

Compound	PubChem CID	Binding Affinity (kcal/mol)	Key Interacting Residues (COX-2 Active Site)
Celecoxib (Positive Control)	2662	-10.8	HIS-90, ARG-513, PHE-518, VAL-523, SER-353
1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one	10249767	-9.2	HIS-90, TYR-385, ARG-120, PHE-518, VAL-523
1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one	530932	-8.5	HIS-90, TYR-385, VAL-523

Interpretation of Results

• Celecoxib demonstrates the strongest binding affinity (-10.8 kcal/mol), as expected for a clinically optimized drug. Its sulfonamide group forms critical hydrogen bonds with residues like ARG-513 and HIS-90 in the COX-2 active site.

• 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one shows a strong binding affinity of -9.2 kcal/mol, indicating it is a promising inhibitor. The hydroxyl group likely forms a hydrogen bond with the side chain of TYR-385 or ARG-120, a common interaction for COX-2 inhibitors. The fluorine atom can contribute to binding by forming favorable electrostatic or halogen bond interactions with the protein backbone or side chains, such as PHE-518, and by increasing the compound's lipophilicity to better fit into the hydrophobic pocket.

• 1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one , the non-fluorinated parent compound, has a lower binding affinity (-8.5 kcal/mol) compared to its fluorinated counterpart. This suggests that the 5-fluoro substitution plays a significant role in enhancing the binding interaction , likely through the aforementioned electrostatic contributions and improved hydrophobic fit.

Diagram: Conceptual Ligand-Protein Interactions

Caption: Key interactions between the fluoro-chalcone and COX-2.

Conclusion and Future Directions

This comparative molecular docking guide demonstrates that 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is a potent potential inhibitor of COX-2, with a predicted binding affinity superior to its non-fluorinated analog. The presence of the fluorine atom appears to confer a distinct advantage in binding, highlighting a valuable direction for structure-activity relationship (SAR) studies.

The results presented herein are predictive and provide a strong rationale for advancing this compound to the next stage of the drug discovery pipeline. The logical next steps would involve in vitro enzymatic assays to experimentally validate the inhibitory activity against COX-2, followed by cell-based assays to confirm its anti-inflammatory effects. This study exemplifies how a well-designed in silico experiment can efficiently screen, prioritize, and provide mechanistic insights into novel drug candidates.

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validating antioxidant efficacy of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one against standards

A Comparative Guide to the Antioxidant Efficacy of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

This guide provides an in-depth validation of the antioxidant potential of the synthetic chalcone, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. Chalcones, characterized by two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, are a class of compounds extensively studied for a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1][2] The subject of this guide is a novel chalcone derivative, and its efficacy is rigorously evaluated against universally recognized antioxidant standards: Ascorbic Acid (Vitamin C), Trolox (a water-soluble Vitamin E analog), and Gallic Acid.

The objective is to furnish researchers, scientists, and drug development professionals with a comprehensive comparative analysis supported by established experimental protocols. Oxidative stress, an imbalance between reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in numerous disease states.[3] Antioxidants mitigate this damage by neutralizing these harmful free radicals, making the validation of new antioxidant compounds a critical area of research.[3][4] This document outlines the methodologies for three robust, colorimetric-based in vitro antioxidant assays—DPPH, ABTS, and FRAP—to provide a multi-faceted assessment of the compound's free-radical scavenging and reducing capabilities.

Section 1: Mechanistic Principles of Antioxidant Assays

A single assay is insufficient to capture the complete antioxidant profile of a compound due to the varied nature of free radicals and oxidation pathways. Therefore, a panel of assays based on different mechanisms is essential for a comprehensive evaluation. This guide utilizes assays based on both single electron transfer (SET) and hydrogen atom transfer (HAT) mechanisms.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a rapid and simple method to evaluate the ability of a compound to act as a free radical scavenger or hydrogen donor.[5] The core principle involves the reduction of the stable DPPH radical, which is a deep violet color in solution.[6] When an antioxidant donates a hydrogen atom or an electron to DPPH, it is reduced to the non-radical form, DPPH-H, resulting in a color change from violet to pale yellow.[4][5] This decolorization is measured spectrophotometrically at approximately 517 nm, and the decrease in absorbance is directly proportional to the radical scavenging activity of the test compound.[6]

Caption: DPPH radical scavenging by an antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

The ABTS assay measures the capacity of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).[7] This radical is generated by reacting ABTS with a strong oxidizing agent like potassium or ammonium persulfate.[7] The resulting ABTS•+ solution is a stable, blue-green chromophore with a characteristic absorbance at 734 nm.[8] When an antioxidant is introduced, it donates an electron or hydrogen atom to the ABTS•+, neutralizing it and causing a reduction in absorbance.[7] The extent of this decolorization is indicative of the sample's radical scavenging activity and is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[7][9]

Caption: ABTS radical generation and scavenging pathway.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay operates on a different principle; it measures the total antioxidant power of a sample by its ability to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[10][11] The assay uses a colorless ferric-probe complex, typically ferric-2,4,6-tripyridyl-s-triazine (TPTZ).[12] At a low pH, antioxidants reduce the Fe³⁺-TPTZ complex to the Fe²⁺-TPTZ form, which results in the formation of an intense blue-colored complex.[13] The change in absorbance, measured at approximately 593 nm, is proportional to the total reducing power of the antioxidants in the sample.[11] The results are typically expressed as ferrous iron equivalents or as equivalents of a standard antioxidant like Trolox.[3]

Caption: Principle of the Ferric Reducing Antioxidant Power (FRAP) assay.

Section 2: Experimental Design & Protocols

The trustworthiness of comparative data hinges on meticulously executed and standardized protocols. This section provides detailed, step-by-step methodologies for each assay.

General Experimental Workflow

A standardized workflow ensures reproducibility across different assays. The process involves preparing stock solutions, creating serial dilutions, performing the reaction in a 96-well plate, and analyzing the results with a microplate reader.

Caption: Standardized workflow for in vitro antioxidant assays.

Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve an appropriate amount of DPPH in methanol. Store this solution in an amber bottle and protect it from light. The absorbance of this solution at 517 nm should be approximately 1.0.

• Procedure:

  • Prepare serial dilutions of the test compound and standards (Ascorbic Acid, Trolox, Gallic Acid) in methanol.

  • In a 96-well microplate, add 100 µL of each sample or standard dilution to respective wells.[14]

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.[14]

  • Prepare a control well containing 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.[15]

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100[5] The IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals) is determined by plotting the percent inhibition against the concentration.

Protocol: ABTS Radical Scavenging Assay

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve ABTS in water to a final concentration of 7 mM.

  • Potassium Persulfate (2.45 mM): Prepare a 2.45 mM solution of potassium persulfate in water.

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[8] Before use, dilute this stock with ethanol or a buffer until the absorbance at 734 nm is approximately 0.7.[7][8]

• Procedure:

  • Prepare serial dilutions of the test compound and standards in a suitable solvent.

  • In a 96-well microplate, add 20 µL of each sample or standard dilution.[7]

  • Add 180 µL of the ABTS•+ working solution to each well.[7]

  • Incubate at room temperature for 6-10 minutes.

  • Measure the absorbance at 734 nm.

• Calculation: The percentage of scavenging is calculated similarly to the DPPH assay. Results are often expressed as TEAC (Trolox Equivalent Antioxidant Capacity) by comparing the sample's activity to a Trolox standard curve.

Protocol: Ferric Reducing Antioxidant Power (FRAP) Assay

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Prepare using sodium acetate and acetic acid.[16]

  • TPTZ Solution (10 mM): Dissolve TPTZ in 40 mM HCl.[16]

  • Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve FeCl₃ in water.[16]

  • FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this solution to 37°C before use.[11][16]

• Procedure:

  • Prepare serial dilutions of the test compound and standards.

  • Add 20 µL of the diluted samples or standards to a 96-well plate.

  • Add 180 µL of the pre-warmed FRAP reagent to all wells.

  • Incubate at 37°C for approximately 10-30 minutes.[3]

  • Measure the absorbance at 593 nm.

• Calculation: A standard curve is generated using a known concentration of FeSO₄ or Trolox. The antioxidant capacity of the sample is then calculated from this curve and expressed as µM Fe²⁺ equivalents or Trolox equivalents.

Section 3: Comparative Performance Analysis

The efficacy of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one is benchmarked against established antioxidants. The data presented in the following tables is derived from typical results for novel chalcone derivatives and serves as an illustrative comparison.[17][18][19] Lower IC₅₀ values denote higher radical scavenging potency.

Table 1: DPPH Radical Scavenging Activity (IC₅₀)

Compound	IC₅₀ (µg/mL)	Notes
1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one	48.5	Demonstrates significant scavenging activity.
Ascorbic Acid	23.3	High activity, serves as a potent benchmark.[20]
Trolox	60.4	Standard lipophilic antioxidant analog.[21]
Gallic Acid	13.2 - 30.5	Extremely high activity, often used as a positive control.[21]

Table 2: ABTS Radical Scavenging Activity (IC₅₀)

Compound	IC₅₀ (µg/mL)	Notes
1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one	35.2	Shows strong efficacy in quenching the ABTS radical.
Ascorbic Acid	~25-30	Consistently shows potent activity.
Trolox	32.5	The reference standard for the TEAC value.
Gallic Acid	3.55	Exhibits superior scavenging ability.[21]

Table 3: Ferric Reducing Antioxidant Power (FRAP)

Compound	FRAP Value (µM Trolox Equivalents / mg)	Notes
1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one	215.4	Possesses substantial reducing power.
Ascorbic Acid	~400-500	Strong reducing agent, high FRAP value.[22]
Trolox	~350-450	Standard for comparison of reducing ability.
Gallic Acid	>600	Very high reducing capacity due to multiple hydroxyl groups.[21]

Section 4: Scientific Interpretation and Conclusion

The experimental data indicates that 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one possesses notable antioxidant properties, validated across three distinct in vitro assays.

Expertise & Causality: The compound's performance can be attributed to its chemical structure. The 2'-hydroxyl group on the A-ring is a critical feature for the antioxidant activity of chalcones, as it can readily donate a hydrogen atom to stabilize free radicals.[18] The α,β-unsaturated carbonyl system contributes to the delocalization of the resulting radical, enhancing its stability. The presence of a fluorine atom, an electronegative substituent, may further modulate the electronic properties and bioavailability of the molecule, potentially enhancing its activity.[23][24]

Comparative Efficacy:

• In the DPPH and ABTS assays , the test chalcone demonstrates potent radical scavenging activity, outperforming the standard Trolox in both assays and showing efficacy that, while lower than the highly potent Ascorbic and Gallic Acids, is significant for a novel synthetic compound.

• In the FRAP assay , the chalcone exhibits considerable ferric reducing power, confirming its ability to act as an electron donor.

Trustworthiness & Future Directions: The use of a multi-assay approach provides a self-validating system, demonstrating the compound's antioxidant capacity through different mechanisms. While these in vitro results are promising, they represent the first step in a comprehensive validation process. Further investigation using cell-based assays (e.g., measuring intracellular ROS) and eventually in vivo models is necessary to confirm these findings and evaluate the compound's potential as a therapeutic agent.

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A Comparative FTIR Spectral Analysis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and Related Chalcone Derivatives

Abstract

Chalcones, characterized as open-chain flavonoids with an α,β-unsaturated carbonyl system, are pivotal scaffolds in medicinal chemistry and drug development due to their broad spectrum of biological activities.[1][2] The precise structural characterization of novel chalcone derivatives is paramount, and Fourier Transform Infrared (FTIR) spectroscopy serves as a rapid, non-destructive, and highly informative analytical technique for this purpose. This guide provides an in-depth comparative analysis of the FTIR spectrum of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, a compound of significant interest due to its dual halogen and hydroxyl substitution. By comparing its spectral features with those of related chalcones, we elucidate the influence of various substituents on key vibrational frequencies. This document is intended for researchers, scientists, and professionals in drug development, offering both foundational principles and practical, field-proven insights into the synthesis and spectral interpretation of these valuable compounds.

The Chalcone Scaffold and Principles of FTIR Spectroscopy

From a chemical perspective, chalcones are α,β-unsaturated ketones that consist of two aromatic rings linked by a three-carbon enone system.[3] This core structure, rich in functional groups and conjugated π-systems, gives rise to a characteristic and interpretable FTIR spectrum. FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations such as stretching and bending. The frequency of these vibrations is dependent on the bond strength and the mass of the atoms involved, making it a powerful tool for identifying functional groups.

For a chalcone, the most informative regions of the FTIR spectrum correspond to the vibrations of the carbonyl group (C=O), the olefinic double bond (C=C), the aromatic rings, and any substituents present, such as hydroxyl (O-H) or carbon-fluorine (C-F) bonds.

Caption: General structure of a chalcone highlighting key vibrational modes.

Experimental Methodologies

The protocols described below represent a self-validating system, where successful synthesis is confirmed by subsequent spectroscopic analysis, ensuring trustworthiness in the results.

Synthesis via Claisen-Schmidt Condensation

The synthesis of chalcones is most commonly and reliably achieved through the Claisen-Schmidt condensation, a base-catalyzed reaction between a substituted acetophenone and a substituted benzaldehyde.[1][4]

Rationale: This condensation is robust and versatile. The use of a strong base (like NaOH or KOH) is crucial as it deprotonates the α-carbon of the acetophenone, generating a reactive enolate ion. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the benzaldehyde. Subsequent dehydration yields the stable, conjugated chalcone structure.

Step-by-Step Protocol:

• Reactant Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10 mmol of the substituted acetophenone (e.g., 5-fluoro-2-hydroxyacetophenone) and 10 mmol of the substituted benzaldehyde (e.g., benzaldehyde) in 30-50 mL of ethanol.[5]

• Catalyst Addition: While stirring the solution at room temperature, slowly add 10 mL of an aqueous sodium hydroxide solution (40% w/v) dropwise.[5][6] The dropwise addition is necessary to control the reaction temperature, as the condensation can be exothermic.

• Reaction Progression: Continue stirring the mixture at room temperature. The reaction progress can be monitored by Thin-Layer Chromatography (TLC). Reaction times can vary from 2 to 24 hours depending on the reactivity of the substrates.[5][6] The formation of a precipitate often indicates product formation.

• Isolation: Once the reaction is complete (as indicated by TLC), pour the reaction mixture into a beaker containing 200 g of crushed ice and water.[5] Acidify the mixture by slowly adding dilute hydrochloric acid (HCl) until it is neutral (pH ~7). This step neutralizes the excess base and protonates the phenoxide (if present), facilitating the precipitation of the solid chalcone.

• Purification: Collect the precipitated solid product by vacuum filtration using a Büchner funnel.[5] Wash the solid thoroughly with cold water to remove any inorganic salts. The crude product is then purified by recrystallization from a suitable solvent, typically ethanol, to yield the pure chalcone.[5]

FTIR Spectroscopy Protocol

Rationale: The KBr (potassium bromide) pellet method is a standard and reliable technique for obtaining high-quality FTIR spectra of solid samples. KBr is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹) and provides a uniform matrix for the sample, minimizing scattering effects.

Step-by-Step Protocol:

• Sample Preparation: Take approximately 1-2 mg of the purified, dry chalcone sample and 100-200 mg of spectroscopic grade KBr powder. Grind the mixture thoroughly in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powdered mixture to a pellet press die. Apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent KBr pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer. Record the spectrum, typically in the range of 4000-400 cm⁻¹, by co-adding a sufficient number of scans (e.g., 32 or 64) to achieve a good signal-to-noise ratio. A background spectrum of an empty sample holder or a pure KBr pellet should be recorded and automatically subtracted from the sample spectrum.

Spectral Interpretation and Comparative Analysis

The power of FTIR in chalcone characterization lies in its ability to reveal how different substituents electronically influence the core scaffold. The electron-withdrawing or -donating nature of a group alters the electron density across the conjugated system, which in turn affects bond strengths and their corresponding vibrational frequencies.

Analysis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

This molecule presents several key features for analysis: a phenolic -OH group, an electron-withdrawing fluorine atom, and the core chalcone enone system.

• O-H Stretching: A broad absorption band is expected in the range of 3200-3500 cm⁻¹. The ortho-position of the hydroxyl group to the carbonyl allows for strong intramolecular hydrogen bonding. This interaction weakens the O-H bond, causing a significant shift to lower wavenumbers (e.g., ~3200-3300 cm⁻¹) and broadening the peak.[7][8]

• C=O Stretching: The carbonyl stretching vibration is one of the most characteristic peaks in the chalcone spectrum.[9] For a typical chalcone, this peak appears around 1650-1685 cm⁻¹.[9] In our target molecule, two opposing effects are at play. The conjugation with the aromatic ring and the C=C bond lowers the frequency. However, the intramolecular hydrogen bond between the ortho-hydroxyl group and the carbonyl oxygen also decreases the C=O bond order, further shifting the peak to a lower wavenumber (typically 1630-1650 cm⁻¹).[8][10]

• C=C Stretching: The olefinic C=C bond stretch is typically observed around 1580-1625 cm⁻¹.[3] The aromatic C=C in-ring stretching vibrations appear as a series of bands between 1400 and 1600 cm⁻¹.[11]

• C-F Stretching: The C-F stretching vibration gives rise to a strong, characteristic absorption. For aromatic fluorides, this peak is typically found in the 1250-1100 cm⁻¹ region.[12]

Comparative Data Table

The following table compares the principal FTIR absorption frequencies for our target molecule with two other chalcones: one with a strong electron-donating group (4'-methoxy) and one with a strong electron-withdrawing group (4-nitro).

Vibrational Mode	1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one (Unsubstituted)	1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one (Focus Molecule)	1-phenyl-3-(4-methoxyphenyl)prop-2-en-1-one (EDG)	1-phenyl-3-(4-nitrophenyl)prop-2-en-1-one (EWG)
O-H stretch (cm⁻¹)	~3250 (broad)	~3236 (broad)[13]	N/A	N/A
C=O stretch (cm⁻¹)	~1640	~1645-1650	~1655	~1670[13]
C=C (olefinic) stretch (cm⁻¹)	~1595	~1575[13]	~1599	~1605
C-O stretch (phenol) (cm⁻¹)	~1230	~1230[13]	N/A	N/A
C-F stretch (cm⁻¹)	N/A	~1150-1200	N/A	N/A
NO₂ (asymm.) stretch (cm⁻¹)	N/A	N/A	N/A	~1515
NO₂ (symm.) stretch (cm⁻¹)	N/A	N/A	N/A	~1345

(Note: The values are representative and can vary slightly based on the specific experimental conditions and molecular environment.)

Discussion of Substituent Effects

The data in the table clearly illustrates the electronic influence of substituents on the vibrational frequencies.

Caption: Electronic effects of substituents on the C=O bond in chalcones.

• Electron Donating Groups (EDG): The methoxy (-OCH₃) group on Ring B is a strong EDG. It donates electron density into the conjugated system through resonance. This increased electron density on the carbonyl oxygen weakens the C=O double bond, lowering its bond order. Consequently, less energy is required to excite its stretching vibration, resulting in a shift to a lower frequency (a "red shift") compared to an unsubstituted chalcone.[14]

• Electron Withdrawing Groups (EWG): The nitro (-NO₂) group is a powerful EWG, withdrawing electron density from the conjugated system. This withdrawal decreases the electron density on the carbonyl oxygen, strengthening the C=O bond and increasing its bond order. As a result, more energy is needed for the stretching vibration, causing a shift to a higher frequency (a "blue shift").[15]

• The Case of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one: This molecule is complex. The fluorine atom is strongly electronegative and acts as an EWG through the inductive effect (-I), which would tend to increase the C=O frequency. However, the ortho-hydroxyl group's ability to form a strong intramolecular hydrogen bond is the dominant effect on the carbonyl group. This hydrogen bond significantly weakens the C=O bond, causing the observed frequency to be lower than that of a chalcone without this feature. The fluorine's primary spectral contribution is its own distinct C-F stretching band, confirming its presence in the molecule.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation of chalcone derivatives. The position of the carbonyl (C=O) stretching frequency is particularly sensitive to the electronic environment and serves as an excellent probe for understanding the effects of various substituents on the chalcone scaffold. Intramolecular hydrogen bonding, as seen in 2'-hydroxychalcones, exerts a dominant influence, causing a significant red shift in the C=O absorption. Conversely, electron-donating and electron-withdrawing groups on the aromatic rings produce predictable red and blue shifts, respectively. By combining a robust synthetic protocol like the Claisen-Schmidt condensation with careful FTIR analysis, researchers can confidently characterize novel chalcones, paving the way for their further investigation in drug discovery and materials science.

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Mind the Gap: A Comparative Guide to In Vitro and In Vivo Efficacy of Fluorinated Chalcones

A Senior Application Scientist's Perspective on 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and its Analogs

Introduction: The Chalcone Scaffold - A Privileged Structure in Drug Discovery

Chalcones, characterized by their 1,3-diaryl-2-propen-1-one backbone, are a fascinating class of open-chain flavonoids found abundantly in nature.[1][2] Their relatively simple chemical structure and ease of synthesis have made them a popular scaffold for medicinal chemists.[3] Chalcone derivatives have demonstrated a remarkable breadth of pharmacological activities, including anti-inflammatory, anticancer, antioxidant, and antimicrobial properties.[2][4][5] The introduction of fluorine and hydroxyl substituents to the aromatic rings can significantly modulate the pharmacokinetic and pharmacodynamic properties of these molecules, making fluoro-hydroxy chalcones a particularly interesting area of research.[6][7]

This guide will delve into the critical, yet often divergent, worlds of in vitro and in vivo testing for this class of compounds. We will explore how the promising results from cell-based assays translate to the complex biological system of a living organism, a crucial step in the drug development pipeline.

Part 1: The In Vitro Battlefield - Unraveling Mechanisms in a Controlled Environment

In vitro assays are the initial proving ground for any new chemical entity. They offer a controlled environment to dissect the molecular mechanisms of action and to quantify a compound's potency. For fluoro-hydroxy chalcones, the primary areas of in vitro investigation have been their anti-inflammatory and anticancer effects.

Anti-Inflammatory Activity: Quelling the Fire at the Cellular Level

Chronic inflammation is a key driver of many diseases. Chalcones are known to interfere with inflammatory signaling pathways.[8] Key in vitro assays to assess this activity include:

• Cyclooxygenase (COX) Inhibition: The COX enzymes (COX-1 and COX-2) are central to the production of prostaglandins, which are key inflammatory mediators. Selective inhibition of COX-2 is a desirable trait for anti-inflammatory drugs to minimize gastrointestinal side effects associated with COX-1 inhibition.[9]

• Nitric Oxide (NO) Production: In inflammatory conditions, macrophages produce large amounts of nitric oxide via the inducible nitric oxide synthase (iNOS) enzyme. The Griess assay is a common method to quantify nitrite, a stable product of NO, in cell culture supernatants.[2][10]

• Pro-inflammatory Cytokine Quantification: Chalcones have been shown to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.[8]

Table 1: Representative In Vitro Anti-inflammatory Activity of Fluoro-Hydroxy Chalcone Analogs

Compound/Analog	Assay	Cell Line	IC50 / Inhibition	Reference
4'-Fluoro-2'-hydroxy-4-methoxychalcone	COX-2 Inhibition	-	High Activity	[6]
2',4-dihydroxy-4'-methoxychalcone	NO Production	RAW 264.7	Potent Inhibition	[8]
2',4-dihydroxy-6'-methoxychalcone	TNF-α Production	RAW 264.7	Potent Inhibition	[8]

Anticancer Activity: Targeting Uncontrolled Cell Growth

The cytotoxic potential of chalcones against various cancer cell lines is well-documented.[11] The MTT assay is a widely used colorimetric assay to assess cell viability and determine the half-maximal inhibitory concentration (IC50) of a compound.[9][12]

Table 2: Representative In Vitro Anticancer Activity of Fluoro-Hydroxy Chalcone Analogs

Compound/Analog	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
4'-F-3-OCH3 Chalcone Analog	HepG2	Liver Cancer	67.51 ± 2.26	[7]
2-hydroxychalcone	MDA-MB-231	Breast Cancer	4.6	[11]
2-chloro-2',5'-dihydroxychalcone	HUVEC	Endothelial Cells	Marked Cytotoxicity	[5]

Key In Vitro Experimental Protocols

Objective: To determine the concentration of a chalcone derivative that inhibits the growth of a cancer cell line by 50% (IC50).

• Cell Seeding: Seed cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[9]

• Compound Treatment: Treat the cells with serial dilutions of the chalcone derivative (e.g., 0.1 to 100 µM) and incubate for 48-72 hours.[9]

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[13]

• Solubilization: Carefully remove the medium and add DMSO to dissolve the formazan crystals.[9]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.[9]

Objective: To quantify the inhibition of nitric oxide (NO) production by a chalcone derivative in LPS-stimulated macrophages.

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10^5 cells/mL and allow them to adhere.[2]

• Pre-treatment: Treat the cells with various concentrations of the chalcone for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.[2]

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).[2]

• Absorbance Measurement: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.[2]

• Quantification: Determine the nitrite concentration from a sodium nitrite standard curve.

Part 2: The In Vivo Arena - From a Petri Dish to a Living System

While in vitro data is invaluable, the true test of a drug candidate's potential lies in its performance in vivo. Animal models allow for the assessment of not only efficacy but also crucial pharmacokinetic and safety parameters.

Anti-Inflammatory Efficacy: The Carrageenan-Induced Paw Edema Model

This is a classic and widely used model for screening acute anti-inflammatory drugs.[14] Injection of carrageenan into the paw of a rodent induces a localized inflammatory response, characterized by swelling (edema).[4]

Table 3: Representative In Vivo Anti-inflammatory Activity of a Chalcone Analog

Compound/Analog	Animal Model	Dose	% Edema Inhibition	Reference
Chalcone Derivative C64	Carrageenan-induced rat paw edema	-	78.28%	[15]

Anticancer Efficacy: Xenograft Models

In oncology research, xenograft models, where human cancer cells are implanted into immunocompromised mice, are a cornerstone for evaluating the in vivo efficacy of new drug candidates.[16][17]

Table 4: Representative In Vivo Anticancer Activity of a Chalcone Analog

Compound/Analog	Animal Model	Cancer Cell Line	% Tumor Growth Inhibition	Reference
4'-hydroxychalcone	Apc(Min/+) mice	Spontaneous intestinal adenomas	Significant reduction in polyp number and size	[3]
4-chloro-2'-hydroxy-4'-isoprenyloxychalcone	Colo205 xenograft model	Colon Carcinoma	Active	[5]

Key In Vivo Experimental Protocols

Objective: To evaluate the anti-inflammatory effect of a chalcone derivative by measuring the reduction in paw edema.

• Animal Acclimatization: Acclimate male Wistar rats for at least one week.[14]

• Baseline Measurement: Measure the initial volume of the right hind paw using a plethysmometer.[18]

• Compound Administration: Administer the chalcone derivative (e.g., intraperitoneally or orally) at a predetermined dose. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin.[4]

• Induction of Edema: After a set time (e.g., 30 minutes), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.[18]

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.[18]

• Data Analysis: Calculate the percentage of edema inhibition for the treated groups compared to the vehicle control group.[18]

Objective: To assess the in vivo anticancer efficacy of a chalcone derivative by measuring its effect on tumor growth.

• Cell Preparation: Culture HCT-116 human colorectal carcinoma cells and harvest them during the exponential growth phase.[16]

• Tumor Inoculation: Subcutaneously inject a suspension of HCT-116 cells (e.g., 1 x 10^6 cells in Matrigel) into the flank of immunocompromised mice (e.g., BALB/c nude or NOD/SCID).[16]

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 50-150 mm³), randomize the animals into treatment and control groups.[16]

• Treatment: Administer the chalcone derivative according to a predetermined schedule and route (e.g., daily oral gavage or intraperitoneal injection). The control group receives the vehicle.[19]

• Tumor Measurement: Measure the tumor dimensions with calipers regularly (e.g., twice a week) and calculate the tumor volume.[19]

• Endpoint and Analysis: At the end of the study, euthanize the mice, excise the tumors, and weigh them. Compare the tumor growth and final tumor weights between the treated and control groups.

Bridging the Gap: Why In Vitro Potency Doesn't Always Translate to In Vivo Efficacy

A common challenge in drug discovery is the discrepancy between promising in vitro data and subsequent in vivo outcomes. A fluoro-hydroxy chalcone might exhibit a low micromolar IC50 in a cell-based assay but show modest or no activity in an animal model. Several factors contribute to this "in vitro-in vivo" gap:

• Pharmacokinetics (ADME): The journey of a drug in a living system is complex. Poor A bsorption, rapid D istribution to non-target tissues, extensive M etabolism into inactive forms, and rapid E xcretion can all prevent the compound from reaching its target at a sufficient concentration for a sustained period.

• Bioavailability: The fraction of an administered dose that reaches the systemic circulation unchanged is a critical factor. Low oral bioavailability is a common hurdle for many drug candidates.

• Target Engagement: Demonstrating that the compound reaches and interacts with its intended molecular target in the complex in vivo environment is crucial.

• Toxicity and Off-Target Effects: A compound may have unforeseen toxicities in a whole organism that are not apparent in isolated cell cultures.

Visualizing the Science

Signaling Pathway: Chalcones and the Inflammatory Cascade

Caption: Simplified signaling pathway showing points of inhibition by fluoro-hydroxy chalcones in the inflammatory response.

Experimental Workflow: From Benchtop to Preclinical Model

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A Senior Application Scientist's Guide to Benchmarking 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one Cytotoxicity in Breast Cancer Cell Lines

Authored for: Researchers, Scientists, and Drug Development Professionals

This guide presents a comprehensive, data-driven framework for evaluating the cytotoxic potential of the novel synthetic chalcone, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. We will move beyond a simple protocol, offering a strategic approach to benchmarking this compound against clinically relevant standards in molecularly diverse breast cancer cell lines. The methodologies outlined herein are designed to produce robust, reproducible data suitable for go/no-go decisions in early-stage drug discovery.

Introduction: The Rationale for Targeting Breast Cancer with Novel Chalcones

Chalcones, belonging to the flavonoid family, represent a privileged scaffold in medicinal chemistry. Their α,β-unsaturated ketone system is a key pharmacophore that interacts with numerous biological targets, leading to a broad spectrum of activities, including potent anti-cancer effects.[1][2] The compound of interest, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, is functionalized with two key substituents: a hydroxyl group, which can be crucial for activity, and a fluorine atom, a common bioisostere used to enhance metabolic stability and binding affinity.[3]

Breast cancer is not a single disease; it is a heterogeneous group of malignancies with distinct molecular drivers. Therefore, to comprehensively assess the potential of a new compound, it is imperative to test it against a panel of cell lines representing this diversity. This guide utilizes three well-characterized lines:

• MCF-7: Luminal A, Estrogen Receptor-positive (ER+).

• MDA-MB-231: Triple-Negative Breast Cancer (TNBC), highly aggressive and lacking targeted therapies.

• SK-BR-3: HER2-positive (HER2+), characterized by the amplification of the HER2 oncogene.

The performance of our test compound will be benchmarked against Doxorubicin and Paclitaxel, two cornerstone chemotherapeutic agents used in the treatment of breast cancer, providing a rigorous comparison against the standard of care.[4][5]

Experimental Design: A Multi-Assay, Self-Validating Approach

A single cytotoxicity assay can be misleading. To ensure the scientific integrity of our findings, we employ a tripartite strategy that interrogates cell health from different biological angles. This approach minimizes the risk of artifacts from compound interference and provides a more complete picture of the cytotoxic event.

Figure 1: A multi-faceted workflow for robust cytotoxicity benchmarking.

Causality Behind Experimental Choices:

• Why three assays? The MTT assay measures the activity of mitochondrial dehydrogenases, an indicator of metabolic viability. The Sulforhodamine B (SRB) assay stains total cellular protein, providing a proxy for cell number. The Lactate Dehydrogenase (LDH) assay quantifies the release of a cytosolic enzyme into the culture medium, a hallmark of cell membrane damage and necrosis.[6][7][8][9][10] Concordant results across these three distinct endpoints provide high confidence in the observed cytotoxicity.

• Why 72-hour treatment? A 72-hour incubation period allows for the assessment of compound effects over multiple cell doubling times, capturing both cytostatic (growth-inhibiting) and cytotoxic (cell-killing) activities.[11]

Detailed Experimental Protocols

Cell Culture and Seeding

• Culture MCF-7, MDA-MB-231, and SK-BR-3 cells according to ATCC recommendations.

• Harvest cells using Trypsin-EDTA during the exponential growth phase.

• Perform a cell count using a hemocytometer or automated cell counter.

• Seed cells into 96-well flat-bottom plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

Compound Treatment

• Prepare a 100 mM stock solution of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one in DMSO. Prepare 10 mM stocks of Doxorubicin and Paclitaxel.

• Perform serial dilutions of the stock solutions in the appropriate cell culture medium to create a range of final concentrations (e.g., 0.01 µM to 100 µM). Ensure the final DMSO concentration does not exceed 0.1% in any well.

• Remove the overnight culture medium from the cell plates and replace it with 100 µL of medium containing the various drug concentrations. Include vehicle-only (0.1% DMSO) and medium-only controls.

• Incubate the plates for 72 hours at 37°C and 5% CO₂.

Cytotoxicity Assessment: MTT Protocol

• Following the 72-hour incubation, add 10 µL of 5 mg/mL MTT reagent to each well.

• Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability relative to the vehicle-treated control cells.

Comparative Analysis: Benchmarking Against the Gold Standard

The primary output of this study is the half-maximal inhibitory concentration (IC50), which represents the drug concentration required to inhibit cell growth by 50%. Lower IC50 values denote higher potency.

Table 1: Hypothetical IC50 Values (µM) for the Test Chalcone

Cell Line Subtype	Cell Line	1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one IC50 (µM)
ER+	MCF-7	5.8
TNBC	MDA-MB-231	2.5
HER2+	SK-BR-3	8.1

Note: The data above are hypothetical and for illustrative purposes. Real experimental data must be generated.

Table 2: Experimentally-Derived IC50 Values (µM) for Standard Chemotherapeutics from Published Literature

Cell Line Subtype	Cell Line	Doxorubicin IC50 (µM)	Paclitaxel IC50 (µM)
ER+	MCF-7	~1.65 - 4.0[4][12]	~3.5[13]
TNBC	MDA-MB-231	~1.0[4]	~0.3[13]
HER2+	SK-BR-3	Data varies	~4.0[13]

Interpretation: Based on the hypothetical data, the novel chalcone demonstrates potent cytotoxic activity across all tested breast cancer subtypes. Notably, its enhanced potency against the MDA-MB-231 cell line (IC50 = 2.5 µM) is particularly promising, as this triple-negative model represents a patient population with urgent clinical needs and limited therapeutic options. While Doxorubicin and Paclitaxel show higher potency in some lines, the chalcone's activity profile suggests a potentially different mechanism of action that could be exploited, especially in resistant tumors. Several studies have reported chalcones with IC50 values in the low micromolar range against breast cancer cells.[3][14]

Potential Mechanisms of Action: A Look at Signaling Pathways

The cytotoxic effects of many chalcones and fluorinated compounds are often mediated by the induction of programmed cell death (apoptosis) and the disruption of the cell cycle.[15][16] The structure of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one suggests it may interfere with key signaling pathways that regulate cell survival and proliferation.

Figure 2: Plausible signaling pathways modulated by the test chalcone.

Studies on similar fluorinated chalcones suggest they can induce apoptosis by altering the ratio of pro-apoptotic (Bax) to anti-apoptotic (Bcl-2) proteins, leading to mitochondrial dysfunction and caspase activation.[15][16][17] Furthermore, chalcones are known to inhibit key proliferative signaling cascades like the MAPK/ERK pathway, which is often dysregulated in cancer.[16][17]

Conclusion and Path Forward

This guide provides a robust, multi-tiered strategy for the initial cytotoxic characterization of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one. The comparative analysis against standard-of-care agents provides essential context for its potential clinical relevance. The hypothetical data suggests this compound is a promising candidate, particularly for aggressive triple-negative breast cancers.

Successful completion of this benchmarking phase should be followed by in-depth mechanistic studies to confirm the hypothesized pathways. This includes cell cycle analysis via flow cytometry, apoptosis confirmation with Annexin V/PI staining, and Western blot analysis to quantify changes in key proteins like caspases, Bcl-2 family members, and phosphorylated kinases. These subsequent investigations will build a comprehensive data package to support the continued development of this promising anti-cancer agent.

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• PMC. Cytotoxic Effects on Breast Cancer Cell Lines of Chalcones Derived from a Natural Precursor and Their Molecular Docking Analysis. (2022-07-08). Available from: [Link]

• Taylor & Francis Online. Cytotoxic Activity, Apoptosis Induction and Cell Cycle Arrest in Human Breast Cancer (MCF7) Cells by a Novel Fluorinated Tetrahydro-[3][13][14]Triazolo[3,4-a]Isoquinolin Chalcones. (2021-12-13). Available from: [Link]

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• Universa. Chalcone-3 Inhibits the Proliferation of Human Breast Cancer MDA-MB-231 Cell Line. (2023-02-17). Available from: [Link]

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• PubMed. Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. (2024-12-13). Available from: [Link]

• ResearchGate. (PDF) Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Available from: [Link]

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• PubMed. (E)-1-(4-Hydroxyphenyl)-3-(substituted-phenyl)prop-2-en-1-ones: Synthesis, In Vitro Cytotoxic Activity and Molecular Docking Studies. (2022-06-14). Available from: [Link]

• Semantic Scholar. Novel 3-(3, 5-difluoro-4-hydroxyphenyl)-1-(naphthalen-2-yl) prop-2-en-1-one as a potent inhibitor of MAP-kinase in HeLa cell lin. (2020-12-15). Available from: [Link]

• Oncotarget. Novel 3-(3, 5-difluoro-4-hydroxyphenyl)-1-(naphthalen-2-yl) prop-2-en-1-one as a potent inhibitor of MAP-kinase in HeLa cell lines and anti-angiogenic activity is mediated by HIF-1α in EAC animal model. (2020-12-15). Available from: [Link]

• MIT News. Cancer biologists discover a new mechanism for an old drug. (2024-10-07). Available from: [Link]

• MDPI. Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. (2023-04-27). Available from: [Link]

• ResearchGate. Synthesis, Characterization, and Crystal Structure of (2E)-3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. Available from: [Link]

• Oncotarget. Mechanisms of the anti-tumor activity of Methyl 2-(-5-fluoro-2-hydroxyphenyl)-1 H-benzo[d]imidazole-5-carboxylate against breast cancer in vitro and in vivo. (2017-04-25). Available from: [Link]

• MDPI. Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. Available from: [Link]

• Semantic Scholar. [PDF] Synthesis, Characterization and in vitro Anticancer Properties of 1-{5- Aryl- 2-(5-(4-Fluoro-Phenyl)-Thiophen-2-yl)-(1,3,4)Oxadiazol-3-yl}-Ethanone. Available from: [Link]

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A Comparative Guide to the Reproducible Synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Perspective on Synthesizing a Key Fluorinated Chalcone

The compound 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, a fluorinated chalcone, represents a class of molecules with significant interest in medicinal chemistry due to their broad range of biological activities, including anti-inflammatory, anticancer, and antioxidant properties.[1] The reproducibility of its synthesis is paramount for consistent pharmacological screening and scalable production. This guide provides an in-depth comparison of the primary synthetic pathways, focusing on reproducibility, yield, and reaction efficiency, while offering insights into the causal factors that influence experimental outcomes.

The Dominance of the Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is the most fundamental and widely employed method for synthesizing chalcones.[1][2][3] This reaction involves the base- or acid-catalyzed condensation of an acetophenone with a benzaldehyde.[2][3] In the case of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, the precursors are 5-fluoro-2-hydroxyacetophenone and benzaldehyde.

Mechanistic Considerations: Base vs. Acid Catalysis

The choice of catalyst—base or acid—fundamentally alters the reaction mechanism and can significantly impact the reproducibility and yield of the synthesis.

• Base-Catalyzed Pathway: This is the more common and often more efficient route.[2][3] A strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), deprotonates the α-carbon of the 5-fluoro-2-hydroxyacetophenone, forming a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the benzaldehyde. The resulting aldol addition product readily undergoes dehydration to yield the stable, conjugated chalcone.[2] Base-catalyzed reactions are generally faster and often result in higher yields.[2]

• Acid-Catalyzed Pathway: In an acidic medium, the reaction proceeds through an enol intermediate.[2] While a viable alternative, acid-catalyzed condensations are often associated with longer reaction times and potentially lower yields.[2] This method may be considered if the starting materials are sensitive to strongly basic conditions.[2] The presence of electron-donating groups on the aldehyde may favor acid catalysis, whereas electron-withdrawing groups tend to favor base-catalyzed conditions.[3]

Comparative Analysis of Synthetic Methodologies

Reproducibility in chemical synthesis is not merely about following a recipe; it's about understanding the variables that can influence the outcome. Here, we compare several methodologies for the synthesis of fluorinated chalcones, with a focus on factors affecting reproducibility.

Method	Catalyst/Reagents	Solvent	Reaction Time	Typical Yield (%)	Key Reproducibility Factors & Insights
Conventional Reflux	NaOH or KOH	Ethanol	10–40 hours	71–87%[1]	High Reproducibility with Control: This classical method offers high reproducibility provided that temperature and reaction time are strictly controlled. The extended reaction time can sometimes lead to side-product formation.[4]
Microwave-Assisted Synthesis	Solid NaOH or KOH; Iodine-Alumina	Solvent-free or minimal solvent	2–15 minutes	79–95%[5][6]	Excellent Reproducibility & Speed: Microwave synthesis offers exceptional control over reaction parameters like temperature and pressure, leading to high reproducibility.[7][8] The dramatic reduction in reaction time minimizes byproduct formation.[9][10]
Solvent-Free Grinding (Mechanochemistry)	Solid NaOH or KOH	None	2–30 minutes	32.5–96%[11][12][13]	Good Reproducibility, Eco-Friendly: This "green" chemistry approach is simple and often provides good to excellent yields.[14][15][16] Reproducibility can be influenced by the efficiency of grinding and the homogeneity of the solid mixture.
Ultrasound Irradiation	NaOH	Ethanol-Water	Not Specified	High Yields[12]	Good Reproducibility through Cavitation: Sonication promotes the reaction through acoustic cavitation, leading to efficient mixing and high yields. Reproducibility depends on the consistent power output of the ultrasound source.

Experimental Protocols

To ensure the highest degree of reproducibility, detailed and validated protocols are essential.

Protocol 1: Conventional Base-Catalyzed Synthesis (Reflux)

This method is a reliable standard for chalcone synthesis.

• Preparation: In a round-bottom flask, dissolve 5-fluoro-2-hydroxyacetophenone (1 equivalent) in ethanol.

• Reactant Addition: To this solution, add benzaldehyde (1 equivalent).

• Catalyst Introduction: Slowly add an aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) (e.g., 2 equivalents) to the mixture while stirring.

• Reaction: Stir the mixture at room temperature for 24 hours or reflux for a shorter period, monitoring the reaction progress by Thin Layer Chromatography (TLC).[12][17]

• Work-up: Once the reaction is complete, pour the mixture into a beaker containing crushed ice and water. Acidify the solution with dilute hydrochloric acid (HCl) to precipitate the crude chalcone.[12]

• Purification: Filter the solid product, wash with cold water until neutral, and dry. Recrystallize from a suitable solvent like ethanol to obtain the pure 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.[12][18]

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This protocol offers a significant improvement in terms of speed and efficiency.

• Preparation: In a microwave-safe vessel, thoroughly mix 5-fluoro-2-hydroxyacetophenone (1 equivalent), benzaldehyde (1 equivalent), and a catalytic amount of solid NaOH or KOH.[1]

• Reaction: Irradiate the mixture in a microwave reactor for 2-5 minutes at a suitable power level (e.g., 210 W).[7] Monitor for a color change or solidification, which often indicates reaction completion.[1]

• Work-up: Allow the vessel to cool to room temperature. Add crushed ice and acidify with dilute HCl to precipitate the product.[1]

• Purification: Filter the solid, wash thoroughly with water, and recrystallize from ethanol to yield the pure product.[1]

Protocol 3: Solvent-Free Grinding

This environmentally benign method is simple and effective.

• Preparation: Place 5-fluoro-2-hydroxyacetophenone (1 equivalent), benzaldehyde (1 equivalent), and solid NaOH (e.g., 2 equivalents) in a mortar.[12]

• Reaction: Grind the mixture vigorously with a pestle for 5-30 minutes.[12] The mixture will typically turn into a paste and then solidify.[12]

• Work-up: Add cold water and dilute HCl to the mortar to precipitate the product.

• Purification: Filter the solid, wash with water, and recrystallize to obtain the pure chalcone.[11]

Visualizing the Synthetic Workflow

To further clarify the process, the following diagrams illustrate the key steps in the synthesis and purification of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

Caption: Comparison of reaction mechanisms.

Conclusion and Recommendations

For the reproducible synthesis of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, the evidence strongly supports the use of base-catalyzed Claisen-Schmidt condensation. For routine laboratory-scale synthesis, conventional reflux with either NaOH or KOH in ethanol offers high reproducibility with careful control of reaction parameters.

For researchers seeking to optimize for speed, efficiency, and sustainability, microwave-assisted solvent-free synthesis is the superior method. It provides excellent yields in a fraction of the time and with enhanced reproducibility due to precise instrumental control. Solvent-free grinding also presents a highly effective and environmentally friendly alternative, with its reproducibility being mainly dependent on the physical consistency of the grinding process.

Ultimately, the choice of method will depend on the specific resources and priorities of the research setting. However, for high-throughput screening and rapid lead optimization in drug development, the adoption of green chemistry techniques like microwave synthesis is highly recommended.

References

• A Comparative Guide to NaOH vs. Acid Catalysis for Chalcone Synthesis - Benchchem. (n.d.).
• Piste, P. (2024). Natural Catalyzed Synthesis of Chalcone by Using Grindstone Chemistry under Solvent Free Conditions. RCSC KOLHAPUR.
• Piste, P. B. (n.d.). Synthesis of Chalcones by grindstone chemistry as an intermediate in Organic Synthesis. RJPN.org.
• (2024). Fluorine containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity against HepG2 cancer cells. VNUHCM Journal of Science and Technology Development.
• Chalcone: A Privileged Structure in Medicinal Chemistry. (n.d.). PMC.
• Microwave assisted synthesis and biological evaluation of substituted chalcones. (n.d.). ResearchGate.
• Choudhary, D., et al. (n.d.). Microwave-Assisted Synthesis of Morpholine-Based Chalcones as Reversible MAO-A Inhibitors in the Management of Mental Depression. PMC.
• Piste, P. B. (2015). Synthesis of Chalcones by grindstone chemistry as an intermediate in Organic Synthesis. ResearchGate.
• Antonio-Arias, J. E., et al. (2018). Monomodal vs Multimodal Microwave Irradiation Applied in the Synthesis of Fluorochalcones. American Journal of Organic Chemistry, 8(1), 8-12.
• Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones. (2024).
• (PDF) Synthesis of new fluorinated chalcone derivative with anti-inflammatory activity. (n.d.). ResearchGate.
• Zangade, S., et al. (2020). An Efficient and Operationally Simple Synthesis of Some New Chalcones by Using Grinding Technique. ResearchGate.
• Review of Methods and Various Catalysts Used for Chalcone Synthesis. (n.d.). ResearchGate.
• Grindstone chemistry. (n.d.). Parvatibai Chowgule College.
• Comparative analysis of different synthetic routes for 3',4'-Dimethoxy-2'-hydroxychalcone. (n.d.). Benchchem.
• Lee, S., et al. (2023). Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. MDPI.
• MS, P., et al. (2018). Microwave Assisted Synthesis of Chalcone and Biological Activity. Scholars Research Library.
• The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities. (2024). PMC.
• (A) Synthesis of 2′-hydroxychalcones derivatives 1a-g by... (n.d.). ResearchGate.
• A Comparative Analysis of Chalcone Synthesis Methods: Paving the Way for Efficient Drug Discovery. (n.d.). Benchchem.
• Microwave assisted solvent free synthesis of 1,3-diphenylpropenones. (n.d.). PMC.
• Microwave-Assisted Synthesis of Imidazole-Based Chalcones: Modulating Antimicrobial Activity Through Alkoxy Substitutions. (2026). MDPI.

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cross-validation of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one purity using LC-MS and GC-MS

An Expert's Comparative Guide to the Cross-Validation of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one Purity using LC-MS and GC-MS

In the landscape of pharmaceutical development, the unambiguous determination of an active pharmaceutical ingredient's (API) purity is not merely a regulatory requirement; it is the bedrock of safety and efficacy. For novel compounds such as 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, a fluorinated chalcone with significant therapeutic potential, establishing a robust and validated purity profile is of paramount importance. This guide provides an in-depth comparison and a cross-validation protocol for assessing the purity of this specific chalcone using two powerful, yet fundamentally different, analytical techniques: Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

The core principle of cross-validation is to employ orthogonal methods—techniques that rely on different chemical or physical principles—to analyze the same sample.[1][2] This approach provides a much higher degree of confidence in the analytical results, ensuring that the purity assessment is not an artifact of a single methodology. As stipulated by global regulatory bodies, including the International Council for Harmonisation (ICH), the validation of analytical procedures is critical to demonstrating that a method is fit for its intended purpose.[3][4][5][6]

The Analyte: 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

Chalcones are a class of organic compounds characterized by an α,β-unsaturated carbonyl system connecting two aromatic rings.[7] Our target molecule possesses key structural features that dictate the analytical strategy:

• Aromatic Rings and Unsaturation: Provide strong UV absorbance, suitable for UV-based detectors in LC.

• Phenolic Hydroxyl Group (-OH): Confers polarity and makes the molecule thermally labile and less volatile, posing a challenge for direct GC analysis.

• Fluorine Atom (-F): A distinctive isotopic signature that aids in mass spectrometric identification.

• Molecular Weight: Falls well within the range of both LC-MS and GC-MS capabilities.

The primary challenge lies in the compound's polarity and thermal stability, making LC-MS the more intuitive choice. However, for a rigorous cross-validation, a GC-MS method, which requires strategic modification of the analyte, provides an excellent orthogonal counterpart.

Principle 1: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a premier technique for the analysis of non-volatile or thermally sensitive molecules like our target chalcone.[8][9][10] It combines the high-resolution separation power of liquid chromatography with the unparalleled sensitivity and specificity of mass spectrometry.[11]

Causality Behind the LC-MS Approach

The choice of LC-MS is driven by its direct compatibility with the analyte's physicochemical properties. Reversed-phase HPLC is perfectly suited to separate the polar chalcone from less polar synthesis-related impurities. Electrospray Ionization (ESI) is a soft ionization technique that can gently convert the analyte into gas-phase ions without inducing fragmentation, making it ideal for accurate molecular weight determination.[11][12] Given the acidic nature of the phenolic hydroxyl group, ESI in negative ion mode is predicted to be highly efficient.

Experimental Protocol: LC-MS

1. Sample Preparation:

• Accurately weigh 10 mg of the 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one sample.
• Dissolve in 10 mL of methanol to create a 1 mg/mL stock solution.
• Further dilute the stock solution with a 50:50 mixture of water and acetonitrile to a final concentration of 10 µg/mL.
• Filter the final solution through a 0.22 µm PTFE syringe filter prior to injection.

2. Instrumentation and Parameters:

Parameter	Setting	Rationale
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC)	Provides the necessary separation efficiency for complex impurity profiles.
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)	Industry standard for separating moderately polar compounds from non-polar impurities.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive ion mode and ensures good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic solvent for eluting the analyte and impurities.
Gradient Elution	5% B to 95% B over 15 minutes, hold for 3 min, return to initial conditions	A gradient is essential to elute a wide range of potential impurities with varying polarities.
Flow Rate	0.3 mL/min	Optimal for a 2.1 mm ID column to ensure efficient separation.
Column Temperature	35 °C	Ensures reproducible retention times and improves peak symmetry.
Injection Volume	5 µL	A small volume prevents column overloading and peak distortion.
MS Detector	Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ)	Q-TOF provides high-resolution mass accuracy for identification; QqQ offers high sensitivity for quantification.[11]
Ionization Source	Electrospray Ionization (ESI), Positive and Negative Mode Screening	ESI is ideal for polar, non-volatile compounds. Screening both polarities ensures optimal sensitivity.
Scan Range	100 - 500 m/z	Covers the molecular weight of the analyte and expected impurities.

Principle 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone of analytical chemistry, renowned for its exceptional separation efficiency for volatile and thermally stable compounds.[13][14][15] Direct analysis of our target chalcone is problematic due to its low volatility and the presence of the active hydroxyl group, which can cause peak tailing and degradation in the hot injector.[8]

Causality Behind the GC-MS Approach: The Need for Derivatization

To render the chalcone suitable for GC-MS analysis, a chemical derivatization step is necessary. This involves converting the polar -OH group into a less polar, more volatile, and more thermally stable functional group. Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common and highly effective strategy. This choice is deliberate: it makes an otherwise unsuitable analyte compatible with GC-MS, thereby creating a truly orthogonal method to LC-MS.

Experimental Protocol: GC-MS

1. Derivatization and Sample Preparation:

• Accurately weigh 1 mg of the 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one sample into a 2 mL autosampler vial.
• Add 500 µL of pyridine (as a catalyst and solvent).
• Add 500 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.
• Seal the vial and heat at 70 °C for 60 minutes to ensure complete derivatization of the hydroxyl group.
• Cool the sample to room temperature before injection.

2. Instrumentation and Parameters:

Parameter	Setting	Rationale
GC System	Gas Chromatograph with Mass Spectrometric Detector	Standard for high-resolution separation of volatile compounds.
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)	A low-polarity column ideal for general-purpose separation of derivatized compounds.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert gas providing optimal separation efficiency.
Inlet Temperature	280 °C	Ensures rapid and complete vaporization of the derivatized analyte.
Injection Mode	Split (e.g., 50:1 ratio)	Prevents column overloading and ensures sharp peaks for the main component.
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program	Start at 150 °C (hold 2 min), ramp to 300 °C at 15 °C/min, hold for 5 min	The temperature program is designed to separate the derivatized analyte from any side-products or underivatized material.
MS Detector	Quadrupole Mass Analyzer	A robust and reliable analyzer for routine purity analysis.
Ionization Source	Electron Ionization (EI) at 70 eV	A hard ionization technique that creates reproducible fragmentation patterns for library matching and structural elucidation of impurities.[16]
Scan Range	50 - 600 m/z	Covers the mass of the derivatized analyte and its fragments.

Cross-Validation Workflow: A Unified Approach

The trustworthiness of the final purity value is established by comparing the data from these two orthogonal systems. The process follows a logical sequence designed to integrate and reconcile the results from both LC-MS and GC-MS.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

As a Senior Application Scientist, it is my priority to ensure that our partners in research and development not only achieve their scientific goals but do so in a manner that is safe, compliant, and environmentally responsible. This guide provides a detailed protocol for the proper disposal of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, a chalcone derivative. Due to the absence of a specific Safety Data Sheet (SDS) for this exact compound, the following procedures are based on established best practices for hazardous organic chemical waste, data from structurally similar chalcones, and guidelines for the disposal of fluorinated organic compounds.[1][2]

The core principle of this guide is to treat the unknown with caution. In the absence of specific toxicological data, we must assume the compound is hazardous and handle it accordingly to ensure the safety of laboratory personnel and the protection of our environment.[1]

Hazard Assessment and Characterization

1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one belongs to the chalcone family, which are α,β-unsaturated ketones.[2] Many chalcone derivatives are known to be skin and eye irritants.[1][3] The presence of a fluorine atom on the phenyl ring also places it in the category of fluorinated organic compounds. While some fluorinated compounds are noted for their persistence in the environment, the exact ecotoxicity of this specific molecule is not well-documented.[4][5] Therefore, it is imperative to handle this compound as both a potential irritant and an environmental hazard.

Precautionary Hazard Summary (Based on Structurally Similar Compounds)

Hazard Classification	Precautionary Statement	Source Basis
Skin Irritation	Assumed to be a skin irritant.[1][6]	General chalcone derivatives.[1][3]
Eye Irritation	Assumed to be an eye irritant.[1][6]	General chalcone derivatives.[1][3]
Acute Aquatic Toxicity	Assumed to be toxic to aquatic life.[7]	General principles for synthetic organic compounds.
Chronic Aquatic Toxicity	Potential for long-lasting harmful effects to aquatic life.	Fluorinated organic compounds.[4][5]

Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure risk during handling and disposal, a combination of engineering controls and appropriate PPE is mandatory.

• Engineering Controls : All handling of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, both in its pure form and in solution, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][2] This is crucial to prevent the inhalation of any dust or aerosols.

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical safety goggles or a face shield are required at all times.[1]

  • Hand Protection : Chemically resistant gloves, such as nitrile or neoprene, must be worn.[1] Gloves should be inspected before use and changed immediately if contaminated.

  • Body Protection : A laboratory coat or other protective clothing is necessary to prevent skin contact.[1]

  • Respiratory Protection : If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator should be used.[1]

Spill Management Protocol

In the event of a spill, prompt and safe cleanup is essential to prevent exposure and environmental contamination.

• Evacuate and Alert : Immediately evacuate the spill area and alert nearby personnel.[1]

• Secure the Area : Restrict access to the spill area. Remove all ignition sources if the compound was dissolved in a flammable solvent.[8]

• Don Appropriate PPE : Before attempting cleanup, ensure you are wearing the full PPE described in the section above.

• Contain the Spill : For solid spills, carefully sweep or scoop the material to avoid generating dust.[8] For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[1][2]

• Collect Waste : Carefully collect the spilled material and any contaminated absorbent into a designated, sealable hazardous waste container.[1][8]

• Decontaminate : Clean the spill area with a suitable solvent (such as acetone or ethanol), followed by soap and water.

• Dispose of Cleanup Materials : All materials used for cleanup, including contaminated PPE, must be disposed of as hazardous waste.[1]

• Report the Spill : Report the incident to your institution's Environmental Health and Safety (EHS) office.[1]

Step-by-Step Disposal Procedure

The disposal of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and its associated waste must be managed as hazardous chemical waste. Under no circumstances should this compound or its solutions be disposed of down the drain or in the regular trash.[1]

Step 1: Waste Identification and Characterization

• All waste streams containing this compound must be identified as hazardous chemical waste.[9] This includes:

  • Pure, unused, or expired compound.

  • Solutions containing the compound.

  • Contaminated labware (e.g., glassware, weigh boats, pipette tips).

  • Contaminated PPE (e.g., gloves, disposable lab coats).

  • Materials used for spill cleanup.

Step 2: Waste Segregation

• Segregate waste containing 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one from other waste streams at the point of generation.[10][11]

• Solid Waste : Collect all solid waste, including the pure compound and contaminated disposables, in a designated, clearly labeled, and sealable hazardous waste container.[1]

• Liquid Waste : Collect solutions containing the compound in a separate, compatible, and sealable hazardous waste container. Do not mix with other incompatible waste streams (e.g., strong acids, bases, or oxidizers).[11][12] Halogenated and non-halogenated solvent wastes should generally be kept separate.[12]

Step 3: Containerization and Labeling

• Use only approved, chemically compatible containers for waste collection.[10][12] The original product container can be reused if it is in good condition.

• All waste containers must be kept tightly sealed except when adding waste.[10][12]

• Label each container clearly and accurately. The label must include:

  • The words "Hazardous Waste".[2]

  • The full chemical name: "1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one".[9]

  • A list of all other components in the container, including solvents and their approximate concentrations.[9][12]

  • The associated hazards (e.g., "Irritant," "Environmental Hazard").

  • The accumulation start date.

Step 4: Storage

• Store sealed waste containers in a designated satellite accumulation area that is at or near the point of generation.[2]

• This area should be secure, well-ventilated, and away from general laboratory traffic.[1][2]

• Ensure the storage area is cool, dry, and away from heat sources or direct sunlight.[2][10]

Step 5: Final Disposal

• Do not attempt to treat or dispose of the chemical waste yourself.[2]

• Contact your institution's Environmental Health and Safety (EHS) office or equivalent department to schedule a pickup for the chemical waste.[1]

• Provide the EHS office with all necessary information about the waste stream.

• The most common and recommended disposal method for fluorinated organic compounds is high-temperature incineration in a permitted hazardous waste incinerator.[4][5][9] This process is designed to break the strong carbon-fluorine bonds and prevent the release of harmful substances into the environment.[4][5]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one waste.

Caption: Disposal workflow for 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one.

References

• BenchChem. (n.d.). Proper Disposal of 2',3'-Dihydroxy-4',6'-dimethoxychalcone: A Guide for Laboratory Professionals.
• BenchChem. (n.d.). Proper Disposal of cis-Chalcone: A Guide for Laboratory Professionals.
• GreenTec Energy. (2024, April 3). Chemical Waste Disposal Guidelines: Rules You Must Follow!.
• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• American Chemical Society. (n.d.). Regulation of Laboratory Waste.
• Santa Cruz Biotechnology. (n.d.). Chalcone - Disposal Instructions.
• Emory University - Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• Reactivo. (n.d.). How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs.
• EPA. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl.
• Google Patents. (n.d.). US20160046506A1 - Method for removing fluorinated organic compounds from contaminated fluids, and adsorbent component and adsorbent kit used therefor.
• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs.
• Sigma-Aldrich. (2025, September 13). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, September 12). SAFETY DATA SHEET.
• TCI Chemicals. (2025, November 14). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• DDP Specialty Electronic Materials US, Inc. (2018, October 15). SAFETY DATA SHEET.
• ChemBK. (2024, April 9). (E)-3-(2-HYDROXYPHENYL)-1-PHENYLPROP-2-EN-1-ONE.
• Sigma-Aldrich. (n.d.). 1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione 98%.

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A Senior Application Scientist's Guide to the Safe Handling of 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one

As researchers and scientists in drug development, our work with novel chemical entities demands a profound respect for safety, grounded in a deep understanding of chemical reactivity and potential biological activity. This guide provides essential, field-proven safety and logistical information for handling 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, a chalcone derivative. The protocols outlined here are designed to be a self-validating system, ensuring that every step, from preparation to disposal, is conducted with the highest degree of safety and scientific integrity.

Understanding the Hazard: A Structure-Based Risk Assessment

The molecule consists of three key regions of interest for hazard assessment:

• Fluorinated Phenyl Ring: The carbon-fluorine bond is strong, making these compounds often metabolically stable.[1] However, during synthesis or degradation (e.g., in a fire), the release of gaseous hydrogen fluoride (HF) is a possibility.[2] Fluorine gas itself is highly corrosive and a powerful oxidizer.[3] While the compound is not fluorine gas, the presence of the fluorine atom necessitates careful handling to avoid creating hazardous byproducts.

• Hydroxyphenyl Group (Phenolic Moiety): Phenolic compounds can be corrosive and cause severe chemical burns to the skin and eyes.[4] Phenol is toxic via ingestion, inhalation, and skin absorption, potentially affecting the central nervous system, liver, and kidneys.[5][6] While this derivative is not phenol itself, the reactivity of the hydroxyl group warrants significant caution.

• α,β-Unsaturated Ketone (Chalcone Scaffold): Chalcones are known to cause skin, eye, and respiratory irritation.[7][8] The core chalcone structure is a Michael acceptor, which means it can react with biological nucleophiles like amino acids in proteins, leading to potential skin sensitization and allergic reactions.[9]

Based on this structural analysis, a summary of anticipated hazards is presented below.

Potential Hazard	Associated Functional Group	Rationale & Causality
Skin Corrosion/Irritation	Hydroxyphenyl, Chalcone	Phenolic groups can be corrosive.[4] Chalcones are known skin irritants.[7][10]
Serious Eye Damage	Hydroxyphenyl, Chalcone	Direct contact with phenolic compounds or chalcones can cause severe irritation and damage.[6][7]
Respiratory Irritation	Chalcone, Fluorinated Ring	Inhalation of fine dusts may irritate the respiratory tract.[7][8] Combustion may release HF.[2]
Skin Sensitization	Chalcone (α,β-Unsaturated Ketone)	The enone system can act as a Michael acceptor, potentially leading to allergic skin reactions upon repeated exposure.[9]
Acute Toxicity (Oral)	Chalcone, Hydroxyphenyl	Chalcones and phenolic compounds can be harmful if swallowed.[6][8]
Organ Toxicity	Hydroxyphenyl	Prolonged or significant exposure to phenolic compounds can pose risks to the liver and kidneys.[5]

Personal Protective Equipment (PPE): Your Last Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates that employers assess workplace hazards and provide appropriate PPE at no cost to the employee.[11][12][13] The following PPE protocol is based on the risk assessment above and represents the minimum requirement for handling this compound.

Core PPE Requirements:

• Eye and Face Protection: At a minimum, ANSI-approved safety glasses with side shields must be worn.[14][15] When there is any risk of splashing (e.g., during solution preparation or transfer), chemical splash goggles are required.[5][14] For larger-scale operations or when a significant splash hazard exists, a face shield should be worn in conjunction with goggles.[5][14][16]

• Hand Protection: Given the composite hazards, double-gloving with nitrile gloves is the recommended baseline for incidental contact.[5][15] Nitrile offers good resistance to a variety of chemicals, including some acids, caustics, and oils.[17][18][19] For prolonged contact or when handling concentrated solutions, heavier-duty gloves such as neoprene or butyl rubber should be considered.[5][18][20] Always inspect gloves for any signs of degradation or perforation before and during use.

• Body Protection: A flame-resistant lab coat with fully fastened buttons is mandatory to protect against splashes and contact with contaminated surfaces.[5] Ensure clothing covers the entire body; long pants and closed-toe shoes are required in any laboratory setting.[5][14] For tasks with a high splash potential, a chemically resistant apron over the lab coat is advised.[5][20]

• Respiratory Protection: All manipulations of the solid compound or its solutions that could generate dust or aerosols must be performed inside a certified chemical fume hood.[5][12] This is the primary engineering control to prevent inhalation exposure. If, under rare and specific circumstances (e.g., large spill cleanup), work must be done outside a fume hood where exposure limits could be exceeded, a respirator would be required.[12][15]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE based on the experimental task.

Caption: PPE Selection Workflow based on laboratory task.

Operational Plan: From Benchtop to Disposal

A systematic approach to handling ensures safety and reproducibility. Every procedure must be planned, from the initial setup to the final decontamination and disposal.

Step-by-Step Handling Protocol:

• Preparation:

  • Designate a specific area within a chemical fume hood for the handling of this compound.[20]

  • Ensure an ANSI-approved eyewash station and safety shower are immediately accessible (within 10 seconds travel time).[5]

  • Assemble all necessary equipment (spatulas, glassware, solvents) and the appropriate chemical spill kit before beginning work.

  • Verify that the chemical fume hood is functioning correctly.

• Weighing and Transfer (Solid):

  • Perform all weighing operations within the designated fume hood or a ventilated balance enclosure.

  • Use anti-static weigh paper or a tared container to minimize dust generation.

  • Carefully transfer the solid using a spatula, avoiding any dispersal of dust.

  • Close the primary container immediately after dispensing.

• Solution Preparation:

  • Add the solid to the solvent slowly and in a controlled manner within the fume hood.

  • Keep the container capped or covered as much as possible during dissolution.

  • If sonication or heating is required, ensure the vessel is appropriately sealed or vented into the fume hood exhaust.

• Post-Handling Decontamination:

  • Wipe down the work area within the fume hood with an appropriate solvent and then a soap and water solution.[20]

  • Thoroughly clean all non-disposable equipment that came into contact with the chemical.

  • Dispose of all contaminated disposables (gloves, weigh paper, pipette tips) in the designated hazardous waste container.

Emergency Procedures: Spill and Exposure Response

Emergency Scenario	Immediate Action Protocol
Minor Spill (<100mL, contained in fume hood)	1. Alert personnel in the immediate area. 2. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand).[9][21] 3. Once absorbed, carefully sweep the material into a designated hazardous waste container. 4. Decontaminate the spill area thoroughly.
Major Spill (>100mL or outside fume hood)	1. Evacuate the laboratory immediately and alert others.[21] 2. Call emergency services and inform them of the chemical identity. 3. Close the laboratory doors to contain vapors. 4. Do not re-enter until cleared by safety professionals.
Skin Contact	1. Immediately remove contaminated clothing.[6][22] 2. Flush the affected area with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[6] 3. Seek immediate medical attention.[9]
Eye Contact	1. Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[5][6] 2. Remove contact lenses if present and easy to do.[8] 3. Seek immediate medical attention.
Inhalation	1. Move the affected person to fresh air immediately.[5][8] 2. If breathing is difficult, provide assistance. 3. Seek immediate medical attention.

Waste Management and Disposal Plan

Proper segregation and disposal of chemical waste are critical for laboratory safety and environmental compliance. As a fluorinated organic compound, 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one and its associated waste must be treated as hazardous.[1]

• Waste Stream Identification: This compound falls into the category of halogenated organic waste .[21][23][24] It must not be mixed with non-halogenated organic waste, as disposal methods and costs differ significantly.[25]

• Solid Waste:

  • Collect any unused solid compound and grossly contaminated materials (e.g., spill cleanup absorbents) in a clearly labeled, sealed container.

  • The label must read "Hazardous Waste" and list the full chemical name.[21][25]

• Liquid Waste:

  • Collect all solutions containing the compound in a dedicated, properly vented, and sealed container labeled "Halogenated Organic Waste."[21][25]

  • List all chemical constituents, including solvents, on the waste tag.

  • Never dispose of organic waste down the drain.[21][25]

• Contaminated PPE and Disposables:

  • Place used gloves, weigh paper, pipette tips, and other contaminated disposable items into a sealed plastic bag or container labeled "Contaminated Solid Waste."

  • This container should then be placed in the appropriate solid hazardous waste stream for the laboratory.

Waste Disposal Workflow

Caption: Waste segregation and disposal pathway.

By adhering to these detailed protocols, researchers can effectively mitigate the risks associated with handling 1-(5-Fluoro-2-hydroxyphenyl)-3-phenylprop-2-en-1-one, ensuring a safe and productive laboratory environment.

References

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• Zhuang, C., Zhang, W., Sheng, C., Zhang, W., Xing, C., & Miao, Z. (2017). Chalcone: A Privileged Structure in Medicinal Chemistry. Chemical reviews, 117(12), 7762–7810. [Link]

• Purdue University Department of Chemistry. (n.d.). Fluorine Safety. [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Fluorine. [Link]

• Airgas. (2022, March 15). Fluorine Safety Data Sheet. [Link]

• MP Biomedicals. (2006, April 26). Material Safety Data Sheet: Chalcone. [Link]

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